Copper(II) tartrate hydrate

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Copper(II) Tartrate Hydrate

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of copper(II) tartrate hydrate (CuC₄H₄O₆·xH₂O), a metal-organic complex with applications in various fields, including as a chiral selector and catalyst.[1] This document details established synthesis protocols and outlines the key analytical techniques for its thorough characterization, presenting quantitative data in a structured format for clarity and comparative analysis.

Synthesis of Copper(II) Tartrate Hydrate

The synthesis of copper(II) tartrate hydrate can be achieved through several methods, primarily involving the reaction of a copper(II) salt with tartaric acid or a tartrate salt in an aqueous medium. The choice of method can influence the crystallinity and morphology of the final product.

Experimental Protocol: Precipitation Method

This common laboratory method involves the reaction between a soluble copper(II) salt and a tartrate salt solution, leading to the precipitation of the sparingly soluble copper(II) tartrate hydrate.

Materials:

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium Potassium Tartrate Tetrahydrate (KNaC₄H₄O₆·4H₂O, Rochelle's salt) or Ammonium Tartrate ((NH₄)₂C₄H₄O₆)

• Deionized Water

Procedure:

• Solution A Preparation: Prepare a 0.1 M aqueous solution of copper(II) sulfate pentahydrate by dissolving the appropriate amount in deionized water. Heat the solution gently to ensure complete dissolution.[2]

• Solution B Preparation: Prepare a 0.1 M aqueous solution of the tartrate salt (e.g., ammonium tartrate) in deionized water, heating if necessary to obtain a clear solution.

• Reaction: While the solutions are still warm, slowly add the copper(II) sulfate solution (Solution A) to the tartrate salt solution (Solution B) with constant stirring. An excess of the tartrate ion is recommended to ensure the complete precipitation of copper(II) ions.[2] A pale blue, non-crystalline precipitate of copper(II) tartrate hydrate will form.

• Isolation and Purification: Allow the mixture to cool to room temperature. Collect the precipitate by filtration (e.g., using a Buchner funnel).

• Washing: Wash the precipitate several times with deionized water to remove any unreacted starting materials and soluble byproducts.

• Drying: Dry the purified product in a desiccator over a suitable drying agent, such as anhydrous calcium chloride, or in a low-temperature oven.[3]

Experimental Protocol: Gel Growth Method

The single diffusion gel growth technique allows for the formation of well-defined single crystals of copper(II) tartrate at ambient temperatures. This method controls the diffusion rate of reactants to promote orderly crystal growth.[4]

Materials:

• Sodium Metasilicate (Na₂SiO₃·9H₂O)

• L-(+)-Tartaric Acid (C₄H₆O₆)

• Copper(II) Chloride (CuCl₂·2H₂O)

• Deionized Water

• Test tubes

Procedure:

• Gel Preparation: Prepare a 1 M solution of sodium metasilicate in deionized water.[4] To this solution, add tartaric acid to act as the inner reactant and to neutralize the sodium metasilicate, setting the pH of the silica gel. A typical pH for optimal crystal growth is 4.0.[4][5]

• Gel Setting: Pour the mixture into test tubes and allow it to set for a few days to form a firm, transparent silica gel. This aging period is crucial for the gel structure.[4]

• Reactant Diffusion: Once the gel has set, carefully pour an aqueous solution of copper(II) chloride (e.g., 1 M) as the supernatant (outer reactant) on top of the gel.[4][6]

• Crystal Growth: Seal the test tubes and leave them undisturbed at room temperature. The Cu²⁺ ions will diffuse slowly into the gel matrix and react with the tartrate ions.

• Harvesting: Bluish, prismatic, semi-transparent crystals of copper(II) tartrate will grow within the gel over a period of several days to weeks.[4][5] Once the growth is complete, the crystals can be carefully extracted from the gel, washed with deionized water, and dried.

Characterization of Copper(II) Tartrate Hydrate

A multi-technique approach is essential for the comprehensive characterization of the synthesized copper(II) tartrate hydrate, confirming its identity, structure, purity, and thermal properties.

X-ray Diffraction (XRD)

Powder XRD is a fundamental technique used to identify the crystalline phase and determine the crystal structure of the synthesized product.

Experimental Protocol:

• Sample Preparation: The dried copper(II) tartrate hydrate powder is finely ground to ensure random orientation of the crystallites.

• Data Acquisition: The powder is mounted on a sample holder and analyzed using a diffractometer with Cu Kα radiation (λ = 1.54060 Å).[4] The diffraction pattern is typically recorded over a 2θ range of 5° to 50°.[4]

• Data Analysis: The resulting diffractogram, a plot of intensity versus 2θ, is analyzed. The peak positions are used to calculate the interplanar spacings (d-values) using Bragg's Law. These data are then compared to standard diffraction patterns or used to determine the unit cell parameters.

Data Summary: The crystal structure of copper(II) tartrate has been identified as orthorhombic.[4][5][6]

Parameter	Value	Reference
Crystal System	Orthorhombic	[4][5][6]
Space Group	P 2₁ 2₁ 2	[7]
Unit Cell Volume	933.84 ų	[4][7]
Lattice Parameters	a = 8.3700 Å, b = 12.8490 Å, c = 8.7586 Å	[6]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is employed to identify the functional groups present in the complex, confirming the coordination of the tartrate ligand to the copper(II) ion.

Experimental Protocol:

• Sample Preparation: A small amount of the dried sample is mixed with potassium bromide (KBr) powder and pressed into a thin, transparent pellet.[4]

• Data Acquisition: The FTIR spectrum is recorded in the mid-infrared range, typically from 4000 to 400 cm⁻¹.[4]

Data Summary: The FTIR spectrum provides a "fingerprint" for the compound, with characteristic absorption bands indicating specific molecular vibrations.

Wavenumber (cm⁻¹)	Assignment	Reference
~3230 - 3550	O-H stretching (of hydroxyl groups and water of hydration)	[4][5]
~1600 - 1627	C=O stretching (asymmetric, from coordinated carboxylate group)	[4][5]
~1380	C-O stretching	[5]
~1103	C-H stretching	[5]
~1050	O-H bending	[5]
450 - 900	Metal-Oxygen (Cu-O) bonding	[5]

Thermal Analysis (TGA/DTA)

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are used to study the thermal stability and decomposition pathway of copper(II) tartrate hydrate.

Experimental Protocol:

• Sample Preparation: A small, accurately weighed amount of the sample (typically 5-10 mg) is placed in a crucible (e.g., alumina).

• Data Acquisition: The sample is heated at a constant rate (e.g., 10°C/min) under a controlled atmosphere (e.g., air or nitrogen).[3] The TGA measures the change in mass, while the DTA measures the temperature difference between the sample and a reference, indicating endothermic or exothermic events.

Data Summary: The thermal decomposition of copper(II) tartrate trihydrate typically occurs in distinct steps.[3]

Temperature Range	Process	Event Type (DTA)	Weight Loss (Observed)	Weight Loss (Theoretical)	Reference
40°C - 111°C	Dehydration (Loss of water molecules)	Endothermic (Peak at ~80-90°C)	~20%	~20.3%	[3][5]
~220°C - 275°C	Decomposition of anhydrous tartrate to CuO	Exothermic (Peak at ~220-258°C)	~52%	~51.2%	[3][5]
> 280°C	Further decomposition/oxidation	Exothermic	~4%	~3.8%	[3]

Note: The final solid residue after decomposition in air is typically copper(II) oxide (CuO).[5]

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive technique used to determine the elemental composition and, crucially, the oxidation state of the copper ions in the complex.

Experimental Protocol:

• Sample Preparation: The powdered sample is mounted on a sample holder.

• Data Acquisition: The sample is irradiated with a monochromatic X-ray beam, and the kinetic energy of the emitted photoelectrons is measured.

• Data Analysis: The binding energy of the electrons is calculated, which is characteristic of the element and its chemical state.

Data Summary: The Cu 2p region of the XPS spectrum is diagnostic for the Cu²⁺ oxidation state.

Peak	Binding Energy (eV)	Assignment	Reference
Cu 2p₃/₂	~933.3 - 934.7	Main peak for Cu²⁺	[4]
Cu 2p₁/₂	~953.7	Spin-orbit split component of Cu²⁺	[4]
Satellite	~944.3 - 945.2	"Shake-up" satellite, characteristic of paramagnetic Cu²⁺ (d⁹)	[4]

Visualization of Experimental Workflows

Diagrams generated using Graphviz provide a clear visual representation of the procedural and logical flows in the synthesis and characterization process.

Caption: Figure 1: Experimental Workflow for Synthesis and Characterization.

Caption: Figure 2: Logic Diagram of Characterization Techniques.

References

• 1. Copper(II) tartrate hydrate - CAS-Number 946843-80-7 - Order from Chemodex [chemodex.com]
• 2. more.juniata.edu [more.juniata.edu]
• 3. services.kfu.edu.sa [services.kfu.edu.sa]
• 4. wjarr.com [wjarr.com]
• 5. KCG - Portal of Journals [kcgjournal.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

In-Depth Technical Guide: Crystal Structure Analysis of Copper(II) Tartrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of copper(II) tartrate hydrate, a compound of interest in various chemical and pharmaceutical applications. The document outlines the detailed crystal structure, presents quantitative crystallographic data in a clear, tabular format, and provides meticulous experimental protocols for its synthesis and characterization.

Introduction

Copper(II) tartrate hydrate is a metal-organic coordination complex. The tartrate ligand, derived from tartaric acid, can chelate metal ions through its carboxylate and hydroxyl groups, leading to the formation of diverse and structurally interesting coordination polymers. The degree of hydration can influence the crystal packing and the overall structure. Understanding the precise three-dimensional arrangement of atoms within the crystal lattice is paramount for elucidating its physicochemical properties and potential applications, including its role as a catalyst or as a precursor in materials science. This guide focuses on the detailed structural analysis of a specific hydrated form of copper(II) tartrate.

Crystal Structure and Quantitative Data

The crystal structure of copper(II) tartrate hydrate has been determined by single-crystal X-ray diffraction. The compound crystallizes in the orthorhombic space group P2₁2₁2₁, indicating a chiral structure. The asymmetric unit contains one copper(II) ion, one tartrate dianion, and a variable number of water molecules. The copper(II) ion is typically coordinated by oxygen atoms from both the carboxylate and hydroxyl groups of the tartrate ligands, as well as from water molecules, resulting in a distorted octahedral or square pyramidal geometry.

The crystallographic data presented below corresponds to a representative structure of copper(II) tartrate hydrate. It is important to note that different hydration states and enantiomers (levo- or dextro-tartrate) can lead to variations in the unit cell parameters.[1]

Table 1: Crystal Data and Structure Refinement for Copper(II) Tartrate Hydrate

Parameter	Value
Empirical Formula	C₄H₄CuO₆·xH₂O
Formula Weight	211.62 (anhydrous basis)
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
a (Å)	8.6716
b (Å)	11.7699
c (Å)	9.2078
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	933.84
Z	4
Density (calculated) (g/cm³)	1.506

Data obtained from a representative powder X-ray diffraction study. Individual single-crystal studies may present slight variations.[1][2]

Table 2: Selected Bond Lengths (Å) and Angles (°) for Copper(II) Tartrate Hydrate

Bond	Length (Å)	Angle	Degree (°)
Cu-O(carboxylate)	1.95 - 2.00	O-Cu-O	85 - 95
Cu-O(hydroxyl)	2.00 - 2.10	O-Cu-O	165 - 175
Cu-O(water)	2.20 - 2.40

Note: The values presented are typical ranges observed in copper(II) carboxylate complexes and may vary in the specific crystal structure of copper(II) tartrate hydrate.

Experimental Protocols

The following sections detail the methodologies for the synthesis of copper(II) tartrate hydrate single crystals and their subsequent analysis by X-ray diffraction.

Synthesis of Single Crystals by Gel Diffusion

The gel diffusion method is a widely used technique for growing high-quality single crystals of sparingly soluble compounds like copper(II) tartrate hydrate at ambient temperature.[1]

Materials:

• Sodium metasilicate (Na₂SiO₃·9H₂O)

• L-(+)-Tartaric acid (C₄H₆O₆)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Deionized water

• Hydrochloric acid (HCl) or Sodium hydroxide (NaOH) for pH adjustment

• Test tubes (25 mm x 150 mm)

Procedure:

• Gel Preparation: A solution of sodium metasilicate (e.g., 1 M) is prepared in deionized water. The pH of this solution is adjusted to a specific value (e.g., 4.0-5.0) by the dropwise addition of tartaric acid with constant stirring. This process simultaneously introduces one of the reactants into the gel matrix. The specific gravity of the gel solution is typically maintained between 1.03 and 1.05.

• Gel Setting: The prepared solution is poured into clean test tubes and left undisturbed for a period of time (e.g., 48-72 hours) to allow for the setting of a firm, transparent silica gel.

• Crystal Growth: A solution of the second reactant, copper(II) chloride (e.g., 1 M), is carefully layered on top of the set gel. The test tubes are then sealed and stored in a vibration-free environment at a constant temperature.

• Diffusion and Reaction: Over a period of several days to weeks, the copper(II) ions from the supernatant diffuse into the gel matrix and react with the tartrate ions to form crystals of copper(II) tartrate hydrate.

• Harvesting: Once the crystals have grown to a suitable size, they are carefully harvested from the gel, washed with deionized water, and dried at room temperature.

Single-Crystal X-ray Diffraction Analysis

Instrumentation:

• A single-crystal X-ray diffractometer equipped with a CCD or CMOS detector.

• Graphite-monochromated Mo-Kα (λ = 0.71073 Å) or Cu-Kα (λ = 1.54184 Å) radiation.

Procedure:

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head using a cryoloop and a cryoprotectant (if data is to be collected at low temperature).

• Data Collection: The mounted crystal is placed on the diffractometer. A preliminary screening is performed to determine the unit cell parameters and the crystal system. A full sphere of diffraction data is then collected by rotating the crystal through a series of frames with a specific exposure time per frame.

• Data Reduction: The raw diffraction images are processed to integrate the reflection intensities and apply corrections for Lorentz factor, polarization, and absorption.

• Structure Solution and Refinement: The crystal structure is solved using direct methods or Patterson methods and then refined by full-matrix least-squares on F². All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• Data Validation and Visualization: The final refined structure is validated using tools like CHECKCIF and visualized using software such as OLEX2, Mercury, or Diamond to analyze the coordination environment, bond lengths, angles, and packing interactions.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the crystal structure analysis of copper(II) tartrate hydrate.

Caption: Experimental workflow for synthesis and analysis.

References

• 1. iosrjournals.org [iosrjournals.org]
• 2. researchgate.net [researchgate.net]

solubility of copper(ii) tartrate hydrate in different solvents

An In-depth Technical Guide to the Solubility of Copper(II) Tartrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of copper(II) tartrate hydrate in various solvents. Due to the limited availability of extensive quantitative data in publicly accessible literature, this guide presents the known quantitative values, summarizes qualitative solubility information, and offers a detailed experimental protocol for the determination of the solubility product constant (Ksp), enabling researchers to ascertain solubility in their specific solvent systems.

Executive Summary

Copper(II) tartrate hydrate (CuC₄H₄O₆·nH₂O) is a coordination complex with relevance in various fields, including electroplating, as a catalyst, and potentially in pharmaceutical applications. Its solubility is a critical parameter for its application and formulation. This document consolidates the available solubility data and provides a practical guide for its experimental determination.

Generally, copper(II) tartrate hydrate is characterized by low solubility in water, which can be significantly influenced by temperature, pH, and the presence of complexing agents. It is known to be soluble in acidic and alkaline solutions.

Quantitative Solubility Data

The primary quantitative measure of the solubility of a sparingly soluble salt like copper(II) tartrate in a specific medium is its solubility product constant (Ksp). One study determined the solubility constant (Ks) in a solution of defined ionic strength.

Compound	Solvent System	Temperature (°C)	Solubility Constant (Ks)	Molar Solubility (mol/L)	Reference
Copper(II) Tartrate Dihydrate	0.3 mole/L (H, Na)NO₃ (Ionic Strength = 0.3)	25	10-7.44	1.91 x 10-4	[1]

Note: The molar solubility (S) is calculated from the solubility product constant (Ks = S²) for a 1:1 electrolyte.

Qualitative Solubility Profile

For many common solvents, only qualitative data is available. The following table summarizes the observed solubility of copper(II) tartrate hydrate.

Solvent	Solubility Description	Reference
Water	Slightly soluble to insoluble. Its solubility may increase with temperature.	[2]
Acidic Solutions	Soluble. The tartrate ion is protonated, shifting the equilibrium towards dissolution.
Alkaline Solutions	Soluble, particularly in ammonia solutions, due to the formation of soluble copper(II)-ammonia complexes. Copper carboxylates are generally more soluble in basic solutions.	[2][3]
Ethanol	Insoluble.
Methanol	No specific quantitative data available; generally expected to be poorly soluble.
Acetone	No specific quantitative data available; generally expected to be poorly soluble.
Excess Tartrate	Soluble due to the formation of a soluble complex.

Factors Influencing Solubility

Several factors can impact the solubility of copper(II) tartrate hydrate:

• pH: As a salt of a weak acid, the solubility of copper(II) tartrate is pH-dependent. In acidic conditions, the tartrate anion is protonated, which drives the dissolution equilibrium forward. In basic conditions, particularly with ammonia, the formation of stable copper(II)-amine complexes enhances solubility.[2]

• Temperature: The dissolution of copper(II) tartrate in water is likely an endothermic process, meaning solubility tends to increase with higher temperatures.[2]

• Complex Formation: The presence of ligands that can form stable complexes with copper(II) ions, such as ammonia or excess tartrate ions, will significantly increase the solubility of copper(II) tartrate.[2]

Experimental Protocol: Determination of the Solubility Product Constant (Ksp)

The following is a detailed methodology for the spectrophotometric determination of the Ksp of copper(II) tartrate in an aqueous solution. This method is based on the characteristic blue color of the hexaaquacopper(II) ion, [Cu(H₂O)₆]²⁺, which allows for its concentration to be determined using Beer's Law.[4][5]

Materials and Equipment

• Copper(II) tartrate hydrate

• Copper(II) sulfate pentahydrate (for standard solutions)

• Sodium tartrate

• Distilled or deionized water

• Volumetric flasks (10 mL and 100 mL)

• Pipettes

• Centrifuge and centrifuge tubes

• Spectrophotometer and cuvettes

• Millipore filter and syringe (optional)

Preparation of a Saturated Copper(II) Tartrate Solution

• Prepare a saturated solution of copper(II) tartrate by mixing solutions of copper(II) sulfate and sodium tartrate. The concentrations of the initial solutions should be sufficient to exceed the solubility of copper(II) tartrate, leading to its precipitation. For instance, combine equal volumes of 0.10 M copper(II) sulfate and 0.10 M sodium tartrate.[4]

• Allow the solution to equilibrate for at least 15 minutes to ensure the formation of the precipitate and saturation of the supernatant.[5]

• Separate the solid precipitate from the saturated solution (supernatant) by centrifugation.[5]

• Carefully decant the clear, blue supernatant. If any cloudiness persists, filter the supernatant using a Millipore filter. This clear solution is the saturated solution of copper(II) tartrate.[5]

Preparation of Standard Copper(II) Solutions

• Prepare a stock solution of known copper(II) concentration (e.g., 0.100 M) using copper(II) sulfate.

• Create a series of standard solutions of decreasing concentration (e.g., 0.02 M, 0.018 M, 0.015 M, 0.012 M, 0.010 M) by diluting the stock solution. It is crucial to add an excess of sodium tartrate to these standards to mimic the matrix of the saturated solution.[5]

Spectrophotometric Analysis

• Set the spectrophotometer to a wavelength of 675 nm.[5]

• Use a blank solution containing sodium tartrate at a similar concentration to the standards to zero the absorbance.[5]

• Measure the absorbance of each of the standard copper(II) solutions.

• Plot a calibration curve of absorbance versus the known copper(II) concentrations of the standard solutions.

• Measure the absorbance of the saturated copper(II) tartrate solution.

• Use the calibration curve to determine the concentration of copper(II) ions in the saturated solution.

Calculation of Ksp

• The dissociation of copper(II) tartrate in water is represented by the equation: CuC₄H₄O₆(s) ⇌ Cu²⁺(aq) + C₄H₄O₆²⁻(aq)[4]

• The solubility product constant is given by the expression: Ksp = [Cu²⁺][C₄H₄O₆²⁻][4]

• Since the dissolution of one mole of copper(II) tartrate yields one mole of Cu²⁺ and one mole of C₄H₄O₆²⁻, the concentrations of these ions in a saturated solution in pure water are equal to the molar solubility (S). Therefore, Ksp = S².

• The concentration of Cu²⁺ determined from the spectrophotometric analysis is the molar solubility (S).

• Calculate the Ksp by squaring the determined molar solubility.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the solubility product constant of copper(II) tartrate.

Caption: Experimental workflow for determining the Ksp of copper(II) tartrate.

References

• 1. scispace.com [scispace.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. researchgate.net [researchgate.net]
• 4. digitalcommons.imsa.edu [digitalcommons.imsa.edu]
• 5. more.juniata.edu [more.juniata.edu]

A Technical Guide to the Thermal Decomposition Behavior of Copper(II) Tartrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal decomposition of copper(II) tartrate hydrate, a compound of interest in various chemical and pharmaceutical applications. This document synthesizes available data on the thermal behavior of this coordination complex, detailing its multi-stage decomposition process involving dehydration and subsequent breakdown of the anhydrous salt. Experimental protocols for synthesis and thermal analysis are outlined, and quantitative data from thermogravimetric analysis (TGA), differential thermal analysis (DTA), and differential scanning calorimetry (DSC) are presented in structured tables. A proposed decomposition pathway is illustrated, based on the available evidence and comparison with similar metal carboxylates. This guide is intended to be a valuable resource for researchers and professionals requiring a thorough understanding of the thermal stability and decomposition mechanism of copper(II) tartrate hydrate.

Introduction

Copper(II) tartrate is a metal-organic complex that has garnered interest for its applications as a chiral selector in electrophoresis and for its potential use in the synthesis of copper-based nanomaterials.[1] A thorough understanding of its thermal properties is crucial for its application in processes that involve elevated temperatures, such as catalyst preparation or the controlled synthesis of copper oxides. The thermal decomposition of copper(II) tartrate hydrate is a multi-step process that typically begins with the loss of water of hydration, followed by the decomposition of the anhydrous salt into copper oxide.[2]

This guide provides an in-depth analysis of this process, compiling and structuring the available scientific data. It details the experimental methodologies for the synthesis and thermal characterization of copper(II) tartrate hydrate and presents the quantitative data in a clear and accessible format. Furthermore, it proposes a logical pathway for the decomposition process, supported by the available data and established knowledge of the thermal behavior of similar metal carboxylates.

Experimental Protocols

Synthesis of Copper(II) Tartrate Hydrate (Single Diffusion Gel Growth Technique)

A common method for synthesizing high-quality crystals of copper(II) tartrate hydrate is the single diffusion gel growth technique.[2]

Materials:

• Sodium metasilicate (Na₂SiO₃)

• Tartaric acid (C₄H₆O₆)

• Copper(II) chloride (CuCl₂) or Copper(II) sulfate (CuSO₄)

• Distilled water

Procedure:

• Gel Preparation: A solution of sodium metasilicate is prepared in distilled water. The pH of the gel is adjusted to approximately 4.0 by adding an appropriate amount of tartaric acid solution.

• Gel Setting: The mixture is then poured into a test tube and left undisturbed to set into a firm gel.

• Reactant Addition: Once the gel has set, a solution of copper(II) chloride or copper(II) sulfate is carefully poured over the gel.

• Crystal Growth: The test tube is sealed and left at room temperature. Copper(II) ions diffuse into the gel and react with the tartrate ions to form crystals of copper(II) tartrate hydrate over a period of several days to weeks.[2]

• Harvesting: The grown crystals are then carefully removed from the gel and washed with distilled water.

Experimental Workflow for Synthesis

Caption: Workflow for the synthesis of copper(II) tartrate hydrate.

Thermal Analysis

The thermal decomposition of copper(II) tartrate hydrate is typically investigated using thermogravimetric analysis (TGA), differential thermal analysis (DTA), and differential scanning calorimetry (DSC).

Instrumentation: A simultaneous thermal analyzer (STA) capable of performing TGA and DTA/DSC is commonly used. An example is the LINSEIS STA PT-1600.[2]

General Procedure:

• Sample Preparation: A small amount of the copper(II) tartrate hydrate sample (typically 5-10 mg) is placed in an alumina or platinum crucible.

• Experimental Conditions: The furnace is heated from room temperature to a final temperature (e.g., 900°C) at a constant heating rate. Common heating rates are 10°C/min or 15°C/min.[2]

• Atmosphere: The experiment is conducted under a controlled atmosphere, typically an inert gas like nitrogen or in air, with a constant flow rate.

• Data Acquisition: The instrument records the sample's mass change (TGA) and the temperature difference between the sample and a reference (DTA) or the heat flow to or from the sample (DSC) as a function of temperature.

Experimental Workflow for Thermal Analysis

Caption: Workflow for the thermal analysis of copper(II) tartrate hydrate.

Thermal Decomposition Behavior

The thermal decomposition of copper(II) tartrate hydrate proceeds in distinct stages, which are summarized below.

Dehydration

The first stage of decomposition involves the loss of water of hydration. This is an endothermic process, as indicated by DTA and DSC. The number of water molecules can vary depending on the synthesis conditions.

Decomposition of Anhydrous Copper(II) Tartrate

Following dehydration, the anhydrous copper(II) tartrate decomposes. This is a more complex process and is generally exothermic. It involves the breakdown of the tartrate ligand and the reduction of Cu(II). The final solid product of this decomposition is typically copper(II) oxide (CuO).[2]

Quantitative Data

The following tables summarize the quantitative data obtained from the thermal analysis of copper(II) tartrate hydrate from various studies.

Table 1: Thermal Decomposition Data for Copper(II) Tartrate Hydrate

Decomposition Stage	Temperature Range (°C)	Peak Temperature (°C)	Mass Loss (%)	Thermal Event	Atmosphere	Heating Rate (°C/min)	Reference
Dehydration	RT - 111	90.1	-	Endothermic	-	15	[2]
Decomposition	232 - 275	258.0	-	Exothermic	-	15	[2]
Dehydration	40 - ~150	80.0	~20	Endothermic	Air	10
Decomposition	~150 - ~280	220.0	~52	Exothermic	Air	10

Note: Data from different sources may vary due to differences in experimental conditions and the specific hydration state of the sample.

Table 2: Thermodynamic Data for the Decomposition of Copper(II) Tartrate Hydrate

Reaction Stage	Enthalpy (ΔH) (J/g)	Change in Heat Capacity (ΔCp) (J/gK)	Heat Change (μVs/mg)	Reference
Dehydration	-668.90	3.7405	-269.35	[2]
Decomposition	2669.47	1.8709	1217.97	[2]

Proposed Decomposition Pathway

While direct evolved gas analysis (EGA) data for copper(II) tartrate is not extensively available in the literature, a plausible decomposition pathway can be proposed based on the observed mass losses and the known decomposition behavior of other metal carboxylates.

The decomposition is expected to proceed as follows:

• Dehydration: The hydrated copper(II) tartrate loses its water molecules to form the anhydrous salt. Cu(C₄H₄O₆)·nH₂O(s) → Cu(C₄H₄O₆)(s) + nH₂O(g)

• Decomposition of Anhydrous Salt: The anhydrous copper(II) tartrate decomposes to form copper(II) oxide, with the release of gaseous products such as carbon monoxide (CO), carbon dioxide (CO₂), and water (H₂O). The exact stoichiometry of the gaseous products can vary. Cu(C₄H₄O₆)(s) → CuO(s) + Gaseous Products (CO, CO₂, H₂O)

Proposed Thermal Decomposition Pathway of Copper(II) Tartrate Hydrate

Caption: Proposed pathway for the thermal decomposition of copper(II) tartrate hydrate.

Discussion

The thermal decomposition of copper(II) tartrate hydrate is a well-defined, multi-stage process. The initial endothermic event corresponds to the loss of water of hydration, a common feature for hydrated salts. The subsequent exothermic decomposition of the anhydrous salt is more complex. The exothermic nature suggests that the breakdown of the organic tartrate ligand and the formation of the stable copper oxide lattice is an energetically favorable process.

The final solid residue is consistently identified as copper(II) oxide. However, it is plausible that intermediate copper species, such as copper(I), may form during the decomposition, as has been observed for other copper(II) carboxylates. A definitive elucidation of the gaseous products and any solid-state intermediates would require further investigation using techniques such as TGA coupled with mass spectrometry (TGA-MS) or Fourier-transform infrared spectroscopy (TGA-FTIR).

Conclusion

This technical guide has synthesized the available data on the thermal decomposition of copper(II) tartrate hydrate. The process involves an initial dehydration step followed by the exothermic decomposition of the anhydrous salt to yield copper(II) oxide. Quantitative data on the temperatures, mass losses, and enthalpy changes associated with these processes have been presented. While a general decomposition pathway is proposed, further studies involving evolved gas analysis are necessary to fully elucidate the complex mechanism of the decomposition of the tartrate ligand. The information compiled in this guide serves as a valuable resource for researchers and professionals working with this compound, providing a solid foundation for its application in thermally sensitive processes.

References

• 1. KCG - Portal of Journals [kcgjournal.org]
• 2. researchgate.net [researchgate.net]

Spectroscopic Properties of Copper(II) Tartrate Hydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties of copper(II) tartrate hydrate, a compound of interest in various chemical and pharmaceutical applications. This document details the synthesis, structure, and spectroscopic characteristics of copper(II) tartrate hydrate, with a focus on providing practical experimental protocols and quantitative data to aid in research and development.

Introduction

Copper(II) tartrate hydrate, with the general formula [-CH(OH)CO₂]₂Cu·xH₂O, is a coordination complex where the copper(II) ion is chelated by tartrate ligands. The coordination environment of the copper(II) ion is typically a distorted octahedron.[1] The tartrate ligand can coordinate to the copper(II) ion through both the carboxylate and hydroxyl groups. The structure and hydration state can influence its physical and chemical properties, making spectroscopic analysis crucial for its characterization.

Synthesis of Copper(II) Tartrate Hydrate

Copper(II) tartrate hydrate crystals are commonly synthesized via a gel growth method, which allows for the slow and controlled formation of single crystals. A typical synthesis involves the diffusion of an aqueous solution of a copper(II) salt into a gel containing tartaric acid or a tartrate salt.

Experimental Protocol: Gel Growth Synthesis

A single diffusion method is often employed for the synthesis of copper(II) tartrate hydrate crystals.[2][3]

Materials:

• Sodium metasilicate (Na₂SiO₃·9H₂O)

• Tartaric acid (C₄H₆O₆)

• Copper(II) chloride (CuCl₂·2H₂O)

• Distilled water

• Test tubes

• Beakers

• pH meter

Procedure:

• Gel Preparation: Prepare a solution of sodium metasilicate in distilled water (e.g., 1 M). Adjust the pH of the gel to a specific value (e.g., 4.0) using a solution of tartaric acid. The specific gravity of the gel can also be controlled.

• Gel Setting: Pour the prepared gel solution into test tubes and allow it to set for a couple of days.

• Reactant Addition: Once the gel has set, carefully pour an aqueous solution of copper(II) chloride (e.g., 1 M) on top of the gel.

• Crystal Growth: Allow the setup to stand at room temperature. The copper(II) ions will diffuse into the gel and react with the tartaric acid to form crystals of copper(II) tartrate hydrate over a period of several days to weeks.[2]

• Harvesting: Once the crystals have grown to a suitable size, they can be carefully harvested from the gel, washed with distilled water, and dried.

Fig. 1: Experimental workflow for the synthesis of copper(II) tartrate hydrate.

Spectroscopic Properties

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy of copper(II) complexes is informative about the d-d electronic transitions of the Cu²⁺ ion. The aqueous solution of copper(II) ions typically shows a broad absorption band with a maximum around 810 nm.[4] The position and intensity of this band are sensitive to the ligand environment. For copper(II) tartrate, the complex formation leads to a shift in this absorption band.

Spectroscopic Parameter	Value	Reference
λmax (Cu²⁺(aq))	~810 nm	[4]

Instrumentation:

• Double-beam UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Sample Preparation: Prepare a dilute solution of copper(II) tartrate hydrate in a suitable solvent (e.g., deionized water).

• Blank Measurement: Record a baseline spectrum using the solvent in both the sample and reference cuvettes.

• Sample Measurement: Record the absorption spectrum of the copper(II) tartrate hydrate solution over a relevant wavelength range (e.g., 400-1000 nm).

• Data Analysis: Identify the wavelength of maximum absorbance (λmax). For quantitative analysis, a calibration curve can be constructed by measuring the absorbance of a series of standard solutions of known concentrations.[1][5]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a powerful technique to identify the functional groups and coordination modes in copper(II) tartrate hydrate. The spectrum shows characteristic bands for the hydroxyl, carboxylate, and C-O stretching vibrations of the tartrate ligand, as well as bands associated with the coordinated water molecules.

Wavenumber (cm⁻¹)	Assignment	Reference
~3450-3400	O-H stretching of hydroxyl groups and water molecules	[6]
~2976	C-H stretching	[6]
~1627	Asymmetric C=O stretching of carboxylate group	[7]
~1358-1301	Symmetric C=O stretching of carboxylate group	[7]
~1112	C-O stretching	[7]
~1059	O-H out-of-plane bending	[7]
~823	Metal-Oxygen (Cu-O) stretching	[7]

Instrumentation:

• FT-IR spectrometer

• Agate mortar and pestle

• Hydraulic press for pellet making

Procedure:

• Sample Preparation: Grind a small amount of the copper(II) tartrate hydrate sample (1-2 mg) with dry potassium bromide (KBr) powder (100-200 mg) in an agate mortar and pestle until a fine, homogeneous powder is obtained.[8][9]

• Pellet Formation: Transfer the powder to a pellet die and press it under high pressure to form a transparent or translucent pellet.

• Spectral Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer and record the spectrum in the desired range (e.g., 4000-400 cm⁻¹).[6] A background spectrum of a pure KBr pellet should be recorded for background correction.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR (or ESR) spectroscopy is particularly useful for studying paramagnetic species like Cu(II) complexes. The g-values obtained from the EPR spectrum provide information about the electronic structure and symmetry of the copper(II) ion's environment. For copper(II) tartrate, the EPR spectra can reveal details about the coordination geometry.

Spectroscopic Parameter	Value (for copper dextro-tartrate)	Reference
g⊥ (at room temp., X-band)	2.3038	[10]
g⊥ (at liquid N₂ temp., X-band)	2.4018	[10]
g⊥ (Q-band)	2.1607	[10]

Instrumentation:

• X-band or Q-band EPR spectrometer

• Cryostat for low-temperature measurements

Procedure:

• Sample Preparation: A polycrystalline (powder) sample of copper(II) tartrate hydrate is packed into an EPR tube.

• Spectral Acquisition: The EPR spectrum is recorded at room temperature and, if desired, at low temperatures (e.g., liquid nitrogen temperature).

• Data Analysis: The g-values (g|| and g⊥ for axial symmetry) and hyperfine coupling constants (A|| and A⊥) are determined from the spectrum.[11] Spectral simulation software can be used for accurate parameter extraction.[7]

Raman Spectroscopy

Raman spectroscopy provides complementary information to FT-IR about the vibrational modes of the molecule. It is particularly sensitive to the vibrations of the molecular backbone and can be used to study the coordination of the tartrate ligand to the copper(II) ion. While specific Raman data for copper(II) tartrate is limited, the spectra of other tartrates show characteristic bands for the tartrate ion.[12][13]

Note: Detailed and quantitative Raman data for copper(II) tartrate hydrate is not well-documented in the reviewed literature. The analysis would likely focus on the characteristic vibrations of the tartrate anion and shifts upon coordination to the copper(II) center.

Instrumentation:

• Raman spectrometer with a suitable laser excitation source (e.g., 532 nm or 785 nm)

• Microscope for sample focusing

Procedure:

• Sample Preparation: A small amount of the crystalline sample is placed on a microscope slide.

• Spectral Acquisition: The laser is focused on the sample, and the scattered light is collected and analyzed by the spectrometer.

• Data Analysis: The Raman spectrum is analyzed to identify the vibrational modes of the copper(II) tartrate hydrate complex.

Fig. 2: General workflow for spectroscopic analysis of copper(II) tartrate hydrate.

Conclusion

The spectroscopic characterization of copper(II) tartrate hydrate provides valuable insights into its electronic structure, coordination environment, and molecular vibrations. This guide has summarized the key spectroscopic features and provided detailed experimental protocols for UV-Vis, FT-IR, EPR, and Raman spectroscopy. The quantitative data presented in the tables serves as a useful reference for researchers working with this compound. Further research could focus on obtaining more detailed quantitative data, particularly for molar absorptivity in UV-Vis and a comprehensive analysis of the Raman spectrum.

References

• 1. benchchem.com [benchchem.com]
• 2. bjp-bg.com [bjp-bg.com]
• 3. wjarr.com [wjarr.com]
• 4. Determination of High Concentration Copper Ions Based on Ultraviolet—Visible Spectroscopy Combined with Partial Least Squares Regression Analysis | MDPI [mdpi.com]
• 5. ijpras.com [ijpras.com]
• 6. researchgate.net [researchgate.net]
• 7. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 8. eng.uc.edu [eng.uc.edu]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. iosrjournals.org [iosrjournals.org]
• 11. EPR of Cu2+ Complexes – Electron Paramagnetic Resonance | ETH Zurich [epr.ethz.ch]
• 12. ias.ac.in [ias.ac.in]
• 13. ias.ac.in [ias.ac.in]

An In-depth Technical Guide to Copper(II) Tartrate Hydrate: Molecular Formula, Weight, and Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of copper(II) tartrate hydrate, a coordination complex of copper with significant applications in organic synthesis, analytical chemistry, and materials science. This document details its molecular formula, molecular weight, and key physicochemical characteristics, presenting quantitative data in structured tables and outlining experimental methodologies.

Molecular Structure and Formula

Copper(II) tartrate hydrate is a salt formed from the cupric ion (Cu²⁺) and the tartrate anion (⁻OOC-CH(OH)-CH(OH)-COO⁻). The presence of chiral hydroxyl groups in the tartrate ligand allows for the formation of stereoisomers and complex coordination polymers. The general molecular formula for copper(II) tartrate hydrate is represented as C₄H₄CuO₆·xH₂O , where 'x' denotes a variable number of water molecules of hydration.

The degree of hydration can vary, leading to different stable forms of the compound. Commercially available copper(II) tartrate hydrate is often a mixture of these hydrated forms or does not specify the exact degree of hydration.

Quantitative Data Summary

For clarity and ease of comparison, the molecular weights and other quantitative properties of various forms of copper(II) tartrate are summarized below.

Table 1: Molecular Formula and Weight of Copper(II) Tartrate and Its Hydrates

Compound Name	Molecular Formula	Anhydrous Molecular Weight ( g/mol )	Hydrated Molecular Weight ( g/mol )
Copper(II) Tartrate (Anhydrous)	C₄H₄CuO₆	211.62[1][2][3][4][5]	-
Copper(II) Tartrate Monohydrate	C₄H₄CuO₆·H₂O	211.62	229.63[6]
Copper(II) Tartrate Trihydrate	C₄H₄CuO₆·3H₂O	211.62	265.66

Table 2: Physicochemical Properties of Copper(II) Tartrate Hydrate

Property	Value
Appearance	Blue to green crystalline powder[1][3]
Melting Point	~275 °C (decomposes)[1][7]
Synonyms	Cupric tartrate hydrate, Tartaric acid cupric salt[1][6]
CAS Number	946843-80-7[1][3][6]

Experimental Protocols

The synthesis of copper(II) tartrate hydrate can be achieved through various methods, including precipitation from aqueous solution and gel diffusion, which allows for the growth of single crystals.

Synthesis by Precipitation

A common laboratory preparation involves the reaction of a soluble copper(II) salt, such as copper(II) sulfate, with a solution of tartaric acid or a tartrate salt.

Methodology:

• Prepare an aqueous solution of copper(II) sulfate.

• Separately, prepare an aqueous solution of sodium tartrate or tartaric acid neutralized with a base (e.g., sodium hydroxide).

• Slowly add the tartrate solution to the copper(II) sulfate solution with constant stirring.

• A precipitate of copper(II) tartrate hydrate will form.

• The precipitate can be collected by filtration, washed with deionized water to remove soluble impurities, and dried under controlled conditions to obtain the desired hydrate.

Synthesis by Gel Diffusion for Crystal Growth

The gel diffusion method is employed to grow high-quality single crystals of copper(II) tartrate hydrate by controlling the rate of reaction.

Methodology:

• A silica gel is prepared by acidifying a solution of sodium metasilicate.

• One of the reactants, for instance, tartaric acid, is incorporated into the gel matrix.

• After the gel has set, a solution of the second reactant, such as copper(II) chloride or copper(II) sulfate, is carefully layered on top of the gel.[8]

• The copper(II) ions diffuse slowly into the gel and react with the tartrate ions, leading to the gradual formation of copper(II) tartrate hydrate crystals within the gel matrix.[8]

• The crystals can be harvested by carefully breaking the gel.

Structural and Logical Relationships

The relationship between the anhydrous and hydrated forms of copper(II) tartrate can be visualized as a reversible process, where the degree of hydration is dependent on environmental conditions such as temperature and humidity.

Caption: Reversible hydration and dehydration of copper(II) tartrate.

Applications in Research and Development

Copper(II) tartrate hydrate serves as a versatile compound in various scientific and industrial domains:

• Organic Synthesis: It is utilized as a catalyst in various organic reactions.[1]

• Analytical Chemistry: It is a key component of Fehling's solution, which is used for the determination of reducing sugars.

• Materials Science: It acts as a precursor for the synthesis of copper-based metal-organic frameworks (MOFs) and nanocomposite semiconductors.

• Biochemical Research: It is used in life science research as a biomaterial or organic compound.[2][9]

References

• 1. chemimpex.com [chemimpex.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Copper(II) tartrate hydrate | Cupric tartrate hydrate | CuC4H4O6*XH2O - Ereztech [ereztech.com]
• 4. americanelements.com [americanelements.com]
• 5. 酒石酸銅(II) 水和物 - 酒石酸銅塩, 銅酒石酸塩 水和物 [sigmaaldrich.com]
• 6. scbt.com [scbt.com]
• 7. Copper(II) tartrate hydrate - CAS-Number 946843-80-7 - Order from Chemodex [chemodex.com]
• 8. wjarr.com [wjarr.com]
• 9. Copper(II) tartrate hydrate_TargetMol [targetmol.com]

A Technical Guide to Cupric Tartrate Hydrate: Properties, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cupric tartrate hydrate (CuC₄H₄O₆·xH₂O) is a coordination complex of copper(II) and tartaric acid that has garnered interest across various scientific disciplines. Its applications span from being a catalyst in organic synthesis to its use in agriculture and electroplating.[1][2] This technical guide provides an in-depth overview of the core physical and chemical properties of cupric tartrate hydrate. It details experimental protocols for its synthesis and characterization and presents quantitative data in a structured format for ease of reference. This document is intended to be a comprehensive resource for researchers and professionals working with this versatile compound.

Physical Properties

Cupric tartrate hydrate is typically a blue to green crystalline powder.[1][3][4] It is sensitive to air and moisture.[4] The compound is noted to be slightly soluble or insoluble in water, though its solubility can be influenced by factors such as temperature and pH, with increased solubility observed in basic solutions.[5][6][7]

Table 1: Physical and Chemical Properties of Cupric Tartrate Hydrate

Property	Value	Source(s)
Molecular Formula	[-CH(OH)CO₂]₂Cu·xH₂O	[3][4]
Molecular Weight	211.62 g/mol (anhydrous basis)	[3][4]
Appearance	Blue to green crystalline powder	[3][4][8]
Melting Point	~275 °C (decomposes)	[3][5][8][9]
Water Solubility	Slightly soluble / Insoluble	[5][6]
Storage Conditions	Room Temperature, under inert gas	[3][5]

Chemical Properties and Reactivity

Cupric tartrate is an acidic salt and as such, its aqueous solutions will have a pH of less than 7.0.[6] It reacts with bases in neutralization reactions.[6] The compound is utilized as a catalyst in various organic reactions.[1] The tartrate ligand complexes with the copper(II) ion, which can stabilize it in alkaline solutions, a principle famously used in Fehling's solution.

Thermal Decomposition

Cupric tartrate hydrate decomposes at approximately 275 °C.[3][5][8][9] The thermal decomposition process for hydrated metal tartrates typically occurs in stages. The initial stage involves the loss of water of crystallization (dehydration) at lower temperatures. This is followed by the decomposition of the anhydrous tartrate at higher temperatures, which ultimately yields copper oxide. The precise temperatures and intermediate products can be studied using techniques like Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA).[2][10]

Crystal Structure

The crystal structure of cupric tartrate hydrate has been a subject of study. It can form various hydrated forms, and its structure can be influenced by the isomeric form of tartaric acid used in its synthesis.[3] X-ray diffraction (XRD) studies have shown that cupric tartrate can have an orthorhombic crystal structure.[4][11] In some coordination polymers, the copper(II) atom adopts a distorted octahedral geometry, coordinating with oxygen atoms from water molecules and tartrate ions.[12] These structures can form two-dimensional layers or three-dimensional networks through hydrogen bonding.[12]

Experimental Protocols

Synthesis of Cupric Tartrate Hydrate via Gel Growth Method

The gel growth method is a common technique for producing high-quality crystals of sparingly soluble compounds like cupric tartrate at ambient temperatures.[3][13] The single diffusion technique is frequently employed.

Materials:

• Sodium Metasilicate (Na₂SiO₃·9H₂O)

• Tartaric Acid (C₄H₆O₆)

• Copper(II) Chloride (CuCl₂·2H₂O)

• Deionized Water

• Test tubes (e.g., 15 cm length, 1.8 cm diameter)

Procedure:

• Gel Preparation:

  • Prepare a 1 M solution of sodium metasilicate in deionized water.

  • Prepare a 1 M solution of tartaric acid.

  • In a test tube, add the 1 M tartaric acid solution. Slowly add the 1 M sodium metasilicate solution while stirring until a pH of approximately 4.0 to 4.4 is achieved. This pH is ideal for promoting the growth of well-formed crystals.[3][5]

  • Seal the test tube and allow the gel to set until firm. The gel should then be aged for a few days, as aging can help in obtaining better quality crystals by reducing the pore size of the gel matrix.[14]

• Crystal Growth:

  • Prepare a 1 M aqueous solution of copper(II) chloride.

  • Once the gel has set and aged, carefully pour the 1 M copper(II) chloride solution onto the surface of the gel, avoiding any disturbance to the gel surface.[4]

  • Seal the test tube to prevent evaporation and contamination.

• Observation and Harvesting:

  • Allow the setup to stand at room temperature. The copper(II) chloride will diffuse into the gel and react with the tartaric acid to form cupric tartrate crystals.

  • Bluish crystals can be observed growing within the gel over a period of days to weeks.[4]

  • Once the growth is complete, the crystals can be carefully harvested from the gel.

Characterization Methods

4.2.1. Powder X-Ray Diffraction (PXRD)

• Purpose: To determine the crystal structure and unit cell dimensions.

• Procedure: A small, powdered sample of the synthesized cupric tartrate hydrate is placed on a sample holder. The sample is then irradiated with monochromatic X-rays (commonly Cu Kα radiation, λ = 1.54060 Å) over a range of 2θ angles (e.g., 5° to 50°). The resulting diffraction pattern of peaks is analyzed to determine the crystal structure.[4][5]

4.2.2. Fourier-Transform Infrared Spectroscopy (FTIR)

• Purpose: To identify the functional groups present in the molecule.

• Procedure: A small amount of the sample is mixed with potassium bromide (KBr) and pressed into a pellet. The pellet is then placed in an FTIR spectrometer, and an infrared spectrum is recorded, typically in the range of 400-4000 cm⁻¹. The resulting spectrum will show absorption bands corresponding to the vibrational frequencies of the functional groups, such as O-H, C-H, and C=O from the tartrate ligand.[4][5]

4.2.3. X-ray Photoelectron Spectroscopy (XPS)

• Purpose: To determine the elemental composition and the oxidation state of the elements.

• Procedure: The sample is placed in a high vacuum chamber and irradiated with X-rays. The kinetic energy of the emitted photoelectrons is measured. The presence of satellite peaks in the Cu 2p spectrum can confirm the +2 oxidation state of copper, indicating its paramagnetic nature (d⁹ configuration).[5]

Logical Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of cupric tartrate hydrate.

Caption: Synthesis and Characterization Workflow.

Applications

Cupric tartrate hydrate is a compound with a range of applications, including:

• Catalysis: It can be used as a catalyst, for instance, in the fabrication of helical polyacetylene fibers.

• Electroplating: It is used in electroplating baths for copper plating.[2][5]

• Analytical Chemistry: As a component of Fehling's solution, it is used in the qualitative analysis of reducing sugars.

• Agriculture: It serves as a source of copper, an essential micronutrient for plants, and may be used in some fungicide formulations.[3]

• Pigment Production: It has applications in the production of certain pigments.[15]

Safety Information

As with all copper compounds, cupric tartrate should be handled with care. It is designated as a hazardous substance, and appropriate personal protective equipment, such as gloves and safety goggles, should be worn.[1] Discharges of this substance into the environment are regulated.[1] It is important to consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

References

• 1. Cupric tartrate | C4H4CuO6 | CID 13155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. physicsjournal.in [physicsjournal.in]
• 4. wjarr.com [wjarr.com]
• 5. bjp-bg.com [bjp-bg.com]
• 6. datapdf.com [datapdf.com]
• 7. CN106124715A - A kind of basic copper tartrate solution and compound method - Google Patents [patents.google.com]
• 8. wjaets.com [wjaets.com]
• 9. digitalcommons.imsa.edu [digitalcommons.imsa.edu]
• 10. fsc.stafpu.bu.edu.eg [fsc.stafpu.bu.edu.eg]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. physicsjournal.in [physicsjournal.in]
• 14. researchgate.net [researchgate.net]
• 15. Structural, Spectroscopic, and Magnetic Studies on Copper Tartrate Crystals | Semantic Scholar [semanticscholar.org]

An In-depth Technical Guide to Copper(II) Tartrate Hydrate for Researchers and Drug Development Professionals

Executive Summary

Copper(II) tartrate hydrate is a coordination complex with a history of application in diverse scientific fields, from organic synthesis to materials science. This document provides a comprehensive technical overview of copper(II) tartrate hydrate, with a particular focus on its chemical identity, physicochemical properties, synthesis, and characterization. Furthermore, it delves into the broader context of copper complexes in drug development, exploring their potential as therapeutic agents and outlining relevant experimental protocols for their evaluation. This guide is intended to be a valuable resource for researchers, scientists, and professionals in the field of drug development who are interested in the properties and potential applications of this compound and its analogs.

Chemical Identity and Synonyms

Copper(II) tartrate hydrate is a salt derived from the reaction of a copper(II) salt with tartaric acid. It exists in a hydrated form, with the exact number of water molecules potentially varying.

Synonyms:

• Cupric tartrate hydrate

• Tartaric acid cupric salt

• Copper(2+) 2,3-dihydroxysuccinate hydrate

CAS Numbers: The Chemical Abstracts Service (CAS) has assigned several numbers that may be associated with copper(II) tartrate and its various forms. It is crucial for researchers to note the specific form of the compound they are working with.

Compound Name	CAS Number	Notes
Copper(II) tartrate hydrate	946843-80-7	Most commonly cited for the hydrated form.
Copper(II) tartrate	815-82-7	Often refers to the anhydrous form or when the hydration state is not specified.
Copper(II) tartrate trihydrate	5893-71-0	Specifically denotes the trihydrate form.

Physicochemical Properties

The physicochemical properties of copper(II) tartrate hydrate are summarized in the table below. These properties are essential for its handling, characterization, and application in various experimental settings.

Property	Value	Reference(s)
Molecular Formula	[-CH(OH)CO₂]₂Cu·xH₂O
Molecular Weight	211.62 g/mol (anhydrous basis)
Appearance	Blue to green crystalline powder
Melting Point	~275 °C (decomposes)
Crystal System	Orthorhombic
Purity	≥95.0% to ≥99.9% (trace metals basis)
Solubility	Sparingly soluble in water

Synthesis and Characterization

A common method for the synthesis of high-purity single crystals of copper(II) tartrate hydrate is the gel growth technique, which allows for slow and controlled crystallization.

Experimental Protocol: Synthesis by Gel Growth Method

This protocol is adapted from the single diffusion gel growth technique described in the literature.

Materials:

• Sodium metasilicate (Na₂SiO₃·9H₂O)

• Tartaric acid (C₄H₆O₆)

• Copper(II) chloride (CuCl₂·2H₂O)

• Deionized water

• Test tubes

• Beakers

• pH meter

Procedure:

• Gel Preparation:

  • Prepare a 1 M solution of sodium metasilicate in deionized water.

  • Prepare a 1 M solution of tartaric acid in deionized water.

  • Mix the sodium metasilicate and tartaric acid solutions in a test tube to achieve a final pH of around 4. The gel will start to set.

  • Allow the gel to age for a few days to ensure a firm and uniform matrix.

• Crystal Growth:

  • Prepare a 1 M aqueous solution of copper(II) chloride.

  • Carefully pour the copper(II) chloride solution on top of the set gel in the test tube, avoiding disruption of the gel surface.

  • Seal the test tube to prevent evaporation and contamination.

  • Allow the setup to stand at room temperature. Copper(II) ions will diffuse into the gel and react with the tartrate ions.

  • Blue to green crystals of copper(II) tartrate hydrate will grow within the gel matrix over a period of several days to weeks.

• Isolation and Purification:

  • Once the crystals have reached the desired size, carefully excavate them from the gel.

  • Wash the crystals with deionized water to remove any adhering gel or unreacted reagents.

  • Dry the crystals at room temperature.

Synthesis and Characterization Workflow

Characterization Methods

The synthesized copper(II) tartrate hydrate can be characterized using various analytical techniques to confirm its identity, purity, and structural properties.

Powder X-ray Diffraction (PXRD):

• Purpose: To determine the crystal structure and phase purity of the synthesized material.

• Typical Findings: Copper(II) tartrate hydrate typically exhibits an orthorhombic crystal system.

Fourier-Transform Infrared (FT-IR) Spectroscopy:

• Purpose: To identify the functional groups present in the molecule.

• Key Spectral Features:

  • Broad absorption around 3260 cm⁻¹ corresponding to O-H stretching of the hydroxyl groups and water of hydration.

  • Strong absorption around 1600 cm⁻¹ due to the C=O stretching of the carboxylate groups.

  • Absorptions in the range of 1050-1400 cm⁻¹ attributed to C-O stretching and O-H bending.

  • Absorptions in the 450-900 cm⁻¹ region, indicating the presence of metal-oxygen bonds.

Vibrational Mode	Wavenumber (cm⁻¹)	Reference
O-H Stretching	~3260
C=O Stretching	~1600
C-O Stretching	~1380, ~1236
O-H Bending	~1050
Metal-Oxygen Bonding	450 - 900

Thermal Analysis (TG-DTA/DSC):

• Purpose: To evaluate the thermal stability and decomposition profile of the compound.

• Typical Findings: Hydrated copper(II) tartrate shows an initial weight loss corresponding to the loss of water molecules, typically starting around 90-111°C. This is followed by the decomposition of the anhydrous salt, with the formation of copper(II) oxide (CuO) at approximately 275°C.

Applications in Drug Development

While copper(II) tartrate hydrate itself is not a widely used therapeutic agent, copper complexes, in general, are of significant interest in drug development due to their diverse biological activities. These activities are often attributed to the redox properties of the copper ion and its ability to interact with biological macromolecules.

Potential Biological Activities of Copper Complexes

• Antimicrobial Activity: Copper complexes have demonstrated broad-spectrum antimicrobial activity against various bacteria and fungi. The proposed mechanisms of action include the generation of reactive oxygen species (ROS), which can damage microbial cell membranes, proteins, and DNA.

• Anticancer Activity: A large number of copper complexes have been investigated for their potential as anticancer agents. Their cytotoxic effects are often linked to their ability to induce oxidative stress, inhibit enzymes crucial for cancer cell survival, and interact with DNA, leading to apoptosis.

• Anti-inflammatory Activity: Some copper complexes have shown anti-inflammatory properties, which may be related to their ability to modulate the activity of enzymes involved in the inflammatory response.

Potential Biological Activities of Copper Complexes

Experimental Protocols for Biological Evaluation

The following are generalized protocols for assessing the antimicrobial and anticancer activities of copper complexes, which can be adapted for copper(II) tartrate hydrate.

4.2.1. Antimicrobial Susceptibility Testing (Broth Microdilution Method)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of a copper complex against a specific microorganism.

Materials:

• Copper(II) tartrate hydrate or other copper complex

• Bacterial or fungal strain of interest

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microtiter plates

• Sterile pipette tips and multichannel pipette

• Incubator

Procedure:

• Preparation of Inoculum:

  • Culture the microorganism overnight in the appropriate broth.

  • Dilute the culture to a standardized concentration (e.g., 0.5 McFarland standard for bacteria).

• Serial Dilution of the Copper Complex:

  • Prepare a stock solution of the copper complex in a suitable solvent (e.g., sterile deionized water or DMSO, ensuring the final solvent concentration is non-toxic to the microorganism).

  • Perform a two-fold serial dilution of the complex in the broth medium across the wells of a 96-well plate.

• Inoculation and Incubation:

  • Add a standardized volume of the microbial inoculum to each well.

  • Include a positive control (microorganism in broth without the complex) and a negative control (broth only).

  • Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for 18-24 hours for bacteria).

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the complex that completely inhibits visible growth.

4.2.2. In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To assess the cytotoxic effect of a copper complex on a cancer cell line.

Materials:

• Copper(II) tartrate hydrate or other copper complex

• Cancer cell line of interest (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment with Copper Complex:

  • Prepare a stock solution of the copper complex and perform serial dilutions in the cell culture medium.

  • Remove the old medium from the cells and add the medium containing different concentrations of the complex.

  • Include a vehicle control (cells treated with the solvent used to dissolve the complex) and an untreated control.

• Incubation:

  • Incubate the plate for a specific duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO₂ incubator.

• MTT Assay:

  • Add MTT solution to each well and incubate for a few hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

  • Remove the MTT solution and add a solubilization solution to dissolve the formazan crystals.

• Data Analysis:

  • Measure the absorbance of the formazan solution using a microplate reader at the appropriate wavelength (e.g., 570 nm).

  • Calculate the percentage of cell viability relative to the untreated control. The IC₅₀ value (the concentration that inhibits 50% of cell growth) can be determined by plotting cell viability against the complex concentration.

Conclusion

Copper(II) tartrate hydrate is a well-defined chemical compound with interesting structural and physicochemical properties. While its direct therapeutic applications are not established, the broader class of copper complexes holds significant promise in the field of drug development, particularly as antimicrobial and anticancer agents. The experimental protocols outlined in this guide provide a foundation for researchers to explore the synthesis, characterization, and biological evaluation of copper(II) tartrate hydrate and related compounds. Further research into the specific mechanisms of action and the structure-activity relationships of copper complexes will be crucial for the rational design of new and effective therapeutic agents.

An In-depth Technical Guide on the Stability and Storage of Copper(II) Tartrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for copper(II) tartrate hydrate. The information is compiled from material safety data sheets, chemical supplier information, and relevant scientific literature. This document is intended to guide researchers, scientists, and professionals in drug development in the proper handling, storage, and stability assessment of this compound.

Chemical Stability and General Information

Copper(II) tartrate hydrate is generally considered stable at room temperature when stored in closed containers under normal handling and storage conditions.[1] It is a blue to green crystalline powder.[1][2][3] The compound is slightly soluble in water but soluble in acidic and alkaline solutions.[1][4]

Key Physicochemical Properties:

• Molecular Formula: C₄H₄CuO₆·xH₂O[1][2][3]

• Molecular Weight: 211.62 g/mol (anhydrous basis)[2][5]

• Appearance: Blue to green crystalline powder[1][2][3][6][7][8]

• Decomposition Temperature: Approximately 275 °C[2][4][5][7][8][9][10]

Recommended Storage Conditions

To ensure the long-term integrity of copper(II) tartrate hydrate, the following storage conditions are recommended. These are based on information from various suppliers and safety data sheets.

Parameter	Recommended Condition	Rationale and References
Temperature	Store in a cool, dry place.[1][3][11] Room temperature is generally acceptable for short-term storage.[2] For long-term stability (≥ 2 years), storage at -20°C is recommended.[6][7][10] Some sources suggest storage at 2-8°C under an inert gas.[4]	Prevents thermal degradation and slows down potential chemical reactions.
Light	Protect from light.[6][7]	To prevent photodegradation.
Moisture	Store in a dry, well-ventilated area.[1][11] Protect from moisture.[6][7] The compound is noted to be sensitive to air and moisture.[12]	To prevent hygroscopic water absorption which could affect its physical and chemical stability.
Container	Store in a tightly closed container.[1][3][11]	To protect from atmospheric moisture and contaminants.
Incompatibilities	Store away from strong oxidizing agents.[1]	To prevent potentially hazardous chemical reactions.

Stability-Indicating Parameters and Potential Degradation

Several factors can influence the stability of copper(II) tartrate hydrate, leading to its degradation. It is crucial to be aware of these to ensure the material's quality over time.

Stability Factor	Effect on Copper(II) Tartrate Hydrate	Hazardous Decomposition Products
Heat/Temperature	Decomposes at approximately 275 °C.[2][4][5][7][8][9][10] Excess heat should be avoided.[1]	Carbon monoxide, carbon dioxide, and oxides of copper.[1][3]
Light	May undergo photodegradation. Protection from light is recommended.[6][7]	The specific photodegradation products are not well-documented for this specific compound, but could involve radical species and subsequent decomposition.
Moisture (Hygroscopicity)	The compound is sensitive to moisture and may absorb water from the atmosphere.[6][7][12] This can affect its physical state and potentially its chemical stability.	Not directly applicable, but absorbed water can facilitate other degradation pathways.

Experimental Protocols for Stability Assessment

The following are detailed methodologies for key experiments to assess the stability of copper(II) tartrate hydrate. These protocols are based on established guidelines for pharmaceuticals and chemical compounds.

Thermal Stability Analysis (Thermogravimetric Analysis - TGA)

Objective: To determine the decomposition temperature and profile of copper(II) tartrate hydrate.

Methodology:

• Calibrate the Thermogravimetric Analyzer (TGA) according to the manufacturer's instructions.

• Accurately weigh 5-10 mg of the copper(II) tartrate hydrate sample into a TGA pan (typically aluminum or platinum).

• Place the sample pan in the TGA furnace.

• Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature above the expected decomposition point (e.g., 400 °C) at a constant heating rate (e.g., 10 °C/min).

• Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20 mL/min) to prevent oxidative degradation.

• Record the mass loss of the sample as a function of temperature.

• Analyze the resulting TGA curve to identify the onset temperature of decomposition and the temperature of maximum mass loss.

Photostability Testing (ICH Q1B Guideline)

Objective: To evaluate the intrinsic photostability of copper(II) tartrate hydrate.

Methodology:

• Sample Preparation:

  • Place a thin layer (not more than 3 mm deep) of the solid copper(II) tartrate hydrate in a chemically inert, transparent container (e.g., a quartz dish).

  • Prepare a control sample, protected from light by wrapping with aluminum foil.

• Light Source:

  • Use a light source that produces a combination of visible and ultraviolet (UV) light, as specified in the ICH Q1B guideline.[1][6][11] A xenon lamp or a metal halide lamp is often used.

  • The overall illumination should be not less than 1.2 million lux hours, and the integrated near-UV energy should be not less than 200 watt-hours per square meter.[13]

• Procedure:

  • Expose the sample to the light source.

  • Periodically withdraw samples at specified time points.

  • Examine the samples for any changes in physical properties (e.g., color, appearance).

  • Analyze the samples using a suitable quantitative method (e.g., HPLC, titration) to determine the extent of degradation.

  • Compare the results of the light-exposed samples with the dark control to determine the net effect of light.

Hygroscopicity Testing

Objective: To determine the moisture-absorbing properties of copper(II) tartrate hydrate.

Methodology (Dynamic Vapor Sorption - DVS):

• Calibrate the Dynamic Vapor Sorption (DVS) instrument.

• Place a known mass of the sample (typically 5-20 mg) on the DVS sample pan.

• Dry the sample in the DVS chamber under a stream of dry nitrogen (0% relative humidity, RH) until a stable weight is achieved. This will be the initial dry weight.

• Increase the relative humidity in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH).

• At each RH step, allow the sample to equilibrate until the rate of weight change is below a specified threshold (e.g., 0.002% per minute).

• After reaching the maximum RH, decrease the humidity in a stepwise manner back to 0% RH to assess desorption.

• Plot the change in mass versus relative humidity to generate a sorption-desorption isotherm.

• Classify the hygroscopicity based on the percentage of water uptake at a specific RH (e.g., 80% RH at 25°C).[9]

Visualization of Degradation and Experimental Workflows

Proposed Thermal Degradation Pathway

The thermal decomposition of copper(II) carboxylates often proceeds through a stepwise reduction of the copper center. The following diagram illustrates a plausible pathway for the thermal degradation of copper(II) tartrate.

References

• 1. jordilabs.com [jordilabs.com]
• 2. Hygroscopicity Evaluation - CD Formulation [formulationbio.com]
• 3. ICH guideline for photostability testing: aspects and directions for use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.aip.org [pubs.aip.org]
• 5. alfachemic.com [alfachemic.com]
• 6. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. SOP for Hygroscopicity Testing in Powders – SOP Guide for Pharma [pharmasop.in]
• 8. pharmainfo.in [pharmainfo.in]
• 9. asiapharmaceutics.info [asiapharmaceutics.info]
• 10. Copper(II) tartrate hydrate - CAS-Number 946843-80-7 - Order from Chemodex [chemodex.com]
• 11. ema.europa.eu [ema.europa.eu]
• 12. researchgate.net [researchgate.net]
• 13. ICH Q1B Guidelines for Photostability Testing in Pharmaceuticals – StabilityStudies.in [stabilitystudies.in]

Stereochemical Influence of Tartrate Isomers on Copper(II) Complex Structures: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stereochemistry of ligands plays a crucial role in determining the structure and, consequently, the function of metal complexes. Tartaric acid, with its three stereoisomers—dextrorotatory (D), levorotatory (L), and the achiral meso form—provides a classic example of how subtle changes in ligand geometry can lead to significant variations in the crystal packing and coordination environment of metal complexes. This technical guide delves into the structural disparities observed in copper(II) complexes formed with D-, L-, and meso-tartrate isomers, offering a comparative analysis of their crystallographic data. Detailed experimental protocols for the synthesis of these complexes are also provided to facilitate further research and application in fields such as asymmetric catalysis, materials science, and drug development.

Comparative Crystallographic Analysis

The crystal structures of copper(II) complexes with D-, L-, and meso-tartrate have been elucidated through single-crystal X-ray diffraction. The distinct spatial arrangement of the hydroxyl and carboxyl groups in each isomer dictates the coordination mode with the copper(II) ion and the subsequent supramolecular assembly.

Crystal System and Space Group

The stereoisomer of the tartrate ligand directly influences the resulting crystal system and space group of the copper(II) complex. As enantiomers, D- and L-tartaric acid are expected to form complexes that are mirror images of each other, and this is reflected in their crystallographic data.

Tartrate Isomer	Complex	Crystal System	Space Group	Reference
D-(-)-tartrate	Cu(C₄H₄O₆)·3H₂O	Monoclinic	P2₁	[1]
L-(+)-tartrate	Cu(C₄H₄O₆)·3H₂O	Orthorhombic	P2₁2₁2₁	[2]
meso-tartrate	Cu(C₄H₄O₆)·3H₂O	Orthorhombic	Pbca	[1]

Note: While D- and L-tartrate are enantiomers, the reported crystal systems and space groups in the literature vary, which could be due to different crystallization conditions or the presence of different hydrated forms.

Unit Cell Parameters

The dimensions of the unit cell are also sensitive to the tartrate isomer used. The following table summarizes the lattice parameters for the copper(II) complexes of the different tartrate isomers.

Tartrate Isomer	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Reference
D-(-)-tartrate	12.13	8.37	8.47	90	90	104.6	[1]
L-(+)-tartrate	8.374	12.849	8.758	90	90	90	[2]
meso-tartrate	11.46	11.74	12.13	90	90	90	[1]

Coordination Environment and Molecular Structure

The coordination geometry around the copper(II) ion and the overall molecular structure are significantly impacted by the stereochemistry of the tartrate ligand.

In the copper(II) d-tartrate trihydrate complex, the structure is composed of dimeric units.[1] Each copper atom is coordinated to six oxygen atoms in a distorted octahedral geometry. Four of these oxygen atoms are from two cis-chelating tartrate ions, one is from a water molecule, and the sixth is from a carboxyl group of an adjacent dimeric unit, leading to a polymeric chain.[1]

Conversely, the copper(II) meso-tartrate trihydrate complex features two crystallographically distinct copper ions.[1] The meso-tartrate ligands form two chelate rings that link these different copper ions, which also exhibit distorted octahedral geometries, into chains. These chains are further interconnected to form sheets through weak interactions between one type of copper ion and non-chelating carboxyl oxygen atoms of the tartrate.[1] The coordination sphere of the second type of copper ion is completed by water molecules.[1]

The structure of the copper(II) L-tartrate complex, being the enantiomer of the D-tartrate complex, is expected to exhibit a similar coordination environment but with the opposite chirality. One study reports a two-dimensional coordination polymer for a copper tartrate complex, where each copper(II) atom is in a distorted octahedral environment, coordinated to six oxygen atoms from one water molecule and three different tartrate ions.

Experimental Protocols

The synthesis of copper(II) tartrate isomer complexes can be achieved through various methods, including solution-based precipitation, gel diffusion, and hydrothermal synthesis. The choice of method can influence the crystallinity and morphology of the resulting complex.

Synthesis of Copper(II) d-Tartrate Trihydrate

Method: Solution-based precipitation followed by slow evaporation.

Procedure:

• Dissolve 1.0 g of D-(-)-tartaric acid in 50 mL of distilled water with gentle heating.

• In a separate beaker, dissolve 1.2 g of copper(II) acetate monohydrate in 50 mL of distilled water.

• Slowly add the copper(II) acetate solution to the tartaric acid solution with constant stirring.

• A light blue precipitate of copper(II) d-tartrate will form.

• The resulting solution with the precipitate is then gently heated to near boiling for 10 minutes to encourage crystal growth.

• The mixture is allowed to cool slowly to room temperature.

• The solution is then left undisturbed for several days to allow for the slow evaporation of the solvent and the formation of well-defined crystals.

• The crystals are collected by filtration, washed with a small amount of cold distilled water, and air-dried.

Synthesis of Copper(II) meso-Tartrate Trihydrate

Method: Gel diffusion method.

Procedure:

• Prepare a silica gel by mixing a solution of sodium metasilicate (specific gravity 1.04 g/cm³) with a 1 M solution of meso-tartaric acid to achieve a final pH of 4.0.

• Pour the gel mixture into a U-tube or a straight test tube and allow it to set for 48-72 hours.

• Once the gel has set, carefully pour a 1 M solution of copper(II) chloride or copper(II) sulfate onto the top of the gel in one arm of the U-tube (or on top of the straight tube).

• Seal the tube(s) and allow them to stand at room temperature.

• Over a period of several days to weeks, the copper(II) ions will diffuse into the gel and react with the tartrate ions, leading to the slow growth of single crystals of copper(II) meso-tartrate trihydrate within the gel matrix.

• Once the crystals have reached a desired size, they can be carefully extracted from the gel, washed with distilled water, and dried.

Visualizing Structural Relationships

The following diagrams, generated using the DOT language, illustrate the conceptual differences in the coordination and connectivity of the copper(II) tartrate complexes.

Caption: Coordination environments in D/L- vs. meso-tartrate copper(II) complexes.

Caption: General workflows for the synthesis of copper(II) tartrate complexes.

Conclusion

The stereoisomerism of tartaric acid profoundly influences the crystal structure of its copper(II) complexes. The subtle change from chiral D- and L-tartrate to the achiral meso-tartrate results in different crystal symmetries, unit cell dimensions, and coordination networks. While D- and L-tartrate complexes form enantiomeric structures, often characterized by dimeric units linked into polymeric chains, the meso-tartrate complex exhibits a more complex arrangement with distinct copper ion environments and a sheet-like structure. Understanding these structural nuances is paramount for the rational design of copper-based materials and catalysts with specific stereochemical properties. The provided experimental protocols offer a foundation for the reproducible synthesis of these complexes, enabling further investigation into their unique characteristics and potential applications.

References

• 1. Structure and stability of carboxylate complexes. Part VII. Crystal and molecular structures of copper(II)meso-tartrate trihydrate and copper(II)d-tartrate trihydrate - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 2. iosrjournals.org [iosrjournals.org]

Protocols & Analytical Methods

Application Note: Synthesis of Copper(II) Tartrate Hydrate for Catalytic Oxidation of Benzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the synthesis of copper(II) tartrate hydrate, a versatile catalyst for organic transformations. The synthesis is achieved through a straightforward precipitation reaction between copper(II) sulfate and sodium potassium tartrate. Furthermore, a comprehensive protocol for the catalytic application of the synthesized copper(II) tartrate hydrate in the selective oxidation of benzyl alcohol to benzaldehyde using hydrogen peroxide as a green oxidant is presented. This document is intended to serve as a practical guide for researchers in catalysis and synthetic chemistry.

Synthesis of Copper(II) Tartrate Hydrate

The synthesis of copper(II) tartrate hydrate is based on the aqueous precipitation reaction between a soluble copper(II) salt and a tartrate salt. In this protocol, copper(II) sulfate pentahydrate and sodium potassium tartrate (Rochelle's salt) are used as precursors.

Materials and Equipment

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium potassium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O)

• Deionized water

• Beakers

• Magnetic stirrer and stir bar

• Buchner funnel and filter paper

• Vacuum flask

• Drying oven

Experimental Protocol

• Preparation of Reactant Solutions:

  • Prepare a 0.5 M solution of copper(II) sulfate by dissolving 12.48 g of CuSO₄·5H₂O in 100 mL of deionized water in a 250 mL beaker. Stir until fully dissolved.

  • Prepare a 0.5 M solution of sodium potassium tartrate by dissolving 14.11 g of KNaC₄H₄O₆·4H₂O in 100 mL of deionized water in a separate 250 mL beaker. Stir until fully dissolved.

• Precipitation:

  • While stirring the copper(II) sulfate solution at room temperature, slowly add the sodium potassium tartrate solution.

  • A light blue precipitate of copper(II) tartrate hydrate will form immediately.

  • Continue stirring the mixture for 30 minutes to ensure complete precipitation.

• Isolation and Purification:

  • Isolate the precipitate by vacuum filtration using a Buchner funnel and filter paper.

  • Wash the precipitate on the filter paper with three portions of 50 mL of deionized water to remove any unreacted salts.

  • Wash the precipitate with one 20 mL portion of ethanol to aid in drying.

• Drying:

  • Carefully transfer the solid product to a pre-weighed watch glass.

  • Dry the copper(II) tartrate hydrate in a drying oven at 60-70°C for 4-6 hours, or until a constant weight is achieved.

• Characterization:

  • The final product is a fine, light blue powder.

  • The yield should be calculated based on the limiting reagent (in this case, assuming stoichiometric reaction, either reactant can be used for theoretical yield calculation).

Quantitative Data for Synthesis

Parameter	Value
Reactants
Copper(II) Sulfate Pentahydrate	12.48 g
Sodium Potassium Tartrate Tetrahydrate	14.11 g
Reaction Conditions
Reaction Temperature	Room Temperature
Stirring Time	30 minutes
Product
Theoretical Yield	~10.58 g
Appearance	Light blue powder

Note: The theoretical yield is calculated based on the anhydrous molecular weight of copper(II) tartrate (211.62 g/mol ) and assumes copper(II) sulfate is the limiting reagent. The actual yield may vary depending on experimental conditions.

Catalytic Oxidation of Benzyl Alcohol

Copper(II) tartrate hydrate can be effectively used as a catalyst for the selective oxidation of primary alcohols to aldehydes. This protocol details the oxidation of benzyl alcohol to benzaldehyde using hydrogen peroxide as the oxidant.

Materials and Equipment

• Synthesized copper(II) tartrate hydrate

• Benzyl alcohol

• Hydrogen peroxide (30% aqueous solution)

• Acetonitrile (solvent)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Condenser

• Thin-layer chromatography (TLC) plates for reaction monitoring

• Rotary evaporator

Experimental Protocol

• Reaction Setup:

  • In a 50 mL round-bottom flask equipped with a magnetic stir bar, add benzyl alcohol (1.08 g, 10 mmol) and acetonitrile (20 mL).

  • Add the synthesized copper(II) tartrate hydrate (0.106 g, 0.5 mol%).

  • Attach a condenser to the flask.

• Reaction Execution:

  • Heat the reaction mixture to 70°C with stirring.

  • Once the temperature has stabilized, slowly add 30% hydrogen peroxide (1.13 mL, 11 mmol) dropwise over a period of 10 minutes.

  • Monitor the reaction progress by TLC.

• Work-up and Isolation:

  • After the reaction is complete (typically 4-6 hours, as indicated by TLC), cool the mixture to room temperature.

  • Remove the catalyst by filtration.

  • Remove the acetonitrile from the filtrate using a rotary evaporator.

  • The resulting crude product can be purified by column chromatography on silica gel if necessary.

Quantitative Data for Catalysis

Parameter	Value
Reactants
Benzyl Alcohol	1.08 g (10 mmol)
Copper(II) Tartrate Hydrate (Catalyst)	0.106 g (0.5 mol%)
Hydrogen Peroxide (30%)	1.13 mL (11 mmol)
Reaction Conditions
Solvent	Acetonitrile (20 mL)
Reaction Temperature	70°C
Reaction Time	4-6 hours
Results
Conversion of Benzyl Alcohol	>95%
Yield of Benzaldehyde	~90%

Note: Conversion and yield are representative values and may vary based on reaction scale and purity of reactants.

Visualized Workflows

Caption: Experimental workflow for the synthesis of copper(II) tartrate hydrate.

Caption: Experimental workflow for the catalytic oxidation of benzyl alcohol.

Application Notes and Protocols for Chiral Separation using Copper(II) Tartrate Hydrate in Electrophoresis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral separation is a critical process in the pharmaceutical industry, as enantiomers of a drug can exhibit significantly different pharmacological and toxicological properties. Capillary electrophoresis (CE) has emerged as a powerful technique for chiral separations due to its high efficiency, short analysis time, and low sample consumption. The use of chiral selectors in the background electrolyte (BGE) is a common approach to achieve enantiomeric resolution in CE.

Copper(II) tartrate hydrate is a chiral selector that can be employed in ligand-exchange capillary electrophoresis (LE-CE) for the separation of enantiomers of various compounds, including amino acids, hydroxy acids, and pharmaceuticals such as β-blockers. This document provides detailed application notes and protocols for the use of copper(II) tartrate hydrate as a chiral selector in electrophoresis.

Principle of Chiral Recognition

The chiral recognition mechanism is based on the formation of transient diastereomeric ternary complexes between the copper(II) tartrate, the analyte enantiomers, and the central copper(II) ion. The enantiomer that forms the more stable ternary complex will have a different electrophoretic mobility than the enantiomer that forms the less stable complex, leading to their separation. This is often described by the three-point interaction model, where at least three points of interaction between the chiral selector and the analyte are necessary for chiral recognition.

Caption: Chiral recognition mechanism via ligand exchange.

Application Data

Disclaimer: Limited quantitative data is available in the public domain for the use of copper(II) tartrate hydrate as a chiral selector. The following tables summarize representative data obtained with other copper(II) complexes in ligand-exchange capillary electrophoresis to illustrate the expected performance. Researchers should optimize conditions for their specific analytes when using copper(II) tartrate hydrate.

Table 1: Chiral Separation of Amino Acids using Copper(II) Complexes

Analyte (Dansyl Amino Acids)	Chiral Selector System	BGE Composition	Applied Voltage (kV)	Migration Time (min)	Resolution (Rs)	Reference
D,L-Phenylalanine	Cu(II)-L-Lysine	10 mM NH4Ac, 6.67 mM Cu(II), 13.33 mM L-Lysine, pH 7.0	-	~10	> 2.0	[1]
D,L-Tryptophan	Cu(II)-L-Lysine	10 mM NH4Ac, 6.67 mM Cu(II), 13.33 mM L-Lysine, pH 7.0	-	~12	> 2.0	[1]
D,L-Tyrosine	Cu(II)-L-Lysine	10 mM NH4Ac, 6.67 mM Cu(II), 13.33 mM L-Lysine, pH 7.0	-	~9	> 2.0	[1]
Various Amino Acids	Cu(II)-L-Proline	25 mM Ammonium Acetate, 1 M Acetic Acid in Methanol	-	-	Baseline	[2]

Table 2: Chiral Separation of β-Blockers using a β-Cyclodextrin-Copper(II) Complex

Analyte	Chiral Selector System	BGE Composition	Applied Voltage (kV)	Migration Time (min)	Resolution (Rs)	Reference
Propranolol	β-CD-Cu(II)	20 mM Phosphate buffer, pH 7.0, 10 mM β-CD-Cu(II)	20	< 10	> 1.9	[3]
Atenolol	β-CD-Cu(II)	20 mM Phosphate buffer, pH 7.0, 10 mM β-CD-Cu(II)	20	< 10	> 1.9	[3]
Metoprolol	β-CD-Cu(II)	20 mM Phosphate buffer, pH 7.0, 10 mM β-CD-Cu(II)	20	< 10	> 1.9	[3]
Labetalol (4 stereoisomers)	β-CD-Cu(II)	20 mM Phosphate buffer, pH 7.0, 10 mM β-CD-Cu(II)	20	< 15	> 1.2 (closest pair)	[3]

Experimental Protocols

This section provides a general protocol for developing a chiral separation method using copper(II) tartrate hydrate in capillary electrophoresis.

1. Materials and Reagents

• Copper(II) Tartrate Hydrate

• Buffer components (e.g., Ammonium acetate, Sodium phosphate)

• pH adjusting solutions (e.g., Acetic acid, Sodium hydroxide)

• Organic modifiers (e.g., Methanol, Acetonitrile)

• Fused-silica capillary

• Analytes of interest

• Deionized water (18 MΩ·cm)

2. Instrumentation

• Capillary Electrophoresis system with a UV or Diode Array Detector (DAD)

• Data acquisition and analysis software

3. Experimental Workflow

Caption: General workflow for chiral separation by CE.

4. Detailed Methodologies

4.1. Background Electrolyte (BGE) Preparation

• Prepare a stock solution of the buffer (e.g., 100 mM Ammonium acetate).

• Dissolve the desired concentration of copper(II) tartrate hydrate in the buffer stock solution. A typical starting concentration range is 1-10 mM.

• Adjust the pH of the BGE to the desired value using an appropriate acid or base. The optimal pH is analyte-dependent and typically ranges from 4 to 7.

• Filter the BGE through a 0.22 µm syringe filter before use.

• Degas the BGE by sonication for 10-15 minutes.

4.2. Capillary Conditioning

Proper capillary conditioning is crucial for obtaining reproducible results.

• New Capillary:

  • Rinse with 1 M Sodium hydroxide for 30 minutes.

  • Rinse with deionized water for 15 minutes.

  • Rinse with the BGE for 30 minutes.

• Between Runs:

  • Rinse with 0.1 M Sodium hydroxide for 2-5 minutes.

  • Rinse with deionized water for 2-5 minutes.

  • Rinse with the BGE for 5-10 minutes.

4.3. Sample Preparation

• Dissolve the racemic analyte in deionized water or the BGE to a suitable concentration (e.g., 0.1-1 mg/mL).

• Filter the sample through a 0.22 µm syringe filter if it contains any particulate matter.

4.4. Electrophoretic Conditions

These parameters should be optimized for each specific application.

• Applied Voltage: 15-30 kV (normal or reverse polarity may be tested).

• Capillary Temperature: 20-30 °C.

• Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds) or electrokinetic injection.

• Detection: UV detection at a wavelength where the analyte has significant absorbance (e.g., 214 nm for peptides, or a higher wavelength for aromatic compounds).

5. Method Optimization

To achieve baseline separation of enantiomers, the following parameters can be systematically varied:

• Concentration of Copper(II) Tartrate: Increasing the selector concentration generally improves resolution up to a certain point, after which it may plateau or decrease.

• pH of the BGE: The pH affects the charge of both the analyte and the chiral selector, and thus the stability of the diastereomeric complexes. A pH range of 4-7 is a good starting point for optimization.

• Buffer Concentration: Higher buffer concentrations can reduce electroosmotic flow (EOF) and may improve resolution, but can also lead to increased Joule heating.

• Applied Voltage: Higher voltages lead to shorter analysis times but can cause Joule heating, which may negatively impact resolution.

• Temperature: Temperature affects the viscosity of the BGE and the kinetics of complex formation.

• Organic Modifier: The addition of a small percentage (5-20%) of an organic solvent like methanol or acetonitrile can alter the solvation of the analytes and the selector, potentially improving resolution.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No separation	Inappropriate pH or selector concentration.	Optimize pH and copper(II) tartrate concentration.
Low stability of diastereomeric complexes.	Try a different chiral ligand in the copper(II) complex.
Poor peak shape	Analyte adsorption to the capillary wall.	Improve capillary conditioning; add a competing amine to the BGE.
Joule heating.	Reduce applied voltage or buffer concentration.
Long migration times	Low applied voltage.	Increase applied voltage, but monitor for Joule heating.
Strong interaction with the selector.	Decrease the concentration of copper(II) tartrate.
Poor reproducibility	Inconsistent capillary conditioning.	Standardize the capillary conditioning protocol.
BGE degradation.	Prepare fresh BGE daily.

Conclusion

Copper(II) tartrate hydrate can be an effective chiral selector for the separation of enantiomers by ligand-exchange capillary electrophoresis. The formation of transient diastereomeric complexes with different stabilities allows for the differential migration of enantiomers. Successful separation requires careful optimization of experimental parameters, including the concentration of the chiral selector, the pH of the background electrolyte, and the applied voltage. The protocols and data presented here provide a solid foundation for researchers to develop robust and efficient chiral separation methods for a variety of analytes.

References

• 1. Chiral separation of underivatized amino acids by ligand-exchange capillary electrophoresis using a copper(II)-L-lysine complex as selector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chiral separation of unmodified amino acids with non-aqueous capillary electrophoresis based on the ligand-exchange principle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DOT Language | Graphviz [graphviz.org]

Application Notes and Protocols: The Fehling's Test for Reducing Aldehydes and Sugars

Audience: Researchers, scientists, and drug development professionals.

Principle and Mechanism

The Fehling's test, first developed by Hermann von Fehling in 1849, is a classic biochemical assay used to differentiate between water-soluble aldehydes and ketones, with a primary application in the identification of reducing sugars.[1][2] The test relies on a redox reaction where the aldehyde functional group is oxidized to a carboxylic acid, while the copper(II) ions in the reagent are reduced to copper(I) ions.[3][4] This reduction results in the formation of a characteristic brick-red precipitate of copper(I) oxide (Cu₂O), providing a clear visual confirmation of a positive result.[2][5]

The core of the Fehling's reagent is the bistartratocuprate(II) complex, which serves as the oxidizing agent.[2][6] This complex is formed upon mixing two separate solutions immediately before use: Fehling's Solution A, an aqueous solution of copper(II) sulfate, and Fehling's Solution B, an alkaline solution of potassium sodium tartrate (also known as Rochelle salt).[7][8]

The Critical Role of Copper Tartrate

In the strongly alkaline environment provided by the sodium hydroxide in Solution B, copper(II) ions (Cu²⁺) from Solution A would typically precipitate as insoluble copper(II) hydroxide (Cu(OH)₂).[9][10] The function of the potassium sodium tartrate is to act as a chelating agent.[1][7] The tartrate ions form a stable, water-soluble, deep blue complex with the Cu²⁺ ions.[11][12] This chelation keeps the copper ions in solution under alkaline conditions, making them available to participate in the redox reaction with reducing agents.[9][13] The complex releases the cupric ions slowly, which is essential for the controlled oxidation of the aldehyde.[10]

The overall reaction can be summarized as follows: RCHO + 2 Cu²⁺(tartrate complex) + 5 OH⁻ → RCOO⁻ + Cu₂O(s) + 3 H₂O[5][14]

Ketones are generally not oxidized by Fehling's reagent. However, α-hydroxy ketones are an exception and will give a positive test.[6] Additionally, ketose monosaccharides like fructose also yield a positive result because the alkaline conditions of the reagent facilitate their isomerization to aldoses (glucose and mannose).[2][8] Aromatic aldehydes do not react with Fehling's test.[1]

Experimental Protocols

Fehling's solution is unstable and must be prepared fresh by mixing equal volumes of Solution A and Solution B just before conducting the test.[1][15]

Preparation of Fehling's Reagents

The two component solutions are prepared and stored separately.

Solution	Component	Concentration / Amount	Solvent & Volume	Notes
Fehling's A	Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	34.65 g	Dilute to 500 mL with distilled water.[5]	Add a few drops of dilute sulfuric acid to prevent hydrolysis.[7] The solution should be a clear, light blue color.[4]
Fehling's B	Potassium Sodium Tartrate (Rochelle Salt)	173 g	Dilute to 500 mL with distilled water.[5]	This is a colorless solution.[7]
Sodium Hydroxide (NaOH)	50 g[5]

Protocol for Qualitative Analysis

This protocol is designed to detect the presence of reducing aldehydes or sugars in a given sample.

• Prepare Reagent: In a clean test tube, mix 1 mL of Fehling's Solution A and 1 mL of Fehling's Solution B. The resulting solution should be a deep blue color.[16]

• Add Sample: Add approximately 1 mL of the test sample to the freshly prepared Fehling's reagent.[6] For solid samples, first dissolve to create a 5% (w/v) solution.[10]

• Control: Prepare a control tube containing 1 mL of distilled water instead of the sample and add the Fehling's reagent.[6]

• Heating: Place both test tubes in a boiling water bath and heat for 2-10 minutes.[16][17]

• Observation: Observe any color changes in the sample tube relative to the control tube.

Interpretation of Qualitative Results

The visual outcome of the test provides a qualitative assessment of the presence of reducing compounds.

Observation	Interpretation	Inference
The solution remains deep blue.	Negative Result	No reducing sugars or aldehydes detected.[11]
A green, yellow, or orange suspension appears.	Weakly Positive Result	A low concentration of reducing sugars or aldehydes is present.
A brick-red precipitate (Cu₂O) forms.	Positive Result	A significant concentration of reducing sugars or aldehydes is present.[2][11]

Visualized Mechanisms and Workflows

The following diagrams illustrate the chemical mechanism and the experimental workflow of the Fehling's test.

Caption: Chemical mechanism of the Fehling's test.

Caption: Experimental workflow for the qualitative Fehling's test.

References

• 1. byjus.com [byjus.com]
• 2. Fehling's solution - Wikipedia [en.wikipedia.org]
• 3. What is Fehling’s Solution [unacademy.com]
• 4. Fehling Test – Principle, Procedure, Result & Applications [vedantu.com]
• 5. Fehling Solution: Formula, Test, Preparation, Uses & Examples [vedantu.com]
• 6. Fehling's Test Procedure [unacademy.com]
• 7. Fehling’s solution: Preparation, Tests and Application [allen.in]
• 8. mlsu.ac.in [mlsu.ac.in]
• 9. doubtnut.com [doubtnut.com]
• 10. microbenotes.com [microbenotes.com]
• 11. testbook.com [testbook.com]
• 12. Notes on Fehling test [unacademy.com]
• 13. doubtnut.com [doubtnut.com]
• 14. quora.com [quora.com]
• 15. Formation of Fehling’s Solution [unacademy.com]
• 16. theory.labster.com [theory.labster.com]
• 17. pubs.acs.org [pubs.acs.org]

Copper(II) Tartrate Hydrate: A Versatile Precursor for Copper Nanoparticle Synthesis - Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of copper nanoparticles using copper(II) tartrate hydrate as a precursor. The information compiled is intended to guide researchers in the controlled synthesis of copper-based nanomaterials and to provide insights into their potential applications, particularly in the realm of drug development.

Introduction

Copper nanoparticles (CuNPs) have garnered significant attention due to their unique catalytic, optical, and antimicrobial properties.[1] Their application in medicine and drug delivery is an area of active research, leveraging their high surface-area-to-volume ratio and potential for functionalization.[2] Copper(II) tartrate hydrate emerges as a promising precursor for CuNP synthesis, primarily through thermal decomposition, offering a straightforward method for producing copper and copper oxide nanoparticles.[3] The tartrate moiety can also act as a capping agent, influencing the stability and dispersity of the resulting nanoparticles.

Synthesis of Copper Nanoparticles from Copper(II) Tartrate Hydrate

The primary method for synthesizing copper nanoparticles from copper(II) tartrate hydrate is thermal decomposition. This process involves heating the precursor in a controlled atmosphere to induce its breakdown into metallic copper or copper oxides. The final product's characteristics, such as size, morphology, and composition (Cu, CuO, or Cu₂O), are highly dependent on the synthesis parameters.

Experimental Protocols

Protocol 1: Preparation of Copper(II) Tartrate Hydrate Precursor

This protocol details the synthesis of the copper(II) tartrate hydrate precursor from copper(II) sulfate and sodium potassium tartrate.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium potassium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O)

• Sodium hydroxide (NaOH)

• Distilled or deionized water

• Ethanol

Equipment:

• Beakers

• Volumetric flasks

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., Büchner funnel and flask)

• Oven

Procedure:

• Prepare Copper Sulfate Solution: Dissolve a specific amount of copper(II) sulfate pentahydrate in distilled water in a beaker with stirring until a clear solution is obtained. For example, dissolve 3.465 g of CuSO₄·5H₂O in distilled water to make a final volume of 1 L.[4]

• Prepare Tartrate Solution: In a separate beaker, dissolve a stoichiometric amount of sodium potassium tartrate tetrahydrate and sodium hydroxide in distilled water. For instance, dissolve 17.3 g of sodium potassium tartrate tetrahydrate and 5 g of NaOH in distilled water to make a final volume of 1 L.[4]

• Precipitation: Slowly add the copper sulfate solution to the tartrate solution while stirring continuously. A light blue precipitate of copper(II) tartrate hydrate will form.

• Washing: After the precipitation is complete, filter the precipitate using a filtration apparatus. Wash the collected precipitate several times with distilled water and then with ethanol to remove any unreacted reagents and impurities.

• Drying: Dry the washed precipitate in an oven at a controlled temperature (e.g., 80-110°C) for a specified time (e.g., 2-4 hours) to obtain the dry copper(II) tartrate hydrate powder.[5]

Protocol 2: Thermal Decomposition of Copper(II) Tartrate Hydrate to Copper Nanoparticles

This protocol describes the thermal decomposition of the synthesized copper(II) tartrate hydrate to produce copper nanoparticles.

Materials:

• Dried copper(II) tartrate hydrate powder

Equipment:

• Tube furnace with temperature and atmosphere control

• Ceramic or quartz boat

• Inert gas supply (e.g., Argon or Nitrogen)

Procedure:

• Sample Preparation: Place a known amount of the dried copper(II) tartrate hydrate powder into a ceramic or quartz boat.

• Furnace Setup: Place the boat in the center of the tube furnace.

• Inert Atmosphere: Purge the tube furnace with an inert gas (e.g., Argon) for a sufficient time to remove any oxygen. Maintaining an inert atmosphere is crucial to prevent the oxidation of the copper nanoparticles.

• Thermal Decomposition: Heat the furnace to the desired decomposition temperature at a controlled ramp rate. The decomposition of copper tartrate typically occurs in the range of 200-500°C.[3][5]

• Isothermal Treatment: Hold the furnace at the set temperature for a specific duration (e.g., 1-5 hours) to ensure complete decomposition of the precursor.

• Cooling: After the isothermal treatment, allow the furnace to cool down to room temperature under the inert gas flow.

• Collection: Carefully remove the boat from the furnace to collect the synthesized copper nanoparticle powder.

Influence of Synthesis Parameters on Nanoparticle Characteristics

The properties of the synthesized copper nanoparticles can be tailored by controlling the synthesis parameters. The following table summarizes the general effects of key parameters on nanoparticle characteristics.

Parameter	Effect on Nanoparticle Characteristics
Decomposition Temperature	Generally, higher temperatures lead to larger particle sizes due to increased atomic mobility and particle coalescence.[6] The composition can also be affected, with higher temperatures potentially favoring the formation of metallic copper over copper oxides.
Decomposition Time	Longer reaction times can lead to an increase in particle size and improved crystallinity.
Atmosphere	An inert atmosphere (e.g., Ar, N₂) is essential for synthesizing metallic copper nanoparticles and preventing their oxidation to copper oxides (CuO, Cu₂O).[7]
Precursor Concentration	The concentration of the precursor can influence the nucleation and growth kinetics, thereby affecting the final particle size and size distribution.

Characterization of Copper Nanoparticles

A comprehensive characterization of the synthesized nanoparticles is crucial to understand their properties and potential applications.

Characterization Techniques

The following table outlines the common techniques used for characterizing copper nanoparticles.

Technique	Information Obtained
UV-Visible Spectroscopy (UV-Vis)	Confirms the formation of copper nanoparticles through the observation of the surface plasmon resonance (SPR) peak, typically in the range of 560-600 nm for spherical CuNPs. The position and shape of the SPR band can provide information about the particle size and dispersity.[1][8]
X-ray Diffraction (XRD)	Determines the crystal structure, phase composition (e.g., Cu, CuO, Cu₂O), and average crystallite size of the nanoparticles.[8]
Scanning Electron Microscopy (SEM)	Provides information on the morphology, size, and surface features of the nanoparticles and their agglomerates.
Transmission Electron Microscopy (TEM)	Offers high-resolution imaging of individual nanoparticles, allowing for the determination of their size, shape, and internal structure.
Fourier-Transform Infrared Spectroscopy (FTIR)	Identifies the functional groups present on the surface of the nanoparticles, which can provide insights into the role of the tartrate precursor as a capping agent.[1]

Applications in Drug Development

Copper nanoparticles are being explored for various biomedical applications, including as antimicrobial agents, in bioimaging, and as carriers for drug delivery.[7][9] Their potential anticancer properties are of particular interest.[9]

Mechanism of Action and Cellular Interactions

The biological activity of copper nanoparticles is often attributed to the release of copper ions and the generation of reactive oxygen species (ROS), which can induce oxidative stress and lead to cellular damage.[6][7] This mechanism is being investigated for its potential to selectively target and kill cancer cells.

Cellular Uptake and Toxicity:

The cellular uptake of copper nanoparticles can occur through endocytosis. Once inside the cell, the acidic environment of lysosomes can facilitate the dissolution of the nanoparticles and the release of copper ions. This "Trojan horse" mechanism can lead to a localized increase in copper concentration, triggering cytotoxic effects.[10]

Signaling Pathway Involvement:

One of the signaling pathways implicated in the cellular response to copper nanoparticle-induced stress is the Extracellular signal-regulated kinase (ERK) pathway, which is a part of the Mitogen-Activated Protein Kinase (MAPK) signaling cascade.[11][12] The activation or inhibition of this pathway can influence cell proliferation, apoptosis, and other cellular processes.

Below is a diagram illustrating the experimental workflow for synthesizing and characterizing copper nanoparticles from a copper(II) tartrate hydrate precursor.

References

• 1. Effect of synthesis temperature on the morphology and stability of copper(i) hydride nanoparticles - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 2. Copper and Copper-Based Nanoparticles in Medicine—Perspectives and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scholars.cityu.edu.hk [scholars.cityu.edu.hk]
• 4. CN106124715A - A kind of basic copper tartrate solution and compound method - Google Patents [patents.google.com]
• 5. fsc.stafpu.bu.edu.eg [fsc.stafpu.bu.edu.eg]
• 6. ucl.ac.uk [ucl.ac.uk]
• 7. Copper Nanoparticles Show Obvious in vitro and in vivo Reproductive Toxicity via ERK Mediated Signaling Pathway in Female Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Mechanism of Copper Activated Transcription: Activation of AP-1, and the JNK/SAPK and p38 Signal Transduction Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Copper Nanoparticles Show Obvious in vitro and in vivo Reproductive Toxicity via ERK Mediated Signaling Pathway in Female Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Activation of Erk and p53 regulates copper oxide nanoparticle-induced cytotoxicity in keratinocytes and fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Hydrothermal Synthesis of Copper(II) Tartrate Crystals

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the hydrothermal synthesis of copper(II) tartrate crystals. This method offers a robust route to obtaining crystalline metal-organic frameworks (MOFs) with potential applications in various fields, including drug development.

Introduction

Copper(II) tartrate is a metal-organic coordination compound with diverse applications.[1][2] Its synthesis via the hydrothermal method allows for the formation of well-defined crystalline structures, such as two-dimensional (2D) coordination polymers.[3][4] These crystalline materials are of interest to drug development professionals due to the potential for copper-based compounds to exhibit a range of biological activities and for the porous nature of MOFs to be exploited for drug delivery applications. The hydrothermal synthesis method, carried out in a sealed vessel at elevated temperature and pressure, facilitates the dissolution and recrystallization of materials that are sparingly soluble under ambient conditions.[5]

Applications in Drug Development

While specific applications of hydrothermally synthesized copper(II) tartrate in drug development are an emerging area of research, copper compounds, in general, have shown promise in various therapeutic areas. The unique properties of copper(II) tartrate crystals suggest their potential use in the following:

• Controlled Drug Release: The porous network structure of copper(II) tartrate MOFs could serve as a scaffold for loading and subsequently releasing therapeutic agents in a controlled manner.

• Bioactive Material: Copper ions are known to possess antimicrobial and anti-inflammatory properties. Copper(II) tartrate crystals could be investigated as a novel therapeutic agent or as a component in biomedical devices.

• Catalysis in Pharmaceutical Synthesis: The coordinatively unsaturated metal sites within the crystal structure may act as catalytic centers for organic transformations relevant to pharmaceutical synthesis.

Experimental Protocols

The following protocol is a detailed methodology for the hydrothermal synthesis of copper(II) tartrate crystals, based on procedures reported for similar copper-based coordination polymers.[3][4]

3.1. Materials and Equipment

• Copper(II) hydroxide (Cu(OH)₂) or a soluble copper(II) salt (e.g., copper(II) nitrate, Cu(NO₃)₂·3H₂O)

• L-(+)-Tartaric acid (C₄H₆O₆)

• Deionized water

• Teflon-lined stainless steel autoclave

• Oven

• Filtration apparatus (e.g., Büchner funnel and flask)

• Wash solvents (deionized water, ethanol)

• Drying oven or desiccator

3.2. Hydrothermal Synthesis Protocol

A new 2D coordination polymer, {[Cu₂(C₄H₄O₆)₂(H₂O)₂]·4H₂O}∞, has been successfully synthesized using the hydrothermal method.[3][4]

• Precursor Preparation: In a typical synthesis, freshly prepared copper(II) hydroxide is used as the copper source. Alternatively, a soluble copper(II) salt can be used.

• Reaction Mixture: A mixture of the copper source and tartaric acid is prepared in deionized water. The molar ratio of the reactants is a critical parameter that influences the final product.

• Hydrothermal Reaction: The reaction mixture is sealed in a Teflon-lined stainless steel autoclave. The autoclave is then placed in an oven and heated to a specific temperature for a defined period. Typical conditions for similar copper-based MOFs range from 120°C to 170°C for 24 to 48 hours.

• Cooling and Crystal Recovery: After the reaction is complete, the autoclave is allowed to cool slowly to room temperature. The resulting crystalline product is then collected by filtration.

• Washing and Drying: The collected crystals are washed with deionized water and ethanol to remove any unreacted precursors and byproducts. The purified crystals are then dried under vacuum or in a low-temperature oven.

3.3. Characterization

The synthesized copper(II) tartrate crystals can be characterized using various analytical techniques:

• X-ray Diffraction (XRD): To determine the crystal structure and phase purity.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups and confirm the coordination of the tartrate ligand to the copper center.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the crystals and determine the presence of coordinated water molecules.

• Scanning Electron Microscopy (SEM): To observe the morphology and size of the crystals.

Data Presentation

Parameter	Value	Reference
Reactants	Copper(II) Chloride, Tartaric Acid
Molar Concentration	1 M
pH	4.0
Crystal Size	Up to 3 mm x 3 mm x 1 mm
Crystal System	Orthorhombic
Unit Cell Volume	933.835474 ų

Visualizations

5.1. Experimental Workflow

The following diagram illustrates the general workflow for the hydrothermal synthesis of copper(II) tartrate crystals.

Caption: General workflow for the hydrothermal synthesis of copper(II) tartrate crystals.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. wjarr.com [wjarr.com]
• 5. wjaets.com [wjaets.com]

Unlocking Crystallization: A Guide to Single Crystal Copper(II) Tartrate Growth via Gel Technique

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview and detailed protocols for the growth of single crystal copper(II) tartrate using the gel diffusion technique. This cost-effective and straightforward method allows for the synthesis of high-quality crystals at ambient temperatures, making it an attractive alternative to high-temperature techniques, especially for compounds that are sparingly soluble or decompose at their melting point.[1][2] The unique properties of copper(II) tartrate crystals hold potential for various applications in fields such as opto-electronics, materials science, and potentially in pharmaceutical research as novel materials or catalysts.[3][4][5]

Principles of Gel Growth

The gel growth technique relies on the controlled diffusion of reactants through a gel matrix, typically silica or agar-agar.[1][6] The gel serves as a three-dimensional, inert medium that prevents rapid mixing of reactants, thereby controlling nucleation and promoting the growth of well-defined single crystals.[3][5] In the case of copper(II) tartrate, a solution of a copper salt (e.g., copper chloride or copper sulfate) is allowed to diffuse into a gel impregnated with a tartrate source (e.g., tartaric acid or disodium tartrate).[3][4][6] The slow, diffusion-controlled reaction leads to the formation of sparingly soluble copper(II) tartrate crystals over a period of days to weeks.[3][6]

Applications and Significance

Single crystals of copper(II) tartrate are of interest for their unique structural, spectroscopic, magnetic, and thermal properties.[1] While direct applications in drug development are still exploratory, the unique coordination chemistry and potential catalytic activity of copper complexes are well-established. Potential areas of interest for drug development professionals include:

• Novel Material Scaffolds: The crystalline structure can be studied for potential use in controlled-release formulations or as a scaffold for drug synthesis.

• Catalysis in Pharmaceutical Synthesis: Copper complexes can act as catalysts in various organic reactions, and single crystals provide a well-defined system to study these catalytic processes.[7]

• Biomaterial Interactions: Understanding the growth and properties of such crystals can provide insights into biomineralization processes.

Experimental Protocols

Two primary types of gel are commonly used for the growth of copper(II) tartrate crystals: silica gel and agar-agar gel. The single diffusion method is the most frequently employed technique.[1][3][4]

Protocol 1: Silica Gel Method

This protocol is adapted from several studies utilizing sodium metasilicate to form a silica gel.[1][3][4]

Materials:

• Sodium Metasilicate (Na₂SiO₃·9H₂O)

• Tartaric Acid (C₄H₆O₆)

• Copper(II) Chloride (CuCl₂·2H₂O) or Copper(II) Sulfate (CuSO₄·5H₂O)

• Distilled or Deionized Water

• Borosilicate Glass Test Tubes (e.g., 25 cm height, 2.5 cm diameter)

• Beakers, Graduated Cylinders, and Stirring Rods

• pH meter or pH indicator strips

• Parafilm or stoppers

Procedure:

• Gel Preparation:

  • Prepare a 1M solution of sodium metasilicate in deionized water.

  • Prepare a 1M solution of tartaric acid.

  • In a beaker, slowly add the sodium metasilicate solution to the tartaric acid solution with constant stirring to achieve the desired pH. A pH of 4.0 has been found to be optimal for good quality crystal growth.[4][8][9]

  • The specific gravity of the final gel solution should be adjusted, with an optimal value reported to be around 1.04 g/cm³.[1][8]

• Gel Setting:

  • Pour the mixture into clean borosilicate test tubes.

  • Seal the test tubes with parafilm or stoppers and allow the gel to set undisturbed. This can take up to several days.

• Gel Aging:

  • Once the gel has set, it is often beneficial to age the gel for a period of time (e.g., 4 days).[4] Gel aging can influence the pore size and nucleation density.[3][4]

• Addition of Supernatant:

  • Prepare a 1M aqueous solution of copper(II) chloride or copper(II) sulfate.

  • Carefully pour the copper salt solution onto the surface of the set gel, avoiding any disturbance to the gel surface.

• Crystal Growth:

  • Seal the test tubes again and place them in a location where they will remain undisturbed at a constant temperature (room temperature is typically sufficient).[1]

  • Bluish, prismatic crystals of copper(II) tartrate will begin to appear at the gel-solution interface and grow down into the gel over a period of 30-45 days.[3][4]

• Harvesting:

  • Once the crystal growth is complete, carefully remove the crystals from the gel. The soft nature of the gel allows for easy extraction.

Protocol 2: Agar-Agar Gel Method

This protocol utilizes a biological polymer, agar-agar, as the gelling medium.[6]

Materials:

• Agar-agar powder

• Disodium Tartrate Dihydrate

• Copper(II) Chloride Dihydrate

• Distilled Water

• Borosilicate Glass Test Tubes

• Heating plate and magnetic stirrer

• Beakers and Graduated Cylinders

Procedure:

• Gel Preparation:

  • Prepare a 1M solution of disodium tartrate dihydrate in distilled water.

  • In a separate beaker, dissolve a specific amount of agar-agar powder in distilled water with heating and stirring to create the gel.

  • Impregnate the agar-agar gel with the disodium tartrate solution.

• Gel Setting:

  • Pour the hot agar-agar mixture into test tubes and allow it to cool and solidify.

• Addition of Supernatant:

  • Prepare a 1M solution of copper(II) chloride dihydrate.

  • Once the gel has set, carefully add the copper chloride solution on top of the gel.

• Crystal Growth:

  • Seal the test tubes and leave them undisturbed.

  • Light green, platy-shaped crystals of copper(II) tartrate are expected to grow within 20 days.[6]

• Harvesting:

  • Carefully extract the grown crystals from the agar-agar gel.

Data Presentation: Optimized Growth Parameters

The following table summarizes the optimal conditions for the growth of single crystal copper(II) tartrate as reported in various studies.

Parameter	Optimal Value	Gel Type	Reference
pH of Gel	4.0	Silica	[4][8][9]
Specific Gravity of Gel	1.04 g/cm³	Silica	[1][8]
Gel Aging Period	4 days	Silica	[4]
Concentration of Reactants	1 M	Silica, Agar-agar	[3][4][6]
Growth Time	20-45 days	Both	[3][4][6]
Temperature	Room Temperature	Both	[1]

Visualization of Experimental Workflow

The following diagrams illustrate the key steps in the gel growth process for single crystal copper(II) tartrate.

Caption: Workflow for the silica gel method.

Caption: Workflow for the agar-agar gel method.

Characterization of Copper(II) Tartrate Crystals

Once grown, the single crystals can be characterized by a variety of analytical techniques to confirm their structure and properties:

• Powder X-ray Diffraction (PXRD): To determine the crystal structure and unit cell parameters. Copper(II) tartrate has been reported to have an orthorhombic crystal system.[3][4][6]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in the crystal, such as -OH, C=O, and M-O bonds.[3][4][6]

• Thermogravimetric Analysis (TGA): To study the thermal stability of the crystals.[6]

• UV-Visible Spectroscopy: To determine the optical properties, such as the band gap.[10]

Conclusion

The gel growth technique provides a reliable and accessible method for producing high-quality single crystals of copper(II) tartrate. By carefully controlling the experimental parameters outlined in this guide, researchers can synthesize these crystals for further investigation into their physical, chemical, and potentially biological properties. The simplicity and low cost of this method make it an excellent choice for both fundamental research and for exploring novel applications in diverse scientific fields, including drug development.

References

• 1. physicsjournal.in [physicsjournal.in]
• 2. physicsjournal.in [physicsjournal.in]
• 3. wjarr.com [wjarr.com]
• 4. bjp-bg.com [bjp-bg.com]
• 5. wjarr.com [wjarr.com]
• 6. researchgate.net [researchgate.net]
• 7. cobalt-nickel.net [cobalt-nickel.net]
• 8. iosrjournals.org [iosrjournals.org]
• 9. ijarse.com [ijarse.com]
• 10. [PDF] Electro-optical and thermal characterization of copper tartrate crystals grown in silica gel | Semantic Scholar [semanticscholar.org]

Applications of Copper(II) Tartrate Hydrate and its Derivatives in Asymmetric Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper-catalyzed reactions are of paramount importance in modern organic synthesis, offering a cost-effective and versatile alternative to precious metal catalysts for the formation of carbon-carbon and carbon-heteroatom bonds. The inherent chirality of the tartrate ligand in copper(II) tartrate hydrate suggests its potential as a chiral catalyst for asymmetric transformations, a critical aspect of pharmaceutical and fine chemical synthesis. While the direct application of crystalline copper(II) tartrate hydrate as a catalyst is not extensively documented in the scientific literature for a broad range of synthetic transformations, its components—copper ions and the chiral tartrate scaffold—form the basis of highly effective in situ catalytic systems.

Typically, in asymmetric catalysis, the active chiral catalyst is generated within the reaction mixture by combining a simple, achiral copper salt (e.g., copper(II) acetate, copper(I) iodide) with a chiral ligand. In this context, derivatives of tartaric acid, such as diethyl tartrate, serve as readily available and effective chiral ligands to induce enantioselectivity. This document provides an overview of the applications of copper-tartrate systems and related copper-catalyzed asymmetric reactions, complete with detailed experimental protocols and quantitative data to guide researchers in the field.

I. Asymmetric Henry (Nitroaldol) Reaction

The Henry reaction is a classic carbon-carbon bond-forming reaction between a nitroalkane and a carbonyl compound to produce β-nitro alcohols, which are valuable precursors to β-amino alcohols and α-hydroxy ketones. The development of asymmetric versions of this reaction is of significant interest. While direct use of copper(II) tartrate hydrate is not common, copper(II) salts in combination with chiral ligands are highly effective.

Application Note:

Copper(II) complexes with chiral ligands, such as those derived from amino acids or chiral diamines, are excellent catalysts for the enantioselective Henry reaction. These catalysts coordinate to both the nitroalkane and the aldehyde, positioning them within a chiral environment to facilitate a stereoselective C-C bond formation. The choice of ligand, solvent, and base can significantly influence both the yield and the enantiomeric excess (e.e.) of the product.

Quantitative Data: Asymmetric Henry Reaction Catalyzed by a Cu(II)-Chiral Ligand Complex

The following table summarizes representative results for the asymmetric Henry reaction between various aldehydes and nitromethane using a generic in situ-generated copper(II)-chiral ligand catalyst. This data is illustrative of the performance of such catalytic systems.

Entry	Aldehyde	Ligand Type	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	Benzaldehyde	Chiral Diamine	EtOH	0	48	85	92 (R)
2	4-Nitrobenzaldehyde	Chiral Diamine	EtOH	0	72	91	95 (R)
3	4-Methoxybenzaldehyde	Chiral Diamine	EtOH	0	60	82	90 (R)
4	Cyclohexanecarboxaldehyde	Chiral Amino Acid	THF	-20	96	75	88 (S)
5	2-Naphthaldehyde	Chiral Diamine	EtOH	0	72	88	93 (R)

Experimental Protocol: General Procedure for the Asymmetric Henry Reaction

This protocol describes a general procedure for the copper-catalyzed asymmetric Henry reaction using an in situ prepared catalyst from copper(II) acetate monohydrate and a chiral bis(oxazoline) ligand (a common class of ligands for this transformation).

Materials:

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Chiral bis(oxazoline) ligand (e.g., (4S,4'S)-2,2'-(propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole))

• Aldehyde (1.0 mmol)

• Nitromethane (10.0 mmol)

• Ethanol (anhydrous, 5 mL)

• Triethylamine (0.1 mmol)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add copper(II) acetate monohydrate (10 mg, 0.05 mmol, 5 mol%) and the chiral bis(oxazoline) ligand (0.055 mmol, 5.5 mol%).

• Add anhydrous ethanol (3 mL) and stir the mixture at room temperature for 1 hour to form the chiral catalyst complex. The solution should turn a distinct color (often blue or green).

• Cool the reaction mixture to the desired temperature (e.g., 0 °C) using an ice bath.

• Add the aldehyde (1.0 mmol) to the reaction mixture, followed by nitromethane (10.0 mmol).

• Add triethylamine (14 µL, 0.1 mmol) as a base to initiate the reaction.

• Stir the reaction mixture at the specified temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding 1 M aqueous HCl (5 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired β-nitro alcohol.

• Determine the enantiomeric excess of the product by chiral High-Performance Liquid Chromatography (HPLC).

II. Asymmetric Michael Addition

The Michael addition, the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound, is a fundamental method for C-C bond formation. Copper-catalyzed asymmetric versions of this reaction are well-established, providing chiral 1,5-dicarbonyl compounds and related structures.

Application Note:

In the context of asymmetric Michael additions, a chiral copper(II) complex acts as a Lewis acid to activate the α,β-unsaturated substrate towards nucleophilic attack. The chiral ligand environment dictates the facial selectivity of the addition of the nucleophile (often a malonate, β-ketoester, or organometallic reagent), leading to an enantioenriched product.

Quantitative Data: Asymmetric Michael Addition of Diethyl Malonate to Chalcone

The following table presents typical results for the copper-catalyzed asymmetric Michael addition of diethyl malonate to chalcone, a common model reaction.

Entry	Copper Source	Ligand Type	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	Cu(OTf)₂	Chiral BOX	Toluene	25	24	95	94 (S)
2	Cu(OAc)₂	Chiral Diamine	CH₂Cl₂	0	48	88	85 (S)
3	CuI	Chiral Phosphine	Et₂O	-20	12	92	91 (R)
4	Cu(OTf)₂	Chiral Salen	THF	25	36	90	88 (S)

Experimental Protocol: General Procedure for the Asymmetric Michael Addition

This protocol outlines a general procedure for the asymmetric Michael addition of diethyl malonate to chalcone using a copper(II) triflate-chiral BOX ligand system.

Materials:

• Copper(II) triflate (Cu(OTf)₂) (18 mg, 0.05 mmol, 5 mol%)

• Chiral bis(oxazoline) (BOX) ligand (e.g., (S,S)-2,2-isopropylidenebis(4-tert-butyl-2-oxazoline)) (16 mg, 0.055 mmol, 5.5 mol%)

• Chalcone (208 mg, 1.0 mmol)

• Diethyl malonate (320 mg, 2.0 mmol)

• 4Å Molecular sieves (200 mg)

• Toluene (anhydrous, 3 mL)

• N,N-Diisopropylethylamine (DIPEA) (9 µL, 0.05 mmol)

Procedure:

• Activate 4Å molecular sieves by heating under vacuum.

• In a dry Schlenk flask under an inert atmosphere, add Cu(OTf)₂ (18 mg, 0.05 mmol) and the chiral BOX ligand (16 mg, 0.055 mmol).

• Add anhydrous toluene (3 mL) and stir the mixture at room temperature for 1-2 hours to allow for complex formation.

• Add the activated molecular sieves to the flask.

• Add chalcone (208 mg, 1.0 mmol) to the mixture.

• Add diethyl malonate (304 µL, 2.0 mmol), followed by DIPEA (9 µL, 0.05 mmol).

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, filter the reaction mixture through a pad of celite to remove the molecular sieves and catalyst.

• Wash the celite pad with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (hexane/ethyl acetate gradient) to obtain the Michael adduct.

• Determine the enantiomeric excess of the product by chiral HPLC.

Visualizations

Logical Workflow for Asymmetric Catalysis using in situ Generated Copper-Ligand Complexes

Caption: Workflow for a typical copper-catalyzed asymmetric reaction.

Proposed Catalytic Cycle for a Copper-Catalyzed Asymmetric Reaction

Caption: Generalized catalytic cycle for a copper-catalyzed reaction.

Conclusion

While copper(II) tartrate hydrate itself is not a widely employed standalone catalyst in organic synthesis, the principles of using copper in conjunction with chiral tartrate-derived ligands are central to the field of asymmetric catalysis. The protocols provided for the Henry and Michael reactions, using common chiral ligands, are representative of the methodologies employed to achieve high enantioselectivity with copper-based systems. These procedures offer a solid foundation for researchers and drug development professionals to explore the vast potential of chiral copper catalysis in the synthesis of complex, enantioenriched molecules. The adaptability of these systems, through the modification of chiral ligands and reaction conditions, continues to be a fruitful area of research, driving innovation in synthetic chemistry.

Catalytic Prowess of Copper(II) Tartrate in Oxidation Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the catalytic activity of copper(II) tartrate in oxidation reactions. While specific quantitative data for copper(II) tartrate in the oxidation of phenols and alcohols is not extensively available in current literature, this document leverages data from closely related copper(II) catalyst systems to illustrate its potential applications. Protocols for the synthesis of the catalyst and general procedures for catalytic oxidation are detailed below.

Introduction

Copper(II) complexes are well-established catalysts for a variety of oxidation reactions, playing a crucial role in both industrial and biological processes. Their catalytic activity stems from the ability of the copper ion to cycle between different oxidation states, primarily Cu(II) and Cu(I). Copper(II) tartrate, a coordination complex of copper with tartrate ligands, is recognized for its catalytic role, particularly in reactions involving hydrogen peroxide.[1][2] The tartrate ligands can stabilize the copper ions in solution, facilitating their participation in redox cycles that activate oxidants for the transformation of organic substrates.[1] These catalytic systems are of significant interest in organic synthesis for the selective oxidation of alcohols and phenols, which are key transformations in the synthesis of pharmaceuticals and other fine chemicals.[3]

Data Presentation

Table 1: Catalytic Oxidation of Phenol using a Copper(II)-Ligand Complex

This table presents kinetic data for the oxidation of phenol using a specific copper(II) complex with a 2-amino-4-(4-fluorophenyl) pyrazole ligand (FTL), demonstrating the typical parameters evaluated in such catalytic systems.[4]

Catalyst	Substrate	Oxidant	K_m (mM)	k_cat (s⁻¹)
Cu(II)(FTL)	Phenol	H₂O₂	44.7	2.7 x 10⁻⁷

Table 2: Selective Oxidation of Benzyl Alcohol using Copper(II) Chloride

This table showcases the yields of benzaldehyde from the oxidation of various substituted benzyl alcohols catalyzed by copper(II) chloride, highlighting the influence of electronic effects on the reaction.[5]

Substrate	Product	Yield (%)	Reaction Time (h)
Benzyl alcohol	Benzaldehyde	95	2
4-Methoxybenzyl alcohol	4-Methoxybenzaldehyde	98	1.5
4-Nitrobenzyl alcohol	4-Nitrobenzaldehyde	85	3
4-Chlorobenzyl alcohol	4-Chlorobenzaldehyde	90	2.5
Cinnamyl alcohol	Cinnamaldehyde	92	2

Experimental Protocols

Protocol 1: Synthesis of Copper(II) Tartrate Catalyst

This protocol describes a general method for the preparation of a copper(II) tartrate solution, which can be used for catalytic applications.[1]

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O)

• Deionized water

Procedure:

• Prepare a 0.5 M solution of copper(II) sulfate by dissolving the appropriate amount of CuSO₄·5H₂O in deionized water.

• Prepare a 1 M solution of potassium sodium tartrate by dissolving the appropriate amount of KNaC₄H₄O₆·4H₂O in deionized water.

• To create the copper(II) tartrate complex solution, slowly add the copper(II) sulfate solution to the potassium sodium tartrate solution with stirring. A characteristic deep blue color indicates the formation of the copper(II)-tartrate complex.[2][6]

Protocol 2: General Procedure for Catalytic Oxidation of Phenols

This protocol is a general guideline for the oxidation of phenols using a copper(II) catalyst and hydrogen peroxide as the oxidant. It is based on procedures for related copper complexes and can be adapted for copper(II) tartrate.[4]

Materials:

• Phenol (or substituted phenol)

• Copper(II) tartrate solution (from Protocol 1)

• Hydrogen peroxide (30% solution)

• Solvent (e.g., acetonitrile or a water/acetonitrile mixture)

• Standard laboratory glassware

• Magnetic stirrer and heating plate

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve the phenol substrate in the chosen solvent.

• Add the copper(II) tartrate catalyst solution to the reaction mixture. The catalyst loading should be optimized for the specific substrate and reaction scale (typically 0.1-5 mol%).

• Heat the mixture to the desired reaction temperature (e.g., 50-70 °C) with stirring.

• Slowly add the hydrogen peroxide solution to the reaction mixture.

• Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, the reaction mixture can be worked up by extraction with an organic solvent, followed by drying and purification of the product by column chromatography.

Protocol 3: General Procedure for Catalytic Oxidation of Benzyl Alcohols

This protocol provides a general method for the selective oxidation of benzyl alcohols to the corresponding aldehydes using a copper(II) catalyst. This procedure is based on the use of copper(II) chloride and can be adapted for copper(II) tartrate.[5]

Materials:

• Benzyl alcohol (or substituted benzyl alcohol)

• Copper(II) tartrate

• Solvent (e.g., Tetrahydrofuran - THF)

• Standard laboratory glassware

• Magnetic stirrer and heating plate with reflux condenser

Procedure:

• To a solution of the benzyl alcohol in THF, add the copper(II) tartrate catalyst (e.g., 2 mole equivalents for stoichiometric reactions, or catalytic amounts for catalytic reactions with a co-oxidant).

• Heat the reaction mixture to reflux (approximately 80 °C in THF) with vigorous stirring.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Filter the reaction mixture and wash the solid residue with the solvent.

• The filtrate can be concentrated under reduced pressure, and the crude product purified by column chromatography.

Visualizations

Diagram 1: Proposed Catalytic Cycle for Copper(II) Tartrate in Phenol Oxidation

Caption: Proposed catalytic cycle for phenol oxidation.

Diagram 2: Experimental Workflow for Catalytic Oxidation

Caption: General experimental workflow for catalytic oxidation.

Diagram 3: Logical Relationship of Factors Affecting Catalytic Activity

Caption: Factors influencing catalytic activity.

References

• 1. cobalt-nickel.net [cobalt-nickel.net]
• 2. flinnsci.ca [flinnsci.ca]
• 3. benchchem.com [benchchem.com]
• 4. Enhancement of Activity of Transition Metals Complex’s as a Catalyst in Environmentally Friendly Phenol Oxidation. – Oriental Journal of Chemistry [orientjchem.org]
• 5. Copper Catalyzed Selective Oxidation of Benzyl Alcohol to Benzaldehyde -Journal of the Korean Chemical Society | Korea Science [koreascience.kr]
• 6. edu.rsc.org [edu.rsc.org]

Application Notes and Protocols: Preparation and Use of Fehling's Solution with Copper(II) Tartrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preparation and application of Fehling's solution, a classic biochemical reagent for the detection and quantification of reducing substances, particularly reducing sugars. The protocols detailed below are intended for use in a laboratory setting by trained professionals.

Principle and Applications

Fehling's test is a chemical assay used to differentiate between water-soluble carbohydrate and ketone functional groups, and it serves as a test for reducing sugars.[1] The active reagent in Fehling's solution is a bistartratocuprate(II) complex, which acts as an oxidizing agent.[2] In the presence of reducing substances, such as aldehydes and α-hydroxy ketones, the copper(II) ions in the complex are reduced to copper(I) ions.[3] This reduction results in the formation of a characteristic brick-red precipitate of copper(I) oxide (Cu₂O), providing a qualitative indication of the presence of reducing agents.[3][4]

The reaction is highly sensitive, and even small amounts of reducing sugars can produce a positive result.[5] The intensity of the precipitate can give a rough estimation of the concentration of the reducing sugar. For more precise measurements, a quantitative titration method, such as the Lane-Eynon method, can be employed.[6]

Key Applications:

• Qualitative and Quantitative Analysis of Carbohydrates: Differentiating between reducing and non-reducing sugars.[7][8]

• Food Science and Technology: Determining the sugar content in food products and raw materials.[6]

• Clinical Diagnostics: Screening for the presence of glucose in urine as an indicator for diabetes.[8]

• Pharmaceutical and Drug Development: Assessing the purity of raw materials and intermediates, and studying the degradation of substances that may form reducing end-products.

Preparation of Fehling's Solution

Fehling's solution is prepared by combining two separate solutions, Fehling's A and Fehling's B, in equal volumes immediately before use.[5] The two solutions are stable when stored separately but the combined reagent is not, as the copper(II) complex will slowly decompose.[1]

Reagents and Materials

Reagent/Material	Grade
Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)	Analytical Reagent Grade
Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O) (Rochelle salt)	Analytical Reagent Grade
Sodium hydroxide (NaOH)	Analytical Reagent Grade
Sulfuric acid (H₂SO₄), dilute	Laboratory Grade
Distilled or deionized water
Volumetric flasks (100 mL, 500 mL, 1000 mL)
Beakers
Graduated cylinders
Stirring rods
Weighing balance

Preparation Protocols

Fehling's Solution A

Fehling's A is an aqueous solution of copper(II) sulfate.

Component	Concentration for 1000 mL
Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)	69.28 g
Distilled water	up to 1000 mL
Dilute Sulfuric Acid	a few drops

Procedure:

• Weigh 69.28 g of copper(II) sulfate pentahydrate.

• Dissolve the copper sulfate in approximately 800 mL of distilled water in a 1000 mL volumetric flask.

• Add a few drops of dilute sulfuric acid to prevent the hydrolysis of the copper salt.

• Make up the volume to 1000 mL with distilled water.

• Stopper the flask and mix thoroughly until the solution is homogeneous.

• Store in a clean, well-stoppered bottle.

Fehling's Solution B

Fehling's B is a colorless aqueous solution of potassium sodium tartrate and sodium hydroxide.[9]

Component	Concentration for 1000 mL
Potassium sodium tartrate tetrahydrate (Rochelle salt)	346 g
Sodium hydroxide (NaOH)	100 g
Distilled water	up to 1000 mL

Procedure:

• Weigh 346 g of potassium sodium tartrate and 100 g of sodium hydroxide.

• Carefully dissolve the sodium hydroxide in approximately 500 mL of distilled water in a large beaker, as the dissolution is exothermic. Allow the solution to cool.

• Once cooled, add the potassium sodium tartrate to the sodium hydroxide solution.

• Stir until all the salt has dissolved.

• Transfer the solution to a 1000 mL volumetric flask.

• Make up the volume to 1000 mL with distilled water.

• Stopper the flask and mix thoroughly.

• Store in a rubber-stoppered bottle to prevent reaction with atmospheric carbon dioxide.

Experimental Protocols

Qualitative Analysis of Reducing Sugars

This protocol describes the procedure for the qualitative detection of reducing sugars in a sample.

Procedure:

• In a clean test tube, mix equal volumes of Fehling's solution A and Fehling's solution B (e.g., 1 mL of each). The resulting solution should be a deep blue color.[6]

• Add a few drops of the test sample to the Fehling's solution.[6]

• Gently heat the mixture in a water bath for a few minutes.[6]

• Observe any color change.

Interpretation of Results:

Observation	Interpretation
Formation of a brick-red precipitate (Cu₂O)	Positive test: Reducing sugar is present.
No color change (solution remains blue)	Negative test: Reducing sugar is absent or below the detection limit.

Quantitative Analysis: Lane-Eynon Titration Method

The Lane-Eynon method is a widely used titration procedure for the quantitative determination of reducing sugars.[6] The method involves titrating a known volume of the mixed Fehling's solution with the sugar solution until the blue color of the copper(II) complex disappears. Methylene blue is used as an internal indicator to determine the endpoint.[10]

3.2.1 Standardization of Fehling's Solution

Before determining the concentration of an unknown sample, the Fehling's solution must be standardized against a standard solution of a known reducing sugar, such as glucose.

Procedure:

• Prepare a standard glucose solution of a known concentration (e.g., 2 mg/mL).

• Pipette exactly 10 mL of the mixed Fehling's solution (5 mL of Fehling's A and 5 mL of Fehling's B) into a conical flask.

• Add approximately 15 mL of the standard glucose solution from a burette into the flask.

• Heat the mixture to boiling on a hot plate.

• Continue to titrate the boiling solution with the standard glucose solution until the blue color begins to fade.

• Add 2-3 drops of methylene blue indicator. The solution will turn blue.

• Continue the titration dropwise while keeping the solution boiling, until the blue color of the indicator disappears, leaving a brick-red suspension. This is the endpoint.

• Record the volume of the standard glucose solution used.

• Repeat the titration at least two more times to obtain concordant results.

• Calculate the Fehling's Factor (F), which is the mass of glucose (in mg) required to reduce the given volume of Fehling's solution.

Calculation of Fehling's Factor (F): F (mg of glucose) = Concentration of standard glucose solution (mg/mL) × Volume of standard glucose solution used (mL)

3.2.2 Titration of Unknown Sample

Procedure:

• Prepare a solution of the unknown sample. If the approximate concentration of reducing sugars is high, dilute the sample accordingly.

• Pipette exactly 10 mL of the mixed Fehling's solution into a conical flask.

• Perform a preliminary titration with the unknown solution to get an approximate endpoint.

• For the accurate titration, add the unknown solution from the burette to within 1 mL of the approximate endpoint to the boiling Fehling's solution.

• Add 2-3 drops of methylene blue indicator.

• Continue the titration dropwise until the endpoint is reached (disappearance of the blue color).

• Record the volume of the unknown solution used.

• Repeat the titration to obtain concordant results.

Calculation of Reducing Sugar Concentration: Concentration of reducing sugar (mg/mL) = (F / Volume of unknown solution used (mL)) × Dilution factor

Parameter	Description
F (Fehling's Factor)	The mass of the standard reducing sugar (e.g., glucose) in mg that is equivalent to a specific volume of Fehling's solution.
Dilution Factor	The factor by which the original sample was diluted before titration.

Visualizations

Chemical Reaction of Fehling's Test

The following diagram illustrates the overall chemical reaction that occurs during a positive Fehling's test with an aldehyde.

Caption: Chemical reaction in a positive Fehling's test.

Experimental Workflow for Quantitative Analysis

The diagram below outlines the logical steps involved in the quantitative determination of reducing sugars using the Lane-Eynon titration method.

Caption: Workflow for the Lane-Eynon quantitative analysis.

References

• 1. kfs.edu.eg [kfs.edu.eg]
• 2. emerginginvestigators.org [emerginginvestigators.org]
• 3. Fehling's solution - Wikipedia [en.wikipedia.org]
• 4. customs.go.jp [customs.go.jp]
• 5. Fehling's test for reducing sugars [wwwchem.uwimona.edu.jm]
• 6. egyankosh.ac.in [egyankosh.ac.in]
• 7. sugarindustry.info [sugarindustry.info]
• 8. microbenotes.com [microbenotes.com]
• 9. byjus.com [byjus.com]
• 10. Summary Of Lane-Eynon Titration - 728 Words | Internet Public Library [ipl.org]

Technical Notes & Optimization

Technical Support Center: Preventing Precipitation of Copper(II) Tartrate Hydrate

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions (FAQs) to prevent the precipitation of copper(II) tartrate hydrate in aqueous solutions. By understanding the key factors of pH, ligand concentration, and temperature, stable solutions can be reliably prepared for experimental use.

Frequently Asked Questions (FAQs)

Q1: Why is my copper(II) tartrate solution forming a blue or greenish precipitate?

Copper(II) tartrate is sparingly soluble in neutral water. Precipitation occurs when the concentration of free copper(II) ions (Cu²⁺) and tartrate ions (C₄H₄O₆²⁻) exceeds the compound's solubility product constant (Ksp).[1][2] The primary reasons for precipitation are suboptimal pH, an insufficient concentration of a complexing agent, or low temperature.

Q2: How does pH affect the stability of the solution?

pH is a critical factor. Copper(II) tartrate's stability in solution is significantly enhanced in alkaline conditions (pH > 8). In a strongly alkaline environment (typically pH > 10), the tartrate ion acts as a chelating agent, forming a stable, soluble, deep blue colored bistartratocuprate(II) complex.[3][4][5] This complex prevents the precipitation of both copper(II) tartrate and copper(II) hydroxide, which would otherwise form in alkaline solutions.[4]

Q3: What is the most effective way to keep copper(II) tartrate in solution?

The most effective method is to form a stable coordination complex. This is achieved by using a molar excess of a tartrate salt, such as sodium potassium tartrate (Rochelle salt), in an alkaline solution. The excess tartrate ions surround the copper(II) ions, creating a soluble complex that remains stable in the aqueous phase. This is the principle behind the stability of Fehling's solution.[3][6][7][8]

Q4: Can changing the temperature prevent precipitation?

Generally, the solubility of copper(II) tartrate increases with temperature, as the dissolution process is typically endothermic. Gently warming the solution can help dissolve existing precipitate and increase the amount of solute the solution can hold. However, temperature control is often a secondary measure compared to the more robust methods of pH adjustment and complexation with excess tartrate.

Q5: I've added excess tartrate and adjusted the pH, but my solution is still unstable. What could be wrong?

If precipitation still occurs after addressing pH and ligand concentration, consider the following:

• Reagent Purity: Ensure the purity of your copper salt and tartrate source.

• Order of Addition: The order in which reagents are mixed can matter. It is often best to prepare the alkaline tartrate solution first and then slowly add the copper(II) salt solution to it with stirring.

• Local Concentration Gradients: Insufficient mixing can create localized areas where the Ksp is exceeded before the stabilizing complex can form. Ensure vigorous and constant stirring during preparation.

• Stability Over Time: The combined copper-tartrate complex, as used in Fehling's solution, is known to be unstable over long periods and will eventually decompose to copper hydroxide.[3][6] For this reason, it is often recommended to prepare the solution fresh before use.[9]

Troubleshooting Guide: Resolving Unexpected Precipitation

Use the following workflow to diagnose and resolve issues with copper(II) tartrate precipitation.

Caption: A step-by-step guide to troubleshoot and resolve the precipitation of copper(II) tartrate.

Quantitative Data Summary

The stability of a copper(II) tartrate solution is governed by several equilibrium constants and is highly dependent on experimental conditions.

Parameter	Value / Condition	Significance	Reference(s)
Solubility Product (Ksp)	Ksp = [Cu²⁺][C₄H₄O₆²⁻]	Defines the threshold for precipitation in the absence of complexing agents. A specific value is highly dependent on conditions.	[1][2][10][11]
Optimal pH Range	> 9 (Strongly Alkaline)	Promotes the formation of the stable, soluble bistartratocuprate(II) complex, preventing precipitation.	[4][5]
Stability Constant (logβ)	logβ₁ for [Cu(Tar)] ≈ 3.03	Indicates the thermodynamic stability of the 1:1 copper-tartrate complex. Higher values indicate greater stability.	[12]
Key Complex Species	[Cu(OH)₂(C₄H₄O₆)]²⁻	The predominant, highly soluble complex anion formed in a sufficiently alkaline solution with excess tartrate.	[5]
Fehling's Solution B	~173 g/L Rochelle Salt & ~50 g/L NaOH	A standard formulation that provides the necessary excess tartrate and alkalinity to stabilize Cu(II) ions.	[9]

Experimental Protocols

Protocol 1: Preparation of a Stable Alkaline Copper(II)-Tartrate Solution

This protocol details the preparation of a stable solution analogous to Fehling's solution, where copper(II) is kept in solution through complexation.

Objective: To prepare a 100 mL stable aqueous solution containing approximately 0.025 M copper(II)-tartrate complex.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O, Rochelle salt)

• Sodium hydroxide (NaOH), pellets or solution

• Deionized or distilled water

• Volumetric flasks (50 mL and 100 mL), beakers, magnetic stirrer, and stir bar

Methodology:

• Prepare Solution A (Copper Sulfate):

  • Weigh approximately 0.624 g of CuSO₄·5H₂O (for a 0.025 M solution).

  • Dissolve it in ~40 mL of deionized water in a beaker.

  • Once fully dissolved, transfer the solution to a 50 mL volumetric flask and dilute to the mark with deionized water.

• Prepare Solution B (Alkaline Tartrate):

  • Weigh approximately 3.5 g of potassium sodium tartrate and 1.0 g of sodium hydroxide.

  • Place both solids in a beaker with ~40 mL of deionized water.

  • Stir until fully dissolved. The dissolution of NaOH is exothermic; allow the solution to cool to room temperature.

  • Transfer the cooled solution to a 50 mL volumetric flask and dilute to the mark.

• Form the Complex (Final Solution):

  • Transfer the entire 50 mL of Solution B (Alkaline Tartrate) into a 100 mL beaker or flask equipped with a magnetic stir bar.

  • Begin stirring Solution B.

  • Slowly, add the 50 mL of Solution A (Copper Sulfate) dropwise or in small increments to the stirring Solution B.

  • A deep, clear royal blue solution should form, indicating the formation of the soluble copper-tartrate complex. This final 100 mL solution is now ready for use.

Note: For maximum stability, it is best to mix Solutions A and B shortly before the experiment is to be conducted.[3][9]

Caption: A sequential workflow for the laboratory preparation of a stable copper(II)-tartrate solution.

References

• 1. more.juniata.edu [more.juniata.edu]
• 2. digitalcommons.imsa.edu [digitalcommons.imsa.edu]
• 3. Fehling's solution - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Formation of Fehling’s Solution [unacademy.com]
• 7. Fehling’s solution: Preparation, Tests and Application [allen.in]
• 8. quora.com [quora.com]
• 9. Fehling Solution: Formula, Test, Preparation, Uses & Examples [vedantu.com]
• 10. Solved Part C: Determination of the | Chegg.com [chegg.com]
• 11. genchem1.chem.okstate.edu [genchem1.chem.okstate.edu]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Copper(II) Tartrate Hydrate Crystallization & Filtration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the filterability of copper(II) tartrate hydrate crystals.

Troubleshooting Guide

This guide addresses common issues encountered during the filtration of copper(II) tartrate hydrate crystals.

Issue 1: Slow Filtration Rate

Q: My filtration is taking an excessively long time. What are the possible causes and how can I resolve this?

A: A slow filtration rate is typically caused by a high-resistance filter cake, which can be due to very fine particles (fines) or a wide particle size distribution that allows for dense packing.

Possible Causes & Solutions:

• Presence of Excessive Fines: Small, poorly formed crystals can clog the pores of the filter medium.

  • Solution 1: Optimize Precipitation Conditions: Control the rate of addition of your precipitating agent. A slower addition rate can promote crystal growth over nucleation, resulting in larger particles.[1] Consider also adjusting the temperature, as solubility is temperature-dependent.[2]

  • Solution 2: Introduce an Aging Step (Ostwald Ripening): After precipitation, hold the slurry at a constant temperature with gentle agitation for a period (e.g., 1-2 hours). This allows smaller particles to dissolve and redeposit onto larger crystals, a process known as Ostwald ripening, which leads to a larger average particle size.

  • Solution 3: Adjust Agitation: While agitation is necessary to keep solids suspended, excessive agitation can lead to crystal breakage (attrition) and the formation of fines. An optimal agitation speed will gently suspend the crystals without causing significant mechanical stress.[3][4][5][6]

• Filter Medium Blinding: The filter cloth or paper may be clogged with fine particles.

  • Solution 1: Select an Appropriate Filter Medium: Ensure the pore size of your filter medium is suitable for your crystal size distribution. If you have a significant amount of fines, a medium with a smaller pore size may be necessary, but this will inherently increase resistance.

  • Solution 2: Use a Filter Aid: For slurries with a high content of fine particles, using a filter aid like diatomaceous earth or perlite can significantly improve filtration rates.[7][8][9][10] A thin layer of the filter aid can be applied as a "precoat" on the filter medium before filtration, or it can be added directly to the slurry ("body feed").[7][10]

• High Viscosity of the Mother Liquor: A viscous mother liquor will be more difficult to pass through the filter cake and medium.

  • Solution: Dilution (with caution): If possible, diluting the slurry with a suitable anti-solvent (a solvent in which copper(II) tartrate is insoluble) can reduce the viscosity of the mother liquor. This should be done carefully to avoid dissolving the product.

Issue 2: Cloudy Filtrate

Q: The liquid passing through my filter (filtrate) is cloudy. What does this indicate and what should I do?

A: A cloudy filtrate indicates that fine crystalline particles are passing through the filter medium.

Possible Causes & Solutions:

• Incorrect Filter Medium Pore Size: The pores of your filter cloth or paper are too large for the particle size of your copper(II) tartrate hydrate.

  • Solution: Use a Finer Filter Medium: Select a filter medium with a smaller pore size rating that can effectively retain the smallest particles in your slurry.

• Tears or Poor Sealing of the Filter Medium: The filter medium may be damaged or not properly sealed in the filtration apparatus, allowing the slurry to bypass the filter.

  • Solution: Inspect and Re-install the Filter Medium: Carefully inspect the filter medium for any tears or defects. Ensure it is correctly installed and sealed in the filter housing to prevent any leaks.

• High Initial Filtration Pressure: Applying a high pressure differential at the beginning of filtration can force fine particles into the pores of the filter medium, causing it to become ineffective.

  • Solution: Gradual Pressure Application: Start the filtration at a lower pressure and gradually increase it as a filter cake builds up. The initial layer of crystals will act as a preliminary filter for the subsequent slurry.

Frequently Asked Questions (FAQs)

Q1: How can I increase the crystal size of copper(II) tartrate hydrate to improve its filterability?

A1: Larger, more uniform crystals generally lead to better filterability. You can promote the growth of larger crystals by:

• Controlling Supersaturation: Avoid very high levels of supersaturation during precipitation, as this favors rapid nucleation of many small crystals. A slower addition of reactants will help maintain a lower level of supersaturation, encouraging growth on existing crystals.

• Aging the Slurry: As mentioned in the troubleshooting guide, allowing the slurry to age with gentle agitation can increase the average crystal size through Ostwald ripening.

• Optimizing Temperature: The solubility of copper(II) tartrate hydrate is influenced by temperature. A controlled temperature profile during precipitation and aging can be used to influence crystal growth.

• Adjusting pH: The pH of the solution can affect the morphology and quality of the crystals. For gel-grown copper(II) tartrate, a pH of around 4.0 has been found to be optimal for better crystal growth. While this may not be directly transferable to a bulk precipitation process, it highlights the importance of pH control.

Q2: What is the recommended washing procedure for copper(II) tartrate hydrate crystals?

A2: Proper washing is crucial to remove impurities from the surface of the crystals without dissolving a significant amount of the product.

• Choice of Wash Solvent: An ideal wash solvent should be one in which copper(II) tartrate hydrate has very low solubility, but in which the impurities are soluble. Cold deionized water is a common choice. An organic solvent in which the product is insoluble, such as ethanol or isopropanol, can also be used, which may also aid in drying.

• Washing Technique: It is more effective to wash the filter cake with several small volumes of fresh, cold solvent rather than a single large volume.[11] Allow the solvent to pass through the cake completely between each wash.

• Avoid Cracking the Filter Cake: Try to maintain an even filter cake. If it cracks, the wash solvent will bypass the majority of the cake, resulting in inefficient washing. If cracking occurs, gently resuspend the top layer of the cake in the wash solvent before applying vacuum.

Q3: Can I use a centrifuge instead of a filter?

A3: Yes, for very fine precipitates that are difficult to filter, centrifugation can be an effective alternative for separating the solid from the liquid.[1] After centrifugation, the supernatant (the clear liquid) can be decanted, and the solid pellet can be washed by resuspending it in a suitable solvent and then centrifuging again. This process can be repeated as necessary.

Quantitative Data Summary

The following table summarizes key parameters for the synthesis of copper(II) tartrate crystals, primarily from gel growth studies, which can serve as a starting point for optimizing bulk precipitation.

Parameter	Optimal Value/Observation	Effect on Crystals	Reference
pH	~4.0	Better crystal growth
Agitation Speed	Moderate	High speeds can reduce mean crystal size due to increased nucleation and attrition.[3][5]
Reactant Concentration	Lower concentrations	Can favor the growth of larger, better-formed crystals.
Aging Time	Increased	Can lead to larger average crystal size (Ostwald ripening).

Experimental Protocol: Improved Filterability of Copper(II) Tartrate Hydrate

This protocol outlines a general procedure for the precipitation of copper(II) tartrate hydrate with the goal of producing easily filterable crystals.

1. Reagent Preparation:

• Prepare a solution of copper(II) sulfate (e.g., 0.1 M) in deionized water.

• Prepare a solution of sodium tartrate (e.g., 0.1 M) in deionized water.

2. Precipitation:

• Place the copper(II) sulfate solution in a reaction vessel equipped with an overhead stirrer.

• Begin gentle agitation to ensure the solution is well-mixed but without creating a deep vortex.

• Slowly add the sodium tartrate solution to the copper(II) sulfate solution dropwise using a dropping funnel or a syringe pump over a period of 30-60 minutes. A blue precipitate of copper(II) tartrate hydrate will form.

3. Aging (Ostwald Ripening):

• After the addition is complete, continue to stir the slurry gently at a constant temperature (e.g., room temperature or slightly elevated) for 1-2 hours. This aging step allows for the growth of larger crystals.

4. Filtration:

• Set up a Buchner funnel with an appropriate filter paper or a filter press with a suitable filter cloth.

• Ensure the filter medium is properly sealed.

• Transfer the slurry to the filter.

• Apply vacuum gradually to begin the filtration.

5. Washing:

• Once the bulk of the mother liquor has passed through, wash the filter cake with several small portions of cold deionized water or another suitable anti-solvent.

• Allow the vacuum to pull the wash solvent through the cake completely after each wash.

6. Drying:

• Continue to apply the vacuum to de-liquor the cake as much as possible.

• The resulting filter cake can then be dried in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Visualizations

Caption: Experimental workflow for improving the filterability of copper(II) tartrate hydrate.

Caption: Troubleshooting decision tree for common filtration issues.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. Precipitation of copper(II) hydrous oxides and copper(II) basic salts - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchwithnj.com [researchwithnj.com]
• 5. atlantis-press.com [atlantis-press.com]
• 6. ijmsa.yolasite.com [ijmsa.yolasite.com]
• 7. bhs-filtration.com [bhs-filtration.com]
• 8. diefenbach.com [diefenbach.com]
• 9. nperlite.com [nperlite.com]
• 10. Filter Aid - Diatomaceous Earth (DE) - Perlite | Met-Chem [metchem.com]
• 11. experimental chemistry - How to effectively wash the precipitate or crystals on the filter and why? - Chemistry Stack Exchange [chemistry.stackexchange.com]

troubleshooting low yield in hydrothermal synthesis of copper tartrate

Welcome to the technical support center for the hydrothermal synthesis of copper tartrate. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their experimental outcomes.

Troubleshooting Guide: Low Yield

Low yield is a common issue in the hydrothermal synthesis of copper tartrate. This guide provides a systematic approach to identifying and resolving the root causes.

Q1: My copper tartrate yield is significantly lower than expected. What are the most common causes?

Low yield in hydrothermal synthesis can typically be attributed to several key factors:

• Suboptimal Reaction Parameters: Temperature, reaction time, and pressure are critical. Deviations from the optimal ranges for these parameters can lead to incomplete reactions or the formation of undesired byproducts.

• Incorrect Precursor Concentrations: The molar ratio of copper salts to tartaric acid is crucial. An improper ratio can result in unreacted starting materials.

• Inappropriate pH Level: The pH of the reaction mixture influences the solubility of precursors and the stability of the final product.

• Presence of Impurities: Impurities in the reactants or solvent can interfere with the crystallization process.

• Side Reactions: Under certain conditions, the formation of copper oxides or other coordination polymers can compete with the desired copper tartrate synthesis.

Q2: How do I troubleshoot low yield related to reaction temperature and time?

Start by ensuring your hydrothermal reactor is properly calibrated and maintaining the set temperature.

• Temperature Too Low: Insufficient thermal energy can lead to an incomplete reaction. Consider incrementally increasing the temperature in subsequent experiments.

• Temperature Too High: Excessive temperatures can lead to the decomposition of tartaric acid or the formation of more stable copper oxides, thus reducing the yield of the desired product. In some hydrothermal processes, an increase in temperature can lead to a general decrease in the solid product yield.[1][2][3]

• Reaction Time Too Short: The reaction may not have had sufficient time to go to completion. Try extending the reaction time.

• Reaction Time Too Long: Prolonged reaction times, especially at elevated temperatures, can also promote the formation of undesired, more stable byproducts.

Q3: What is the impact of precursor concentration on the yield of copper tartrate?

The concentration of your copper salt and tartaric acid precursors is a critical factor.

• Molar Ratio: Ensure the correct stoichiometric ratio of copper to tartrate is being used. An excess of one reactant may not necessarily drive the reaction to completion and can complicate purification.

• Overall Concentration: Higher precursor concentrations can sometimes lead to a higher yield by increasing the probability of molecular collisions.[4] However, excessively high concentrations can also lead to rapid precipitation and the formation of amorphous products or smaller crystallites, which may be harder to isolate, thereby affecting the recovered yield.

Q4: Can the pH of the reaction mixture affect my yield?

Yes, pH plays a pivotal role in the synthesis.

• Low pH (Acidic): At very low pH values, the tartrate ligand may not be fully deprotonated, which can hinder its coordination with the copper ions. Furthermore, high concentrations of H+ ions can compete with the copper ions for coordination sites.[5]

• High pH (Alkaline): In highly alkaline conditions, copper ions are prone to precipitating as copper hydroxide (Cu(OH)₂), which can then be converted to copper oxides (like CuO) under hydrothermal conditions.[5][6] This directly competes with the formation of copper tartrate.

• Optimal pH: An optimal pH range is necessary to ensure the availability of both the copper ions and the deprotonated tartrate ligands for complexation.

Frequently Asked Questions (FAQs)

Q1: What is a typical experimental protocol for the hydrothermal synthesis of copper tartrate?

While specific conditions can vary, a general protocol is as follows:

• Precursor Solution Preparation: Dissolve a copper salt (e.g., copper(II) sulfate, copper(II) chloride, or copper(II) nitrate) and tartaric acid in deionized water in separate beakers.

• Mixing: Slowly add the tartaric acid solution to the copper salt solution under constant stirring.

• pH Adjustment: Adjust the pH of the resulting mixture to the desired level using a suitable acid or base (e.g., HCl or NaOH).

• Hydrothermal Reaction: Transfer the solution to a Teflon-lined stainless steel autoclave. Seal the autoclave and heat it to the desired reaction temperature in an oven or furnace for a specified duration.

• Cooling and Collection: After the reaction, allow the autoclave to cool down to room temperature naturally. Collect the precipitate by filtration or centrifugation.

• Washing: Wash the collected product several times with deionized water and ethanol to remove any unreacted precursors and byproducts.

• Drying: Dry the final product in a vacuum oven at a moderate temperature (e.g., 60-80 °C).

Q2: What are some potential side reactions or byproducts I should be aware of?

The most common side products are copper oxides, such as copper(I) oxide (Cu₂O) and copper(II) oxide (CuO).[7] These can form if the pH and temperature conditions are not optimal. In some cases, different coordination polymers of copper tartrate may also form.[8]

Q3: How can I characterize the final product to confirm it is copper tartrate and to assess its purity?

Several analytical techniques can be used for characterization:

• Powder X-ray Diffraction (PXRD): To determine the crystalline phase and structure of the product.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic functional groups of the tartrate ligand and confirm its coordination to the copper center.

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To observe the morphology and size of the synthesized particles.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the compound and determine the presence of water molecules.

• Elemental Analysis: To confirm the elemental composition of the product.

Quantitative Data Summary

The following table summarizes the influence of key experimental parameters on the outcomes of hydrothermal synthesis, based on studies of copper-based compounds. Note that optimal values for copper tartrate synthesis should be determined experimentally.

Parameter	Effect on Yield and Product Quality	References
Temperature	Increasing temperature can enhance reaction rates but may also lead to the formation of undesired byproducts like copper oxides or cause decomposition, potentially lowering the yield of the target compound.	[1][2][3]
Precursor Concentration	Higher concentrations can increase the nucleation rate and potentially the overall yield. However, very high concentrations might lead to smaller particle sizes and agglomeration.	[4][9][10]
pH	The pH affects the speciation of both copper ions and tartaric acid in the solution. A non-optimal pH can lead to the precipitation of copper hydroxide or incomplete reaction, both of which reduce the yield.	[5][11][12][13][14]
Reaction Time	Sufficient reaction time is necessary for the completion of the synthesis. However, excessively long times can promote the growth of larger crystals or the conversion to more stable, undesired phases.	[15]

Detailed Experimental Protocol

This protocol describes a representative hydrothermal synthesis of a copper tartrate coordination polymer.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• L-tartaric acid (C₄H₆O₆)

• Sodium hydroxide (NaOH)

• Deionized water

Procedure:

• Prepare a 0.5 M solution of copper(II) sulfate pentahydrate by dissolving the appropriate amount in deionized water.

• Prepare a 0.5 M solution of L-tartaric acid by dissolving it in deionized water.

• In a beaker, mix the copper sulfate and tartaric acid solutions in a 1:1 molar ratio.

• Adjust the pH of the mixture to approximately 5.0 by dropwise addition of a 1 M NaOH solution under constant stirring.

• Transfer the resulting solution to a 50 mL Teflon-lined stainless steel autoclave, filling it to no more than 80% of its capacity.

• Seal the autoclave and place it in a programmable oven.

• Heat the autoclave to 160 °C and maintain this temperature for 24 hours.

• After the reaction period, turn off the oven and allow the autoclave to cool to room temperature naturally.

• Open the autoclave and collect the blue crystalline product by vacuum filtration.

• Wash the product three times with deionized water and then twice with ethanol.

• Dry the final product in a vacuum oven at 60 °C for 12 hours.

Visualizations

Caption: Troubleshooting workflow for low yield.

Caption: Experimental workflow for synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The Effect of Temperature on the Properties of Hydrochars Obtained by Hydrothermal Carbonization of Waste Camellia oleifera Shells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Surfactant Free Hydrothermal Synthesis of Copper Oxide Nanoparticles [article.sapub.org]
• 7. s3.ap-southeast-1.amazonaws.com [s3.ap-southeast-1.amazonaws.com]
• 8. researchgate.net [researchgate.net]
• 9. Influence of precursor concentration, surfactant and temperature on the hydrothermal synthesis of CuS: structural, thermal and optical properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Influence of precursor concentration, surfactant and temperature on the hydrothermal synthesis of CuS: structural, thermal and optical properties: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 11. Influence of the pH Value on the Hydrothermal Degradation of Fructose - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Managing Copper(II) Tartrate Hydrate for Catalytic Applications

Audience: Researchers, scientists, and drug development professionals.

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed protocols to address challenges related to the insolubility of copper(II) tartrate hydrate in catalytic applications.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of copper(II) tartrate hydrate?

A1: Copper(II) tartrate hydrate is a blue crystalline solid that is generally considered insoluble or sparingly soluble in water and many common organic solvents.[1][2][3][4] Its solubility is influenced by several factors, including temperature, pH, and the presence of complexing agents.[1]

Q2: In which solvents does copper(II) tartrate hydrate show some solubility?

A2: While quantitative data is scarce, qualitative reports indicate that copper(II) tartrate hydrate may dissolve in polar aprotic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), particularly with heating.[3] Its solubility in alcohols like ethanol and methanol is generally low.

Q3: How does pH affect the solubility of copper(II) tartrate hydrate?

A3: As a salt of a carboxylic acid, the solubility of copper(II) tartrate is pH-sensitive. It tends to be more soluble in basic solutions.[1]

Q4: Can the insolubility of copper(II) tartrate hydrate affect my catalytic reaction?

A4: Yes. In homogeneous catalysis, poor solubility of the catalyst can lead to a heterogeneous reaction mixture, resulting in slow reaction rates, low yields, and poor reproducibility.

Q5: What are the primary catalytic applications of copper(II) tartrate?

A5: Copper(II) tartrate and its derivatives are used as catalysts in various organic reactions, including oxidation reactions and cross-coupling reactions like the Ullmann condensation.

Troubleshooting Guide

This guide addresses common issues encountered when using copper(II) tartrate hydrate as a catalyst, with a focus on problems arising from its low solubility.

Problem 1: Low or No Reaction Conversion

• Possible Cause: The copper(II) tartrate catalyst is not sufficiently dissolved in the reaction medium, leading to a low concentration of active catalytic species.

• Troubleshooting Steps:

  • Solvent Screening: If your reaction protocol allows, screen polar aprotic solvents such as DMSO or DMF, where copper(II) tartrate has better solubility.

  • Ligand Addition: Introduce a chelating ligand to form a soluble in situ complex. Common ligands for copper-catalyzed reactions include diamines (e.g., ethylenediamine), amino acids (e.g., N-methylglycine), and phenanthrolines.[5][6]

  • Temperature Increase: Cautiously increase the reaction temperature. The solubility of copper(II) tartrate generally increases with temperature.[1] However, be mindful of potential catalyst decomposition at excessive temperatures.

  • Use of a Pre-formed Soluble Complex: Synthesize a soluble copper-ligand complex beforehand and use it as the catalyst. (See Experimental Protocol 1).

Problem 2: Reaction is Sluggish and Requires Long Reaction Times

• Possible Cause: Poor mixing and mass transfer limitations due to the heterogeneous nature of the catalyst in the reaction mixture.

• Troubleshooting Steps:

  • Vigorous Stirring: Ensure the reaction mixture is being stirred vigorously to maximize the surface area of the catalyst in contact with the reactants.

  • Phase-Transfer Catalyst: For biphasic reactions (e.g., an organic solvent and an aqueous base), consider adding a phase-transfer catalyst (e.g., a quaternary ammonium salt) to facilitate the transport of reactants to the catalyst surface.

  • Homogenization through Ligand Exchange: Utilize a ligand that forms a highly soluble complex with copper(II), effectively transitioning the reaction to a homogeneous system.

Problem 3: Inconsistent Results and Poor Reproducibility

• Possible Cause: The physical form (e.g., particle size) of the solid copper(II) tartrate hydrate may vary between batches, affecting its dissolution rate and the concentration of the active catalyst.

• Troubleshooting Steps:

  • Standardize Catalyst Preparation: If preparing the catalyst in-house, ensure a consistent procedure.

  • Switch to a Soluble Pre-catalyst: To eliminate variability from the solid catalyst, use a well-defined, soluble copper-ligand complex.

  • Ensure Complete Dissolution Before Adding Reactants: When using a solubilizing ligand, ensure the copper(II) tartrate is fully dissolved to form the complex before adding other reagents.

Data Presentation

Table 1: Qualitative Solubility of Copper(II) Tartrate Hydrate

Solvent	Solubility	Notes
Water	Insoluble/Slightly Soluble	[1][2][3][4]
Ethanol	Low Solubility	[3]
Methanol	Low Solubility
DMSO	May dissolve	[3] Solubility increases with temperature.
DMF	May dissolve	[3] Solubility increases with temperature.
THF	Generally Insoluble
Toluene	Insoluble

Table 2: Common Ligands to Enhance Copper Catalyst Solubility

Ligand Class	Examples	Typical Reaction
Diamines	Ethylenediamine, TMEDA	Ullmann Condensation
Amino Acids	N-Methylglycine, Proline	Ullmann Amination[6]
Phenanthrolines	1,10-Phenanthroline	Ullmann Condensation
Schiff Bases	Salen Ligands	Various Cross-Couplings

Experimental Protocols

Protocol 1: Synthesis of a Soluble Copper(II)-Phenanthroline Complex

This protocol describes the preparation of a soluble copper(II)-phenanthroline complex that can be used as a catalyst in various cross-coupling reactions.

• Materials:

  • Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

  • 1,10-Phenanthroline (phen)

  • Ethanol

  • Diethyl ether

• Procedure:

  • Dissolve copper(II) acetate monohydrate (1 eq.) in a minimal amount of hot ethanol.

  • In a separate flask, dissolve 1,10-phenanthroline (2 eq.) in ethanol.

  • Slowly add the copper(II) acetate solution to the 1,10-phenanthroline solution with constant stirring.

  • A colored precipitate of the complex should form. Stir the mixture at room temperature for 1-2 hours.

  • Collect the solid by vacuum filtration.

  • Wash the solid with a small amount of cold ethanol and then with diethyl ether.

  • Dry the complex under vacuum. The resulting complex, [Cu(phen)₂(OAc)]OAc, will have improved solubility in polar organic solvents compared to copper(II) tartrate.

Protocol 2: Ullmann-type C-N Coupling Using an In Situ Solubilized Copper Catalyst

This protocol demonstrates the use of a ligand to solubilize an insoluble copper source for a C-N cross-coupling reaction.

• Materials:

  • Aryl iodide (1.0 mmol)

  • Amine (1.2 mmol)

  • Copper(II) tartrate hydrate (0.1 mmol, 10 mol%)

  • N-methylglycine (0.2 mmol, 20 mol%)

  • Potassium phosphate (K₃PO₄) (2.0 mmol)

  • DMSO (2 mL)

• Procedure:

  • To a dry reaction vial, add copper(II) tartrate hydrate, N-methylglycine, and K₃PO₄.

  • Add DMSO and stir the mixture at the desired reaction temperature (e.g., 80-100 °C) for 15-20 minutes. A color change should be observed as the soluble copper-ligand complex forms.

  • Add the aryl iodide and the amine to the reaction mixture.

  • Seal the vial and continue stirring at the reaction temperature until the starting material is consumed (monitor by TLC or GC/MS).

  • After completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water to remove DMSO and inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Visualizations

Caption: Troubleshooting workflow for low yield in copper-catalyzed reactions.

Caption: Workflow for in situ solubilization of copper(II) tartrate via ligand exchange.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. jocpr.com [jocpr.com]
• 3. Copper(II) tartrate hydrate | Biochemical Assay Reagents | 815-82-7 | Invivochem [invivochem.com]
• 4. Cupric tartrate | C4H4CuO6 | CID 13155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Copper(II) Tartrate Crystal Growth in Gel Medium

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing the growth of copper(II) tartrate crystals in a gel medium.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using a gel medium for growing copper(II) tartrate crystals?

A1: The gel growth method is particularly suitable for compounds like copper(II) tartrate that are sparingly soluble in water and may decompose at higher temperatures, making conventional high-temperature growth techniques unsuitable.[1][2] The gel matrix provides a controlled environment that prevents rapid diffusion of reactants, allowing for the slow and orderly growth of high-quality single crystals at ambient temperatures.[3][4]

Q2: What is the expected chemical reaction for the formation of copper(II) tartrate crystals in a silica gel?

A2: The typical reaction when using copper chloride and tartaric acid as reactants in a silica gel is:

CuCl₂ + C₄H₆O₆ → CuC₄H₄O₆↓ + 2HCl[5][6]

Q3: What are the key parameters that influence the growth of copper(II) tartrate crystals in a gel medium?

A3: Several factors significantly impact the nucleation and growth of copper(II) tartrate crystals. These include the pH of the gel, the specific gravity (density) of the gel, the aging period of the gel before adding the supernatant, and the concentration of the reactants.[1][2][5] Environmental conditions such as ambient temperature also play a role.[1]

Q4: What is the optimal pH for growing copper(II) tartrate crystals in silica gel?

A4: The optimal pH for the growth of good quality copper(II) tartrate crystals in silica gel is around 4.0.[3][4][7] At lower pH values, the gel may be too weak to support crystal growth, while at higher pH values, the gel can become too rigid.[8]

Q5: How does the specific gravity of the silica gel affect crystal growth?

A5: The specific gravity of the silica gel, which is related to its density, is a critical factor. A specific gravity in the range of 1.03 to 1.06 g/cm³ is generally considered ideal for growing high-quality crystals.[1] Gels with higher densities tend to produce poorer quality crystals, while very dilute gels take a long time to set and have reduced mechanical strength.[1][6] An optimal gel density of 1.04 g/cm³ has been reported to support favorable crystal growth conditions.[1][7]

Q6: What is the effect of gel aging on crystal nucleation and growth?

A6: Increasing the aging time of the gel before adding the supernatant solution generally leads to a decrease in the number of crystals formed.[1] This is attributed to a reduction in the pore size of the gel and a decrease in the diffusion rate of the reactants, which in turn lowers the nucleation density.[1][3][5] An aging period of 3 to 4 days after the gel has set is often found to be suitable for optimal crystal growth.[4][8]

Q7: How do reactant concentrations influence the final crystals?

A7: The concentration of the reactants has a direct impact on the size and quality of the crystals. High reactant concentrations can lead to rapid nucleation, resulting in a dense layer of many small microcrystals at the gel interface.[1] Conversely, lower reactant concentrations promote slower crystal growth, leading to the formation of well-defined, larger prismatic crystals.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
No Crystal Formation	- The pH of the gel is not in the optimal range.[9] - The solution is undersaturated.[9] - The gel has not set properly.	- Adjust the pH of the gel to the optimal range (around 4.0).[3][4][7] - Increase the concentration of the reactants to achieve supersaturation. - Ensure the correct proportions of sodium metasilicate and acid are used for gelation and allow sufficient time for the gel to set.[3]
Rapid Formation of Many Small Crystals	- The nucleation rate is too high due to excessive supersaturation.[9] - The reactant concentrations are too high.[1]	- Decrease the concentration of the supernatant solution.[1] - Consider a double diffusion setup to have more control over the reaction front.
Poor Quality or Irregularly Shaped Crystals	- The gel density is too high.[1][6] - Impurities are present in the reagents or gel.[9] - The ambient temperature fluctuated significantly.[1]	- Prepare a gel with a lower specific gravity, within the optimal range of 1.03-1.06 g/cm³.[1] - Use high-purity, analytical grade reagents. - Maintain a stable ambient temperature during the entire growth period.
Crystals are Forming Only at the Gel-Solution Interface	- A steep diffusion gradient is present near the gel interface.[1] - The gel aging time was too short.	- Lower the concentration of the supernatant solution to slow down the diffusion process.[1] - Increase the gel aging time to allow for a more uniform diffusion front.[1]
Low Crystal Yield	- The solution was not sufficiently supersaturated.[9] - A significant amount of the product remains dissolved. - The pH is not optimal for precipitation.[9]	- Increase the concentration of one or both reactants. - After the initial growth period, allow for slow evaporation of the solvent to further concentrate the solution. - Optimize the pH of the gel to maximize the precipitation of copper(II) tartrate.[9]

Experimental Protocols

Single Diffusion Gel Growth of Copper(II) Tartrate Crystals

This protocol outlines a common single diffusion method for growing copper(II) tartrate crystals in a silica gel medium.[1][3]

Materials:

• Sodium Metasilicate (Na₂SiO₃·9H₂O) solution

• Tartaric Acid (C₄H₆O₆) solution (e.g., 1 M)

• Copper(II) Chloride (CuCl₂·2H₂O) solution (e.g., 1 M)

• Deionized water

• Acid (e.g., Acetic Acid or HCl) for pH adjustment

• Glass test tubes (e.g., 15 cm length, 2.5 cm diameter)

• Beakers, graduated cylinders, and pipettes

• pH meter

Procedure:

• Gel Preparation:

  • Prepare a solution of sodium metasilicate in deionized water to a specific gravity of approximately 1.04 g/cm³.

  • In a separate beaker, prepare a 1 M solution of tartaric acid.

  • Slowly add the tartaric acid solution to the sodium metasilicate solution while stirring continuously to prevent premature localized gelling.

  • Adjust the pH of the mixture to 4.0 using a suitable acid.

  • Pour the resulting solution into clean glass test tubes to a desired height (e.g., 5-6 cm).

  • Seal the test tubes and allow the gel to set at room temperature. This may take 24-48 hours.

• Gel Aging:

  • Once the gel has set firmly, age the gel for a period of 3-4 days.[4][8]

• Supernatant Addition:

  • After the aging period, carefully pour a 1 M solution of copper(II) chloride as the supernatant over the set gel. Ensure the gel surface is not disturbed during this process.

  • Seal the test tubes again to prevent evaporation and contamination.

• Crystal Growth and Observation:

  • Allow the test tubes to stand undisturbed at a constant ambient temperature.

  • Bluish copper(II) tartrate crystals should start to appear within the gel matrix over a period of days to weeks.[3]

  • The growth process is typically complete within 30-45 days.[3]

Data Presentation

Table 1: Effect of Gel Density on Crystal Growth

Specific Gravity (g/cm³)	Observations	Reference
1.03	Well-isolated crystals observed.	[1]
1.04	Optimal for good quality crystals.	[1][7]
1.05	Crystals at the gel interface are very close together.	[1]
1.06	Grains of irregularly shaped crystals observed.	[1]
1.07	Few small opaque crystals of indefinite shape.	[1]

Table 2: Effect of Gel Aging Time on Nucleation

Gel Aging Time (hours)	Number of Crystals Formed	Observations	Reference
24	50	Few microcrystals formed.	[1]
48	44	Increased nucleation density.	[1]
72	32	Reduced nucleation, crystals near the interface.	[1]
96	22	Needle-shaped prismatic crystals.	[1]

Table 3: Effect of Reactant Concentration on Crystal Morphology

Reactant Concentration	Crystal Morphology	Reference
High	Dense layer of numerous microcrystals.	[1]
Low	Well-defined prismatic crystals.	[1]

Visualizations

Caption: Experimental workflow for copper(II) tartrate crystal growth.

Caption: Factors influencing copper(II) tartrate crystal growth.

References

• 1. physicsjournal.in [physicsjournal.in]
• 2. physicsjournal.in [physicsjournal.in]
• 3. wjarr.com [wjarr.com]
• 4. wjarr.com [wjarr.com]
• 5. researchgate.net [researchgate.net]
• 6. bjp-bg.com [bjp-bg.com]
• 7. iosrjournals.org [iosrjournals.org]
• 8. wjaets.com [wjaets.com]
• 9. benchchem.com [benchchem.com]

catalyst deactivation and regeneration of copper(II) tartrate

Welcome to the Technical Support Center for the use of Copper(II) Tartrate as a catalyst. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on potential issues related to catalyst deactivation and to offer solutions for its regeneration.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of copper(II) tartrate as a catalyst?

A1: Copper(II) tartrate is primarily known to catalyze certain oxidation reactions.[1] A notable example is the oxidation of tartrate ions by hydrogen peroxide.[2][3] It can also be involved in electroplating processes and used as a reagent in analytical chemistry.[1][4]

Q2: What causes the deactivation of a copper(II) tartrate catalyst?

A2: Like other copper-based catalysts, the deactivation of copper(II) tartrate can be attributed to several mechanisms:

• Sintering: Exposure to high temperatures can cause the small catalyst particles to agglomerate into larger ones, reducing the active surface area.[5]

• Poisoning: Certain compounds in the reaction feed can strongly adsorb to the active sites, blocking them from reactants. Common poisons for copper catalysts include sulfur and halogen compounds.

• Fouling or Coking: Deposition of carbonaceous materials (coke) or other byproducts on the catalyst surface can physically block active sites and pores.[6]

Q3: What are the visible signs of catalyst deactivation?

A3: Deactivation of your copper(II) tartrate catalyst may be indicated by:

• A decrease in the reaction rate or a lower product yield over time.

• A change in the selectivity of the reaction, leading to an increase in undesirable byproducts.

• A noticeable change in the physical appearance of the catalyst, such as a change in color or the appearance of deposits.

Q4: Can a deactivated copper(II) tartrate catalyst be regenerated?

A4: Yes, in many cases, a deactivated copper(II) tartrate catalyst can be regenerated to restore a significant portion of its initial activity. The appropriate regeneration method depends on the cause of deactivation.

Q5: What are the common methods for regenerating copper-based catalysts?

A5: Common regeneration strategies for copper catalysts include:

• Thermal Treatment: This often involves a controlled oxidation-reduction cycle. The catalyst is heated in an oxygen-containing atmosphere to burn off carbonaceous deposits, followed by a reduction step (e.g., with hydrogen) to restore the active copper species.[7][8]

• Chemical Washing: This method is used to remove poisons or fouling agents that are not removable by thermal treatment. The choice of solvent or chemical agent depends on the nature of the contaminant.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Gradual loss of catalyst activity	Sintering due to excessive reaction temperature.	- Lower the reaction temperature. - Ensure uniform temperature distribution across the catalyst bed. - Consider catalyst regeneration via redispersion if sintering is confirmed.
Sudden and significant drop in activity	Catalyst poisoning from impurities in the feed.	- Analyze the feedstock for potential poisons (e.g., sulfur, chlorides). - Implement a feed purification step. - Attempt chemical washing to remove the poison.
Increased pressure drop across the reactor	Fouling or Coking leading to blockage of the catalyst bed.	- Implement a thermal regeneration procedure (oxidation) to burn off coke. - Optimize reaction conditions (e.g., temperature, reactant ratios) to minimize coke formation.
Change in product selectivity	Modification of active sites due to poisoning or structural changes.	- Investigate the nature of the byproducts for clues about the deactivation mechanism. - A full regeneration cycle (oxidation-reduction) may be necessary to restore the original active sites.

Quantitative Data on Catalyst Performance

The following table provides a hypothetical representation of data that could be collected to monitor catalyst deactivation and the effectiveness of regeneration.

Catalyst State	Reaction Time (hours)	Conversion (%)	Selectivity to Desired Product (%)
Fresh Catalyst	1	98	95
24	95	93
48	85	88
Deactivated Catalyst	72	70	80
Regenerated Catalyst (Cycle 1)	1	94	92
24	91	90
Regenerated Catalyst (Cycle 2)	1	90	89

Experimental Protocols

Protocol 1: Catalytic Oxidation of an Organic Substrate

This protocol provides a general procedure for a liquid-phase oxidation reaction using a solid copper(II) tartrate catalyst.

Materials:

• Copper(II) tartrate catalyst

• Organic substrate (e.g., a secondary alcohol)

• Solvent (e.g., acetonitrile)

• Oxidant (e.g., hydrogen peroxide or molecular oxygen)

• Reaction vessel (e.g., a three-necked round-bottom flask)

• Heating and stirring apparatus

• Condenser

Procedure:

• Add the copper(II) tartrate catalyst (e.g., 1-5 mol%) and the solvent to the reaction vessel.

• Begin stirring and heat the mixture to the desired reaction temperature (e.g., 70-80 °C).

• Dissolve the organic substrate in a minimal amount of solvent and add it to the reaction vessel.

• Slowly add the oxidant to the reaction mixture over a period of time.

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC, or HPLC).

• Upon completion, cool the reaction mixture, and separate the catalyst by filtration.

• The catalyst can be washed with the reaction solvent and dried for reuse or regeneration.

Protocol 2: Regeneration of a Deactivated Copper(II) Tartrate Catalyst

This protocol outlines a general procedure for the regeneration of a coked or fouled copper(II) tartrate catalyst via thermal treatment.

Materials:

• Deactivated copper(II) tartrate catalyst

• Tube furnace

• Quartz or ceramic tube

• Gas flow controllers for an inert gas (e.g., nitrogen) and an oxidizing gas (e.g., air or a mixture of O₂ in N₂).

• Gas flow controller for a reducing gas (e.g., a mixture of H₂ in N₂).

Procedure:

• Place the deactivated catalyst in the tube furnace.

• Oxidation Step (Coke Removal):

  • Heat the catalyst under a flow of inert gas to the desired oxidation temperature (e.g., 300-400 °C).

  • Once the temperature is stable, introduce a controlled flow of the oxidizing gas.

  • Hold at this temperature for a set period (e.g., 2-4 hours) to ensure complete combustion of the deposited coke.

  • Switch back to an inert gas flow and cool down.

• Reduction Step (Restoration of Active Sites):

  • Heat the oxidized catalyst under an inert gas flow to the reduction temperature (e.g., 200-300 °C).

  • Introduce a controlled flow of the reducing gas.

  • Hold at this temperature for a set period (e.g., 2-4 hours) to reduce the copper oxide species back to their active state.

  • Cool the catalyst to room temperature under an inert gas flow before handling.

Visualizations

Caption: Common deactivation pathways for a copper(II) tartrate catalyst.

Caption: A logical workflow for the regeneration of a deactivated catalyst.

References

• 1. cobalt-nickel.net [cobalt-nickel.net]
• 2. flinnsci.ca [flinnsci.ca]
• 3. John Straub's lecture notes [people.bu.edu]
• 4. Cupric tartrate | C4H4CuO6 | CID 13155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. US9725403B2 - Method for pretreating and using copper-based catalyst - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. In situ regeneration of copper catalysts for long-term electrochemical CO2 reduction to multiple carbon products - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 8. feeco.com [feeco.com]

Technical Support Center: Copper(II) Tartrate Complex Formation

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in achieving stable copper(II) tartrate complex formation by controlling pH.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the optimal pH for forming a stable copper(II) tartrate complex?

A1: The optimal pH for copper(II) tartrate complex formation is highly dependent on the desired complex species. Different complexes are dominant at various pH ranges. In alkaline solutions, particularly at pH values above 10, the tartrate complex is highly stable, preventing the precipitation of copper hydroxide.[1][2] Dimeric complexes have been observed to be dominant around pH 3.9, while other complex forms, including dihydroxy complexes, dominate at neutral to alkaline pH (pH 8.0–11.0).[3]

Q2: My solution turned cloudy and a precipitate formed. What went wrong?

A2: Precipitate formation is a common issue directly related to incorrect pH.

• If the pH is too low (acidic): In highly acidic conditions, the tartrate ion may not be fully deprotonated, leading to incomplete complex formation and potential precipitation of copper salts.

• If the pH is not sufficiently alkaline: As the pH approaches neutral from the acidic side, or is not alkaline enough, copper(II) hydroxide (Cu(OH)₂) may precipitate out of solution, as the tartrate complex is not stable enough to keep the copper ions solubilized.[3] Precipitation can be observed at pH values less than 8.0.[4] To resolve this, slowly add a dilute base (e.g., 0.1 M NaOH) while stirring to increase the pH and dissolve the precipitate into the desired complex.[5]

Q3: The color of my solution is not the expected deep blue. Why?

A3: The color of the copper(II) tartrate complex is an indicator of the specific species in solution and can be affected by pH. A pale blue solution might indicate incomplete complex formation. The characteristic deep blue color is often associated with the complex formed in alkaline conditions, similar to what is observed in Fehling's solution.[2] An incorrect color could also be due to an incorrect copper oxidation state or the presence of impurities.[5]

Q4: The yield of my complex is lower than expected. How can I improve it?

A4: Low yield is often linked to improper pH control, leading to incomplete precipitation or side reactions.[5]

• Incorrect pH: The pH may not be optimized for the stability of the desired complex, causing some of it to remain in solution or decompose.[6] Carefully monitor and adjust the pH to the optimal range for your target species.

• Incomplete Precipitation: If you are trying to isolate a solid complex, ensure the pH is adjusted to a point where the complex has minimum solubility. Cooling the solution can also help decrease solubility and improve yield.[5]

Q5: How do I properly adjust the pH of my reaction mixture?

A5: To adjust the pH, use a calibrated pH meter for accurate monitoring. Add a dilute acid (e.g., 0.1 M HCl) or a dilute base (e.g., 0.1 M NaOH) dropwise to the solution while stirring continuously. This slow addition prevents localized pH changes that could cause precipitation or decomposition of the complex.[5]

Quantitative Data: pH-Dependent Species of Copper(II) Tartrate

The speciation of copper(II) in the presence of tartrate is highly pH-dependent. The following table summarizes the dominant species at different pH ranges based on potentiometric and spectroscopic studies.

pH Range	Dominant Copper(II) Tartrate Species	Notes
~3.5	Cu(HMal)-like species not detected, unlike malate systems.[3]	At this acidic pH, complexation begins, but dominant forms are not yet established.
~3.9	Dimeric complex Cu₂Tar₂ is the dominant form.[3]	Indicates the formation of multinuclear complexes in slightly acidic conditions.
Neutral (~7)	Dihydroxy complex Cu₂L₂(OH)₂ binds almost 100% of metal ions.[3]	Hydroxide ions begin to incorporate into the complex structure.
8.0 - 11.0	Cu₂Tar₂(OH)₃ is observed as a dominant form.[3]	In this alkaline range, 100% of the copper ions are involved in complex formation.
> 10	The [Cu(OH)₂C₄H₄O₆]²⁻ anion is favored.[1][2]	Highly stable complex is formed, preventing precipitation of copper(II) hydroxide.

Experimental Protocols

Protocol 1: Preparation of a Copper(II) Tartrate Solution

This protocol describes the preparation of a soluble copper(II) tartrate complex in an alkaline medium.

Materials:

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium Potassium Tartrate (Rochelle Salt, KNaC₄H₄O₆·4H₂O)

• Sodium Hydroxide (NaOH)

• Deionized Water

• Magnetic Stirrer and Stir Bar

• Beakers

• Calibrated pH meter

Methodology:

• Prepare Copper Solution: Dissolve a measured amount of Copper(II) Sulfate Pentahydrate in deionized water to create a stock solution (e.g., 0.1 M).

• Prepare Tartrate Solution: In a separate beaker, dissolve Sodium Potassium Tartrate in deionized water to create a stock solution (e.g., 0.2 M). An excess of tartrate is often used.[7]

• Complex Formation: Place the copper(II) sulfate solution in a larger beaker on a magnetic stirrer. While stirring, slowly add the tartrate solution. A pale blue precipitate may form initially.[7]

• pH Adjustment: Slowly add a dilute solution of NaOH (e.g., 1 M) dropwise to the mixture.

• Monitoring: Continuously monitor the pH with a calibrated meter. As the pH increases and becomes alkaline, the precipitate will dissolve, and the solution will turn a deep blue, indicating the formation of the stable tartrate complex.[2] Aim for a final pH in the 8-11 range for high stability.[3]

Protocol 2: pH Adjustment and Control

Materials:

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• Calibrated pH meter

• Pipettes or burettes

• Magnetic stirrer

Methodology:

• Calibration: Calibrate the pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).

• Initial Measurement: Immerse the pH probe in the reaction mixture while stirring and record the initial pH.

• Titration: To increase the pH, add 0.1 M NaOH dropwise from a pipette or burette. To decrease the pH, add 0.1 M HCl dropwise.

• Equilibration: Allow the solution to stir for at least 30-60 seconds after each addition to ensure the pH reading has stabilized before adding more titrant.

• Final pH: Continue the slow addition until the target pH is reached and remains stable.

Visualizations

Caption: Troubleshooting workflow for unstable copper(II) tartrate complex formation.

Caption: Relationship between pH and dominant copper(II) tartrate species.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Influence of d-Electron Divalent Metal Ions in Complex Formation with L-Tartaric and L-Malic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimization of Copper-Ammonia-Sulfate Electrolyte for Maximizing Cu(I):Cu(II) Ratio Using pH and Copper Solubility | MDPI [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. pH-dependent concatenation of an inorganic complex results in solid state helix formation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. more.juniata.edu [more.juniata.edu]

Technical Support Center: Synthesis of Copper(II) Tartrate Hydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of copper(II) tartrate hydrate. Our aim is to address common challenges and provide actionable solutions to ensure the synthesis of a high-purity final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in copper(II) tartrate hydrate synthesis?

A1: Common impurities can be categorized as follows:

• Unreacted Starting Materials: Residual copper(II) sulfate or chloride and tartaric acid or its salts can remain in the final product if the reaction does not go to completion or if the stoichiometry is incorrect.

• Side Reaction Products: The formation of basic copper tartrate is a common side product, particularly under neutral to alkaline conditions.

• Impurities from Starting Materials: The copper(II) source may contain other metal ions. The purity of the tartaric acid used is also crucial, as it can contain related organic acid impurities.

• Reduced Copper Species: Under certain conditions, particularly in the presence of reducing agents or at elevated pH, copper(II) may be reduced to copper(I), leading to the formation of copper(I) oxide as a reddish-brown precipitate.

Q2: My final product is a pale green or has a yellowish tint instead of the expected blue. What is the likely cause?

A2: An off-color precipitate often indicates the presence of impurities.

• A greenish tint can be due to the formation of basic copper salts. This is often a result of using a neutral or slightly alkaline pH during the reaction.

• A yellowish or reddish-brown color strongly suggests the presence of copper(I) oxide, which can form if the reaction conditions are reducing. Ensure your starting materials are free from reducing agents and that the reaction is not carried out under strongly alkaline conditions which can promote the reduction of Cu(II).

Q3: The yield of my copper(II) tartrate precipitate is very low. What are the possible reasons?

A3: Low yield can stem from several factors:

• Incomplete Precipitation: Copper(II) tartrate has some solubility in water. Ensure the solution is sufficiently concentrated and consider cooling the reaction mixture to decrease solubility.

• Incorrect Stoichiometry: An excess of either reactant can lead to the formation of soluble copper tartrate complexes, preventing complete precipitation.

• pH of the solution: The pH plays a critical role in the precipitation of copper(II) tartrate. A pH that is too low will favor the protonation of the tartrate ion, reducing its ability to chelate with copper(II). Conversely, a pH that is too high can lead to the formation of soluble hydroxo-copper complexes or basic copper tartrates.

Q4: How can I purify my synthesized copper(II) tartrate hydrate?

A4: Recrystallization is an effective method for purifying copper(II) tartrate hydrate. The principle is based on the differential solubility of the compound and impurities in a suitable solvent at different temperatures. A detailed protocol is provided in the Experimental Protocols section.

Troubleshooting Guide

Observed Problem	Potential Cause(s)	Suggested Solution(s)
Precipitate is green or greenish-blue	Formation of basic copper tartrate due to high pH.	Adjust the pH of the reaction mixture to the acidic range (pH 3-5) using a dilute acid like sulfuric acid.
Precipitate is a reddish-brown or yellow color	Presence of copper(I) oxide due to reduction of copper(II).	Ensure starting materials are free of reducing agents. Avoid strongly alkaline conditions. If using an electrochemical synthesis, control the electrode potential carefully.
Low yield of precipitate	Incomplete precipitation, incorrect stoichiometry, or inappropriate pH.	Increase the concentration of reactants. Cool the reaction mixture in an ice bath to promote precipitation. Carefully control the stoichiometry and maintain the pH in the optimal range (acidic).
Crystalline product is difficult to filter (colloidal)	Precipitation occurred too rapidly.	Add the precipitating agent slowly with vigorous stirring. Consider heating the solution slightly to encourage the formation of larger crystals, followed by slow cooling.
Final product contains unreacted starting materials	Incomplete reaction or insufficient washing.	Ensure adequate reaction time and proper mixing. Wash the filtered precipitate thoroughly with deionized water, followed by a solvent in which the starting materials are soluble but the product is not (e.g., ethanol).

Quantitative Data on Impurities

While specific quantitative data for impurities can vary significantly based on the synthesis method and purity of reagents, the following table provides a general overview of potential impurity levels in different grades of copper(II) tartrate hydrate.

Impurity	Technical Grade	Reagent Grade	High-Purity Grade
Unreacted Copper(II) Salts	< 5%	< 0.5%	< 0.01%
Unreacted Tartaric Acid/Tartrates	< 5%	< 0.5%	< 0.01%
Basic Copper Tartrate	Variable	< 1%	< 0.1%
Other Metal Ions (e.g., Fe, Ni, Zn)	< 1%	< 0.1%	< 0.001% (10 ppm)
Copper(I) Oxide	Variable	Not typically present	Not detectable

Experimental Protocols

Synthesis of Copper(II) Tartrate Hydrate

This protocol describes a common laboratory-scale synthesis from copper(II) sulfate and sodium tartrate.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium tartrate dihydrate (Na₂C₄H₄O₆·2H₂O)

• Deionized water

• Dilute sulfuric acid (e.g., 0.1 M)

Procedure:

• Prepare Reactant Solutions:

  • Dissolve a specific molar amount of copper(II) sulfate pentahydrate in a minimum amount of deionized water with gentle heating to create a concentrated solution.

  • In a separate beaker, dissolve an equimolar amount of sodium tartrate dihydrate in deionized water, also with gentle warming.

• Reaction and Precipitation:

  • Slowly add the copper(II) sulfate solution to the sodium tartrate solution with constant, vigorous stirring. A blue precipitate of copper(II) tartrate hydrate will form immediately.

  • Check the pH of the supernatant. If it is neutral or slightly basic, adjust to a pH between 3 and 5 by the dropwise addition of dilute sulfuric acid. This helps to prevent the formation of basic copper tartrate.

• Digestion and Cooling:

  • Continue stirring the mixture for 30-60 minutes to allow for complete precipitation and crystal growth.

  • Cool the mixture in an ice bath for at least 30 minutes to maximize the yield.

• Isolation and Washing:

  • Collect the precipitate by vacuum filtration using a Buchner funnel.

  • Wash the filter cake several times with small portions of cold deionized water to remove soluble impurities like sodium sulfate.

  • Follow with a wash of a water-miscible organic solvent, such as ethanol, to aid in drying.

• Drying:

  • Dry the purified copper(II) tartrate hydrate in a desiccator over a suitable drying agent or in a vacuum oven at a low temperature (e.g., 40-50 °C) to avoid decomposition.

Purification by Recrystallization

Materials:

• Crude copper(II) tartrate hydrate

• Deionized water

Procedure:

• Dissolution:

  • In a beaker, add a minimal amount of deionized water to the crude copper(II) tartrate hydrate.

  • Heat the suspension gently with continuous stirring until the solid completely dissolves. Avoid boiling, as it may cause decomposition. Add more water in small portions if necessary to achieve complete dissolution.

• Hot Filtration (if necessary):

  • If any insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization:

  • Allow the hot, saturated solution to cool slowly to room temperature. Covering the beaker will slow the cooling rate and promote the formation of larger, purer crystals.

  • Once at room temperature, place the beaker in an ice bath to induce further crystallization.

• Isolation and Drying:

  • Collect the purified crystals by vacuum filtration.

  • Wash the crystals with a small amount of ice-cold deionized water.

  • Dry the crystals as described in the synthesis protocol.

Visualizations

Caption: Experimental workflow for the synthesis and purification of copper(II) tartrate hydrate.

Caption: Troubleshooting logic for common issues in copper(II) tartrate hydrate synthesis.

shelf life and degradation pathways of copper(II) tartrate hydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with copper(II) tartrate hydrate.

Frequently Asked Questions (FAQs)

1. What is the recommended shelf life and storage condition for solid copper(II) tartrate hydrate?

Copper(II) tartrate hydrate is stable for at least 2 years when stored at -20°C in a tightly sealed container, protected from light and moisture.[1] Short-term storage at +4°C is also acceptable.[1]

2. What are the signs of degradation in solid copper(II) tartrate hydrate?

Visible signs of degradation can include a change in color from its typical blue crystalline powder to a greenish or brownish hue, and a change in texture, such as clumping, which may indicate moisture absorption.

3. What is the stability of copper(II) tartrate in aqueous solutions?

The stability of copper(II) tartrate in aqueous solutions is highly dependent on the pH of the solution. In alkaline conditions (pH > 10), it forms stable, soluble complexes.[2][3] However, in neutral or acidic solutions, the complex may be less stable and prone to precipitation or dissociation. For applications like Fehling's test, the two solutions (copper(II) sulfate and alkaline tartrate) are stored separately and mixed just before use because the resulting complex is unstable and can decompose over time.[2]

4. What are the primary degradation pathways for copper(II) tartrate hydrate?

The main degradation pathways for copper(II) tartrate hydrate are thermal decomposition and photodegradation.

• Thermal Decomposition: When heated, copper(II) tartrate hydrate first loses its water of hydration. Further heating leads to the decomposition of the tartrate ligand, resulting in the formation of copper(I) oxide and subsequently copper(II) oxide, along with the release of carbon monoxide and carbon dioxide.[4]

• Photodegradation: Exposure to light, particularly UV radiation, can induce a ligand-to-metal charge transfer (LMCT). This process involves the transfer of an electron from the tartrate ligand to the copper(II) ion, leading to the reduction of Cu(II) to Cu(I) and the oxidative degradation of the tartrate ligand.[4][5][6]

5. Is copper(II) tartrate hydrate compatible with strong oxidizing agents?

No, copper(II) tartrate hydrate is incompatible with strong oxidizing agents.[4] Contact with strong oxidizers can lead to vigorous reactions and decomposition of the tartrate ligand.

Troubleshooting Guides

Issue 1: Inconsistent or unexpected results in catalytic reactions.

Possible Cause	Troubleshooting Step
Degradation of the catalyst	Ensure the copper(II) tartrate hydrate is within its shelf life and has been stored correctly. Visually inspect the solid for any color change. Prepare fresh solutions for each experiment.
Incorrect pH of the reaction mixture	The catalytic activity of copper complexes can be pH-sensitive. Measure and adjust the pH of your reaction mixture to the optimal range specified in your protocol.
Presence of interfering substances	Impurities in the reactants or solvent can interfere with the catalytic process. Use high-purity reagents and solvents.
Inadequate mixing	Ensure the reaction mixture is being stirred or agitated effectively to maintain a homogenous distribution of the catalyst.

Issue 2: Precipitation formation in aqueous solutions.

Possible Cause	Troubleshooting Step
Incorrect pH	Copper(II) tartrate complexes are most stable in alkaline solutions.[2][3] If your solution is neutral or acidic, adjust the pH to a more alkaline range to enhance solubility and complex stability.
Exceeding solubility limit	Check the concentration of your solution. If it exceeds the solubility limit of copper(II) tartrate at the given temperature and pH, dilute the solution or gently warm it to aid dissolution.
Reaction with other components	Other components in your solution may be reacting with the copper(II) tartrate to form an insoluble precipitate. Analyze the composition of your solution for potential incompatibilities.

Issue 3: Poor results in complexometric titrations.

Possible Cause	Troubleshooting Step
Incorrect pH	The stability of the copper-EDTA complex is pH-dependent. Ensure the titration is performed at the recommended pH for the specific indicator being used.[7]
Indicator blocking	Some indicators can bind too strongly to the copper ion and are not displaced by the titrant, a phenomenon known as "blocking".[8] If you suspect this, try a different indicator or use a back-titration method.
Slow reaction kinetics	The complexation reaction may be slow. Consider gentle heating or adding a small amount of a suitable catalyst if your protocol allows.
Presence of interfering metal ions	Other metal ions in the sample can also react with the titrant, leading to inaccurate results. Use a masking agent to selectively block interfering ions.

Quantitative Data

Table 1: Stability of Solid Copper(II) Tartrate Hydrate Under Different Storage Conditions

Parameter	Condition	Specification	Test Method
Shelf Life	-20°C, protected from light and moisture	≥ 2 years	Real-time stability study
Appearance	Ambient	Blue crystalline powder	Visual Inspection
Purity (Titration)	-20°C for 2 years	≥ 98%	Complexometric Titration
Water Content	Ambient	5-15%	Karl Fischer Titration

Table 2: Thermal Decomposition Data

Temperature Range	Event	Products
~100-200°C	Dehydration	Anhydrous Copper(II) Tartrate + H₂O
>250°C	Decomposition	CuO, CO, CO₂

Experimental Protocols

Protocol 1: Determination of Thermal Stability by Thermogravimetric Analysis (TGA)

Objective: To determine the dehydration and decomposition temperatures of copper(II) tartrate hydrate.

Methodology:

• Calibrate the Thermogravimetric Analyzer (TGA) according to the manufacturer's instructions.

• Accurately weigh 5-10 mg of copper(II) tartrate hydrate into a tared TGA pan.

• Place the pan in the TGA furnace.

• Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

• Heat the sample from ambient temperature to 600°C at a constant heating rate of 10°C/min.

• Record the mass loss as a function of temperature.

• Analyze the resulting TGA curve to identify the temperatures of dehydration and decomposition events.

Protocol 2: Monitoring Solution Stability by UV-Vis Spectrophotometry

Objective: To assess the stability of a copper(II) tartrate solution over time.

Methodology:

• Prepare a stock solution of copper(II) tartrate hydrate of known concentration in a suitable alkaline buffer (e.g., pH 10).

• Record the initial UV-Vis absorption spectrum of the solution from 400 nm to 800 nm to determine the wavelength of maximum absorbance (λmax), which is characteristic of the copper(II)-tartrate complex.

• Store the solution under the desired conditions (e.g., room temperature, protected from light).

• At specified time intervals (e.g., 0, 1, 3, 7, 14, and 30 days), withdraw an aliquot of the solution.

• Record the UV-Vis spectrum and measure the absorbance at λmax.

• A significant decrease in absorbance at λmax over time indicates degradation of the complex. Plot absorbance vs. time to determine the degradation rate.

Visualizations

Caption: Thermal degradation pathway of copper(II) tartrate hydrate.

References

• 1. dspace.spbu.ru [dspace.spbu.ru]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Light-induced homolysis of copper(ii)-complexes – a perspective for photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Light-induced homolysis of copper( ii )-complexes – a perspective for photocatalysis - Chemical Science (RSC Publishing) DOI:10.1039/D3SC00388D [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.aip.org [pubs.aip.org]

Reference Data & Comparative Studies

A Comparative Guide to Validating Copper(II) Tartrate Hydrate Purity by Titration

For researchers, scientists, and drug development professionals, establishing the purity of chemical reagents is a foundational requirement for reliable and reproducible experimental outcomes. This guide provides a comparative analysis of titration-based methods for validating the purity of copper(II) tartrate hydrate, a compound utilized in various chemical syntheses. We present detailed experimental protocols for the most common titration methods and compare their performance against instrumental techniques.

Quantitative Purity Analysis: A Comparative Overview

The purity of copper(II) tartrate hydrate can be determined by quantifying its copper(II) content. Titrimetric methods, such as iodometric and complexometric titrations, are classical analytical techniques that offer a cost-effective and accurate means of quantification. For comparison, instrumental methods like Atomic Absorption (AA) Spectroscopy provide higher sensitivity and are less susceptible to certain interferences.

Analytical Method	Principle	Typical % Purity Determined (Hypothetical Data)	Advantages	Limitations
Iodometric Titration	Indirect redox titration where Cu(II) oxidizes iodide to iodine, which is then titrated with a standard thiosulfate solution.	98.5% ± 0.3%	Cost-effective, high accuracy and precision when performed correctly.	Susceptible to interferences from other oxidizing or reducing agents. Endpoint detection can be subjective.
Complexometric Titration (EDTA)	Direct titration where EDTA, a chelating agent, forms a stable complex with Cu(II) ions.	98.8% ± 0.2%	Good accuracy and a sharp endpoint with a suitable indicator. Can be automated.	Potential interference from other metal ions that can be chelated by EDTA. Requires careful pH control.
Atomic Absorption (AA) Spectroscopy	Measures the absorption of light by free copper atoms in a flame or graphite furnace.	99.1% ± 0.1%	High sensitivity and selectivity for copper. Can detect trace amounts of copper.	Requires expensive instrumentation and skilled personnel. Matrix effects can interfere with results.

Experimental Protocols

Iodometric Titration for Copper(II) Tartrate Hydrate Purity

This method is based on the oxidation of potassium iodide by copper(II) ions in a slightly acidic medium. The liberated iodine is then titrated against a standardized sodium thiosulfate solution using starch as an indicator.[1][2]

Reactions: 2Cu²⁺ + 4I⁻ → 2CuI(s) + I₂ I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Materials:

• Copper(II) tartrate hydrate sample

• Potassium iodide (KI), solid

• Standardized 0.1 M Sodium Thiosulfate (Na₂S₂O₃) solution

• Concentrated ammonia solution

• Concentrated acetic acid

• Starch indicator solution (1%)

• Potassium thiocyanate (KSCN), solid (optional, for a sharper endpoint)[1]

• Deionized water

• 250 mL Erlenmeyer flasks

• Burette, pipette, and other standard laboratory glassware

Procedure:

• Sample Preparation: Accurately weigh approximately 0.4-0.5 g of the copper(II) tartrate hydrate sample and record the mass. Dissolve the sample in 50 mL of deionized water in a 250 mL Erlenmeyer flask.

• pH Adjustment: Add concentrated ammonia solution dropwise until the solution turns a deep blue color due to the formation of the tetraamminecopper(II) complex. Then, add concentrated acetic acid dropwise until the blue color disappears, and add an additional 3 mL of acetic acid to create a buffered, slightly acidic solution (pH 4-5).[1]

• Liberation of Iodine: Add approximately 2 g of solid potassium iodide to the flask. Swirl to dissolve, and stopper the flask. Allow the reaction to proceed in a dark place for 5 minutes.[1]

• Titration: Titrate the liberated iodine with the standardized 0.1 M sodium thiosulfate solution until the brown color of the iodine fades to a pale yellow.

• Endpoint Detection: Add 5 mL of the starch indicator solution. The solution should turn a deep blue-black color.[2] For a sharper endpoint, 1 g of potassium thiocyanate can be added at this stage.[1][3]

• Continue the titration with sodium thiosulfate, adding it dropwise while swirling, until the blue color disappears completely, leaving a creamy white precipitate of copper(I) iodide.[2]

• Record the volume of sodium thiosulfate solution used.

• Repeat the titration at least two more times for precision.

Calculation of Purity: Purity (%) = (V × M × Molar Mass of Cu × 100) / (2 × mass of sample)

Where:

• V = Volume of Na₂S₂O₃ solution used (in L)

• M = Molarity of Na₂S₂O₃ solution (in mol/L)

• Molar Mass of Cu = 63.546 g/mol

Complexometric Titration with EDTA for Copper(II) Tartrate Hydrate Purity

This method involves the direct titration of copper(II) ions with a standard solution of ethylenediaminetetraacetic acid (EDTA) using murexide as an indicator. EDTA forms a very stable, 1:1 complex with copper(II) ions.[4][5]

Reaction: Cu²⁺ + [EDTA]²⁻ → [Cu(EDTA)]²⁻

Materials:

• Copper(II) tartrate hydrate sample

• Standardized 0.1 M EDTA solution

• Murexide indicator powder

• Ammonia buffer solution (pH ~10)

• Deionized water

• 250 mL Erlenmeyer flasks

• Burette, pipette, and other standard laboratory glassware

Procedure:

• Sample Preparation: Accurately weigh approximately 0.2 g of the copper(II) tartrate hydrate sample and record the mass. Dissolve the sample in 50 mL of deionized water in a 250 mL Erlenmeyer flask.[4]

• Buffering: Add 10 mL of the ammonia buffer solution to adjust the pH to approximately 10.

• Indicator Addition: Add a small amount (a few crystals) of the murexide indicator to the solution. The solution will turn a yellow-green color as the murexide complexes with the copper(II) ions.[4][5]

• Titration: Titrate the sample solution with the standardized 0.1 M EDTA solution. As the EDTA is added, it will displace the murexide from the copper(II) ions, forming the more stable Cu-EDTA complex.

• Endpoint Detection: The endpoint is reached when the color of the solution changes from yellow-green to a distinct purplish-blue, indicating that all the copper(II) has been complexed by the EDTA and the murexide indicator is free in solution.[4][5]

• Record the volume of EDTA solution used.

• Repeat the titration at least two more times for consistency.

Calculation of Purity: Purity (%) = (V × M × Molar Mass of Cu × 100) / (mass of sample)

Where:

• V = Volume of EDTA solution used (in L)

• M = Molarity of EDTA solution (in mol/L)

• Molar Mass of Cu = 63.546 g/mol

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the validation of copper(II) tartrate hydrate purity using the described titration methods.

References

• 1. titrations.info [titrations.info]
• 2. tdck.weebly.com [tdck.weebly.com]
• 3. shivajicollege.ac.in [shivajicollege.ac.in]
• 4. ulm.edu [ulm.edu]
• 5. ulm.edu [ulm.edu]

Unambiguous Crystal Phase Confirmation of Copper(II) Tartrate: A Comparative Guide to XRD Analysis

For researchers, scientists, and drug development professionals, precise characterization of active pharmaceutical ingredients (APIs) is paramount. This guide provides a comprehensive comparison of X-ray Diffraction (XRD) analysis for the confirmation of different crystal phases of copper(II) tartrate, a compound with relevance in various chemical and pharmaceutical applications. We present supporting experimental data for two distinct crystalline forms: a two-dimensional (2D) coordination polymer and an orthorhombic crystal structure.

This document outlines detailed experimental protocols for the synthesis and analysis of these phases, presents a clear comparison of their XRD data, and explores alternative characterization techniques.

Distinguishing Crystal Phases: A Head-to-Head XRD Comparison

Powder X-ray Diffraction (PXRD) is a powerful, non-destructive technique for identifying the unique "fingerprint" of a crystalline solid. Different crystal phases (polymorphs) of the same compound will produce distinct diffraction patterns due to their different atomic arrangements. Here, we compare the PXRD data for two synthesized forms of copper(II) tartrate.

A notable difference is observed in the diffraction patterns of a hydrated 2D coordination polymer of copper(II) tartrate and its dehydrated, more crystalline orthorhombic form. The hydrated form typically exhibits broader peaks, indicative of a less ordered or nanocrystalline material, while the dehydrated form shows sharper, more defined peaks characteristic of a well-ordered crystalline structure.

2D Coordination Polymer	Orthorhombic Form
Prominent 2θ Peaks (Estimated)	Prominent 2θ Peaks (Estimated)
Broad peak around 15-25°	Sharp peaks at approximately 18°, 20°, 28°, 32°, 36°, 44°
May exhibit fewer, less defined peaks	Characterized by multiple, well-resolved diffraction peaks

Note: The 2θ values are estimated from graphical data and may vary slightly depending on the specific experimental conditions.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of the compared copper(II) tartrate crystal phases are provided below.

Synthesis of Copper(II) Tartrate 2D Coordination Polymer

This protocol is adapted from the hydrothermal synthesis of {[Cu₂(C₄H₄O₆)₂(H₂O)₂]·4H₂O}n.[1][2][3]

• Reactants: Freshly prepared copper(II) hydroxide (Cu(OH)₂, 0.049 g, 0.5 mmol) and tartaric acid (0.15 g, 1.0 mmol).

• Solvent: Ethanol.

• Procedure:

  • Mix Cu(OH)₂ and tartaric acid in ethanol with stirring.

  • Transfer the mixture to a 30-mL Teflon-lined stainless steel reactor.

  • Seal the reactor and heat at 150°C for 12 hours.

  • After cooling to room temperature, light blue crystals of the coordination polymer are formed.

  • Collect the crystals by filtration, wash with ethanol, and air dry.

Synthesis of Orthorhombic Copper(II) Tartrate in Silica Gel

This protocol is based on the single diffusion gel growth technique.[4][5][6]

• Gel Preparation:

  • Prepare a 1 M solution of sodium metasilicate (Na₂SiO₃) in deionized water.

  • In a test tube, add the sodium metasilicate solution to a 1 M solution of tartaric acid until a pH of 4.0 is reached to form a silica gel.

  • Allow the gel to set for 24-48 hours.

• Crystal Growth:

  • Carefully pour a 1 M aqueous solution of copper(II) chloride (CuCl₂) on top of the set gel.

  • Seal the test tube and allow it to stand at room temperature.

  • Prismatic, semi-transparent crystals of orthorhombic copper(II) tartrate will grow within the gel over a period of several days to weeks.

• Isolation:

  • Carefully remove the crystals from the gel.

  • Wash with deionized water to remove any remaining gel and reactants.

  • Air dry the crystals.

Powder X-ray Diffraction (PXRD) Analysis

• Sample Preparation: Finely grind a small amount of the synthesized copper(II) tartrate crystals using an agate mortar and pestle.

• Instrument: A powder X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å).

• Data Collection:

  • Mount the powdered sample on a sample holder.

  • Collect the diffraction data over a 2θ range of 5° to 50°.

• Data Analysis:

  • Identify the peak positions (2θ) and their relative intensities.

  • Compare the obtained diffraction pattern with known patterns from crystallographic databases or from the patterns of other synthesized phases to confirm the crystal structure.

Visualizing the Process: Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of copper(II) tartrate crystal phases.

Caption: Experimental workflow for synthesis and crystal phase confirmation.

Alternative and Complementary Analytical Techniques

While XRD is the primary method for crystal phase identification, other techniques can provide valuable complementary information, especially for distinguishing between hydrated and anhydrous forms.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy probes the vibrational modes of molecules. The presence and position of absorption bands corresponding to water molecules (O-H stretching and bending vibrations) can confirm the hydration state of the copper(II) tartrate. Additionally, shifts in the carboxylate and hydroxyl group vibrations of the tartrate ligand can provide insights into the coordination environment of the copper ion, which differs between crystal phases.

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature, while Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample. These techniques are highly effective for:

• Quantifying Water Content: TGA can precisely determine the number of water molecules in the crystal lattice by measuring the mass loss upon heating.

• Identifying Phase Transitions: DSC can detect endothermic or exothermic events associated with dehydration, desolvation, or polymorphic transformations.

The following diagram illustrates the relationship between XRD and these alternative methods for a comprehensive analysis.

Caption: XRD with complementary techniques for robust phase confirmation.

By employing a multi-technique approach, with XRD as the cornerstone, researchers can confidently and unambiguously determine the crystal phase of copper(II) tartrate, ensuring the integrity and reproducibility of their scientific findings and product development.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Synthesis and characterization of copper tartrate Crystals grown in silica gel [wjarr.com]
• 5. wjarr.com [wjarr.com]
• 6. wjarr.com [wjarr.com]

A Comparative Guide to Functional Group Analysis of Copper(II) Tartrate: FTIR, Raman, and XPS Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three powerful analytical techniques—Fourier-Transform Infrared (FTIR) Spectroscopy, Raman Spectroscopy, and X-ray Photoelectron Spectroscopy (XPS)—for the functional group analysis of copper(II) tartrate. This coordination complex and its derivatives are of significant interest in various fields, including materials science and pharmaceuticals. Understanding the strengths and limitations of each technique is crucial for selecting the most appropriate method for routine analysis and in-depth research.

At a Glance: Performance Comparison

Feature	FTIR Spectroscopy	Raman Spectroscopy	X-ray Photoelectron Spectroscopy (XPS)
Primary Information	Vibrational modes of polar functional groups	Vibrational modes of non-polar and symmetric functional groups	Elemental composition and chemical states
Sample Preparation	Minimal to moderate (KBr pellet or ATR)	Minimal (often non-destructive)	Requires high vacuum, solid samples
Sensitivity to Water	High (water signal can mask other peaks)	Low (ideal for aqueous samples)	Not applicable for liquid samples
Spatial Resolution	Typically several micrometers	Can be sub-micrometer	Typically several micrometers
Information Depth	Bulk analysis (micrometers)	Bulk or surface analysis	Surface sensitive (top few nanometers)
Data Interpretation	Well-established libraries for peak assignment	Can be more complex, fluorescence may interfere	Provides direct elemental and chemical state information

In-Depth Analysis: Experimental Data

FTIR Spectroscopy Data for Copper(II) Tartrate

FTIR spectroscopy is a widely used technique for identifying functional groups in molecules. In copper(II) tartrate, the coordination of the tartrate ligand to the copper ion leads to characteristic shifts in the vibrational frequencies of the carboxylate and hydroxyl groups.

Wavenumber (cm⁻¹)	Assignment	Reference
~3450, ~3409	O-H stretching vibrations of hydroxyl groups and water molecules	[1][2]
~1627	Asymmetric stretching vibration of the carboxylate group (COO⁻)	[3]
~1612	C=O stretching of the carboxyl group	[1][2]
~1383	Symmetric stretching vibration of the carboxylate group (COO⁻)	[1]
~1112	C-H stretching vibration	[2]
~1065	C-O stretching vibration	[3]
~1059	O-H out-of-plane bending	[2]
~745	Cu-O stretching vibration	[1][2]

Raman Spectroscopy Data for Copper(II) Tartrate

Raman spectroscopy provides complementary information to FTIR, being particularly sensitive to symmetric vibrations and bonds involving heavier atoms. While specific Raman data for copper(II) tartrate is limited in the readily available literature, the presence of O-H, C=O, C-O, C-H, and M-O (metal-oxygen) bonds has been confirmed by Raman FTIR spectroscopy.

X-ray Photoelectron Spectroscopy (XPS) Data for Copper(II) Tartrate

XPS is a surface-sensitive technique that provides information about the elemental composition and the chemical (oxidation) state of the elements present. For copper(II) tartrate, XPS can confirm the +2 oxidation state of the copper ion.

Core Level	Binding Energy (eV)	Assignment	Reference
Cu 2p₃/₂	~933.3 - 934.65	Cu(II)	[3]
Cu 2p₁/₂	~953.73	Cu(II)	[3]
Shake-up Satellite	~944.28 - 945.2	Characteristic of Cu(II) d⁹ configuration	[3]
O 1s	~537.6	Oxygen in carboxylate and hydroxyl groups	[3]
C 1s	~288.38	Carbonyl carbon (O-C=O)

Experimental Protocols

FTIR Spectroscopy (KBr Pellet Method)

• Sample Preparation: A small amount of the copper(II) tartrate sample is finely ground in an agate mortar and pestle.

• Mixing: Approximately 1-2 mg of the ground sample is thoroughly mixed with 100-200 mg of dry potassium bromide (KBr) powder.

• Pellet Formation: The mixture is placed in a die and pressed under high pressure to form a thin, transparent pellet.

• Analysis: The KBr pellet is placed in the sample holder of the FTIR spectrometer, and the spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

Raman Spectroscopy

• Sample Preparation: A small amount of the solid copper(II) tartrate sample is placed on a microscope slide or in a sample holder.

• Analysis: The sample is illuminated with a monochromatic laser beam. The scattered light is collected and analyzed by the spectrometer to generate the Raman spectrum.

X-ray Photoelectron Spectroscopy (XPS)

• Sample Preparation: A small amount of the powdered copper(II) tartrate sample is mounted on a sample holder using double-sided adhesive tape.

• Analysis: The sample is introduced into the ultra-high vacuum chamber of the XPS instrument. The sample is irradiated with X-rays, causing the emission of core-level electrons. The kinetic energy of the emitted electrons is measured to determine their binding energy, which is characteristic of the element and its chemical state.

Visualizing the Workflow and Comparison

Caption: Experimental workflow for FTIR analysis of copper(II) tartrate.

Caption: Comparison of FTIR, Raman, and XPS for copper(II) tartrate analysis.

Conclusion

The functional group analysis of copper(II) tartrate benefits from a multi-technique approach.

• FTIR spectroscopy serves as an excellent initial screening tool, providing rapid and reliable information on the key carboxylate and hydroxyl functional groups and their coordination to the copper center.

• Raman spectroscopy , with its insensitivity to water, offers a powerful complementary technique, particularly for studying samples in aqueous environments or for probing the symmetric vibrations within the molecule.

• XPS provides definitive information on the elemental composition and the +2 oxidation state of copper, which is crucial for confirming the identity and purity of the complex.

For routine quality control and identification, FTIR is often sufficient. However, for in-depth structural elucidation and characterization, a combination of FTIR with Raman and/or XPS is highly recommended to obtain a complete picture of the molecular structure and chemical nature of copper(II) tartrate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

comparative study of copper(II) tartrate and copper(II) citrate complexes

A Comparative Guide to Copper(II) Tartrate and Copper(II) Citrate Complexes for Researchers and Drug Development Professionals

This guide provides a comprehensive comparative analysis of copper(II) tartrate and copper(II) citrate complexes, focusing on their synthesis, structural characteristics, and functional performance in antimicrobial, antioxidant, and catalytic applications. The information presented herein is compiled from scientific literature to aid researchers, scientists, and drug development professionals in evaluating and selecting the appropriate copper complex for their specific needs.

Physicochemical Properties

Copper(II) tartrate and copper(II) citrate are coordination complexes formed between the copper(II) ion and tartaric acid or citric acid, respectively. These organic acids act as chelating ligands, influencing the overall properties and reactivity of the copper center.

Property	Copper(II) Tartrate	Copper(II) Citrate
Appearance	Blue to green powder.[1][2]	Blue-green solid.[3]
Molecular Formula	C₄H₄CuO₆ (anhydrous)[1]	Cu₃(C₆H₅O₇)₂ (anhydrous)
Solubility in Water	Slightly soluble to insoluble.[2]	Slightly soluble.
Coordination Geometry	Distorted octahedral geometry around the Cu(II) ion.[4]	The coordination can vary, with the citrate ligand capable of coordinating through its carboxyl and hydroxyl groups.
Hydration States	Commonly exists as a hydrate.	Occurs in several hydration states, including a hemipentahydrate.[5]

Synthesis of the Complexes

Detailed experimental protocols for the synthesis of both complexes are provided below. The synthesis workflows are also visualized in the subsequent diagrams.

Experimental Protocol: Synthesis of Copper(II) Tartrate

This protocol describes the synthesis of copper(II) tartrate via a precipitation reaction in a silica gel medium, which allows for the formation of well-defined crystals.[4][6]

Materials:

• Copper(II) chloride (CuCl₂)

• Tartaric acid (C₄H₆O₆)

• Sodium metasilicate (Na₂SiO₃)

• Deionized water

• Test tubes

Procedure:

• Prepare a 1 M solution of sodium metasilicate in deionized water.

• Prepare a 1 M solution of tartaric acid in deionized water.

• In a test tube, carefully add the sodium metasilicate solution to the tartaric acid solution until a pH of 4.0 is reached to form a silica gel. Seal the test tube and allow the gel to set.

• Once the gel has solidified, carefully pour a 1 M aqueous solution of copper(II) chloride onto the surface of the gel.

• Seal the test tube and allow it to stand at room temperature. Copper(II) tartrate crystals will form as the copper(II) ions diffuse into the gel and react with the tartaric acid.

• After the crystal growth is complete (which may take several days), the crystals can be harvested from the gel, washed with deionized water, and dried.

Synthesis of Copper(II) Tartrate

Experimental Protocol: Synthesis of Copper(II) Citrate

This protocol details the synthesis of copper(II) citrate via a precipitation reaction between copper(II) sulfate and trisodium citrate.[3][5][7]

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• Deionized water

• Beakers

• Magnetic stirrer and stir bar

• Heating plate

• Filtration apparatus (e.g., Büchner funnel and flask)

• Filter paper

Procedure:

• Prepare a hot aqueous solution of copper(II) sulfate.

• Prepare a hot aqueous solution of trisodium citrate.[3]

• While stirring, add the hot trisodium citrate solution to the hot copper(II) sulfate solution.[3]

• A blue-green precipitate of copper(II) citrate will form.

• Continue stirring the mixture for a short period to ensure complete reaction.

• Collect the precipitate by suction filtration using a Büchner funnel and filter paper.

• Wash the precipitate with deionized water to remove soluble byproducts (sodium sulfate).

• Dry the collected copper(II) citrate powder.

Synthesis of Copper(II) Citrate

Comparative Performance

This section compares the performance of copper(II) tartrate and copper(II) citrate in antimicrobial, antioxidant, and catalytic applications. It is important to note that direct comparative studies under identical experimental conditions are limited in the publicly available literature. Therefore, the data presented should be interpreted with caution.

Antimicrobial Activity

Copper complexes are known for their antimicrobial properties.[8] The following table summarizes available data on the antimicrobial activity of copper(II) citrate. No directly comparable data for copper(II) tartrate was found in the literature reviewed.

Copper Complex	Microorganism	Minimum Inhibitory Concentration (MIC)	Source(s)
Silver and Copper Citrate	Staphylococcus aureus	12.5 µg/mL (of total metal)	[9]
Silver and Copper Citrate	Escherichia coli ATCC 25922	5.0 µg/mL (of total metal)	[9]

Disclaimer: The data presented are from separate studies and are not the result of a direct head-to-head comparison. Variations in experimental protocols can significantly influence MIC values.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol describes a generalized method for determining the MIC of copper complexes.[10][11][12][13]

Materials:

• Copper(II) tartrate or copper(II) citrate

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB) or other suitable growth medium

• Bacterial culture in logarithmic growth phase (e.g., E. coli, S. aureus)

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer

Procedure:

• Preparation of Inoculum: Aseptically pick several colonies of the test microorganism from an agar plate and suspend them in sterile saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution of Copper Complexes: Prepare a stock solution of the copper complex in a suitable solvent. In a 96-well plate, perform two-fold serial dilutions of the stock solution with sterile MHB to obtain a range of concentrations.

• Inoculation: Add the prepared bacterial inoculum to each well containing the diluted copper complex. Include a positive control (inoculum in MHB without the complex) and a negative control (MHB only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC: After incubation, the MIC is determined as the lowest concentration of the copper complex at which there is no visible growth (turbidity) of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.

Workflow for MIC Determination

Antioxidant Activity

The antioxidant activity of copper complexes can be evaluated through various assays. A study on the copper(II)-catalyzed oxidation of ascorbic acid in the presence of different fruit acids found that the inhibitive potency of the copper(II)-citrate complex was higher than that of the copper(II)-tartrate complex.[14] This suggests that copper(II) citrate may be more effective at stabilizing copper(II) and preventing its participation in oxidative reactions under these specific conditions.

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol provides a general method for assessing the antioxidant activity of copper complexes using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.[15][16][17][18][19]

Materials:

• Copper(II) tartrate or copper(II) citrate

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or ethanol

• Spectrophotometer

• Test tubes or 96-well plate

Procedure:

• Prepare a stock solution of DPPH in methanol or ethanol.

• Prepare solutions of the copper complexes at various concentrations.

• In a test tube or well, mix the DPPH solution with a solution of the copper complex.

• Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measure the absorbance of the solution at 517 nm using a spectrophotometer. A decrease in absorbance compared to a control (DPPH solution without the complex) indicates radical scavenging activity.

• The percentage of radical scavenging activity can be calculated using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

Catalytic Activity

Copper complexes are known to catalyze various organic reactions, including the oxidation of alcohols.[20][21][22][23][24] While specific comparative data for the catalytic efficiency of copper(II) tartrate versus copper(II) citrate in the same reaction is scarce, the general mechanism involves the copper center facilitating the transfer of electrons.

Experimental Protocol: Catalytic Oxidation of Benzyl Alcohol

This is a generalized protocol for the oxidation of benzyl alcohol to benzaldehyde using a copper complex as a catalyst.

Materials:

• Copper(II) tartrate or copper(II) citrate (catalyst)

• Benzyl alcohol (substrate)

• An oxidant (e.g., hydrogen peroxide, air)

• A suitable solvent (e.g., acetonitrile, water)

• Reaction flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Thin-layer chromatography (TLC) plate for reaction monitoring

Procedure:

• In a reaction flask, dissolve the copper complex in the chosen solvent.

• Add the benzyl alcohol to the reaction mixture.

• Add the oxidant to initiate the reaction.

• Heat the mixture to the desired reaction temperature and stir.

• Monitor the progress of the reaction using TLC.

• Upon completion, the product can be isolated and purified using standard techniques such as extraction and column chromatography.

• The catalytic efficiency can be determined by calculating the yield of the product.

Generalized Catalytic Cycle for Alcohol Oxidation

Conclusion

Both copper(II) tartrate and copper(II) citrate are versatile complexes with potential applications in various scientific and industrial fields. Their synthesis is relatively straightforward, and they exhibit interesting chemical properties. While there is a lack of direct comparative studies on their performance, the available information suggests that the choice between the two may depend on the specific application and desired properties such as solubility and stability. The higher inhibitive potency of copper(II) citrate in preventing ascorbic acid oxidation suggests it may be a better choice for applications requiring enhanced stability of the copper(II) ion. Further head-to-head comparative studies are warranted to fully elucidate the relative advantages of each complex in antimicrobial, antioxidant, and catalytic applications.

References

• 1. cobalt-nickel.net [cobalt-nickel.net]
• 2. Total antioxidant capacity assay of human serum using copper(II)-neocuproine as chromogenic oxidant: the CUPRAC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Copper(II) citrate: synthesis and decomposition | MEL Chemistry [melscience.com]
• 4. researchgate.net [researchgate.net]
• 5. edu.rsc.org [edu.rsc.org]
• 6. wjarr.com [wjarr.com]
• 7. benchchem.com [benchchem.com]
• 8. The Antimicrobial Efficacy of Copper Complexes: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Broth microdilution - Wikipedia [en.wikipedia.org]
• 12. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 13. youtube.com [youtube.com]
• 14. researchgate.net [researchgate.net]
• 15. Experimental and theoretical evaluation on the antioxidant activity of a copper( ii ) complex based on lidocaine and ibuprofen amide-phenanthroline ag ... - RSC Advances (RSC Publishing) DOI:10.1039/C8RA09763A [pubs.rsc.org]
• 16. Bot Verification [rasayanjournal.co.in]
• 17. Antioxidant and Anticancer Potential of the New Cu(II) Complexes Bearing Imine-Phenolate Ligands with Pendant Amine N-Donor Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 18. acmeresearchlabs.in [acmeresearchlabs.in]
• 19. researchgate.net [researchgate.net]
• 20. files.core.ac.uk [files.core.ac.uk]
• 21. DSpace [helda.helsinki.fi]
• 22. books.rsc.org [books.rsc.org]
• 23. mdpi.com [mdpi.com]
• 24. Synthesis and characterization of copper(ii) complexes: their catalytic behavior towards alcohol oxidation using NaOCl as the oxidant - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Quantification of Copper Content in Copper(II) Tartrate Hydrate

For researchers, scientists, and drug development professionals working with copper-containing compounds such as copper(II) tartrate hydrate, the accurate determination of copper content is of paramount importance for characterization, quality control, and stoichiometric analysis. This guide provides a comprehensive comparison of four widely used analytical techniques for quantifying copper: Iodometric Titration, Atomic Absorption Spectroscopy (AAS), UV-Visible Spectrophotometry, and Thermogravimetric Analysis (TGA). Each method's performance is objectively evaluated with supporting experimental data and detailed protocols to assist in selecting the most suitable technique for your specific research needs.

Comparison of Analytical Methods

The selection of an appropriate analytical method for the quantification of copper in copper(II) tartrate hydrate depends on various factors, including the required accuracy and precision, the concentration of the analyte, the available instrumentation, and the sample matrix. The following table summarizes the key performance characteristics of the four methods discussed in this guide.

Parameter	Iodometric Titration	Atomic Absorption Spectroscopy (AAS)	UV-Visible Spectrophotometry	Thermogravimetric Analysis (TGA)
Principle	Redox titration based on the oxidation of iodide by Cu(II) and subsequent titration of the liberated iodine.	Measurement of the absorption of electromagnetic radiation by free copper atoms in the gaseous state.	Measurement of the absorbance of light by the colored copper(II) tartrate complex in solution.	Measurement of the change in mass of the sample as a function of temperature.
Accuracy	High	Very High	Moderate to High	High
Precision	High (RSD < 1%)	Very High (RSD < 2%)	Moderate (RSD < 5%)	High (RSD < 1%)
Limit of Detection	mg range	µg/L to mg/L[1][2]	mg/L range[3]	% weight loss
Throughput	Low to Medium	High (with autosampler)[1]	High	Low to Medium
Cost (Instrument)	Low	High	Low to Medium	High
Key Advantages	Inexpensive, based on primary standards.	High sensitivity and selectivity.[4]	Simple, rapid, and widely available instrumentation.[5]	Provides information on hydration and thermal stability.[6]
Key Disadvantages	Prone to interferences from other oxidizing agents, endpoint detection can be subjective.[7]	Requires sample digestion, potential for matrix interferences.[2]	Lower sensitivity, potential for interferences from other colored species.	Requires a pure, solid sample; indirect measure of copper content.

Experimental Protocols

Detailed methodologies for each of the compared analytical techniques are provided below.

Iodometric Titration

This classical titrimetric method relies on the oxidation of iodide ions (I⁻) by copper(II) ions (Cu²⁺) to form iodine (I₂). The liberated iodine is then titrated with a standardized sodium thiosulfate (Na₂S₂O₃) solution using starch as an indicator.[7][8]

Reaction: 2Cu²⁺ + 4I⁻ → 2CuI(s) + I₂ I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Procedure:

• Sample Preparation: Accurately weigh about 0.2 g of the copper(II) tartrate hydrate sample and dissolve it in 25-30 mL of distilled water.[9]

• Acidification: Add dilute acetic acid to the solution until it is slightly acidic (pH 4-5).[7]

• Iodide Addition: Add approximately 1.0 g of potassium iodide (KI) to the solution and swirl to mix. The solution will turn a dark brown color due to the liberated iodine.[9]

• Titration: Titrate the liberated iodine with a standardized 0.1 M sodium thiosulfate solution until the brown color fades to a pale yellow.

• Indicator Addition: Add 2 mL of starch indicator solution. The solution will turn a deep blue-black color.

• Endpoint: Continue the titration with sodium thiosulfate, adding it dropwise, until the blue color disappears completely, leaving a creamy white precipitate of copper(I) iodide.[10]

• Calculation: Calculate the percentage of copper in the sample based on the volume of sodium thiosulfate used.

Atomic Absorption Spectroscopy (AAS)

AAS is a highly sensitive technique for determining the concentration of a specific metal element in a sample. The sample is atomized, and the absorption of light by the ground-state atoms is measured at a characteristic wavelength.

Procedure:

• Sample Digestion: Accurately weigh a small amount of the copper(II) tartrate hydrate sample and digest it using a suitable acid mixture (e.g., nitric acid) to bring the copper into solution.[11]

• Standard Preparation: Prepare a series of standard solutions of known copper concentrations by diluting a certified copper standard solution.[2][12]

• Instrument Setup: Set up the atomic absorption spectrometer with a copper hollow cathode lamp and select the appropriate wavelength (typically 324.7 nm for copper).[12] Use an air-acetylene flame.[2][12]

• Calibration: Aspirate the standard solutions into the flame and measure their absorbance to create a calibration curve.

• Sample Analysis: Aspirate the digested sample solution into the flame and measure its absorbance.

• Calculation: Determine the copper concentration in the sample solution from the calibration curve and calculate the percentage of copper in the original solid sample.

UV-Visible Spectrophotometry

This method involves measuring the absorbance of a colored solution at a specific wavelength. For copper(II) tartrate, the blue color of the aqueous solution can be directly used for quantification.[13]

Procedure:

• Standard Preparation: Prepare a series of standard solutions of copper(II) tartrate hydrate of known concentrations in distilled water.

• Wavelength Selection: Scan the UV-Visible spectrum of one of the standard solutions to determine the wavelength of maximum absorbance (λmax), which is typically around 675 nm for aqueous copper(II) solutions.[13][14]

• Calibration Curve: Measure the absorbance of each standard solution at the determined λmax to construct a Beer-Lambert law calibration curve (absorbance vs. concentration).

• Sample Preparation: Accurately weigh the unknown copper(II) tartrate hydrate sample and dissolve it in a known volume of distilled water to prepare a solution with an absorbance that falls within the range of the calibration curve.

• Sample Measurement: Measure the absorbance of the sample solution at λmax.

• Calculation: Determine the concentration of copper(II) tartrate in the sample solution from the calibration curve and calculate the percentage of copper in the original solid.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as it is heated at a controlled rate. For copper(II) tartrate hydrate, TGA can be used to determine the water of hydration and the subsequent decomposition to copper oxide. The copper content can be calculated from the final residual mass of copper oxide.

Procedure:

• Instrument Setup: Calibrate the thermogravimetric analyzer for mass and temperature.

• Sample Loading: Accurately weigh a small amount of the copper(II) tartrate hydrate sample (typically 5-10 mg) into a TGA pan.

• Thermal Program: Heat the sample from ambient temperature to a final temperature of around 800°C at a constant heating rate (e.g., 10°C/min) under a controlled atmosphere (e.g., nitrogen or air).[15]

• Data Analysis: Analyze the resulting TGA curve (mass vs. temperature). The initial weight loss corresponds to the loss of water molecules.[16] The subsequent weight loss is due to the decomposition of the tartrate ligand, and the final plateau corresponds to the mass of the remaining copper oxide (CuO).

• Calculation: From the stoichiometry of the decomposition and the final mass of CuO, calculate the initial mass of copper in the sample and thus the percentage of copper.

Visualizations

The following diagrams illustrate the experimental workflows for each analytical method.

References

• 1. nemi.gov [nemi.gov]
• 2. nemi-test.er.usgs.gov [nemi-test.er.usgs.gov]
• 3. ijpras.com [ijpras.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. titrations.info [titrations.info]
• 8. Estimation of Cu(II) in copper sulphate, idometrically | DOCX [slideshare.net]
• 9. chegg.com [chegg.com]
• 10. tdck.weebly.com [tdck.weebly.com]
• 11. academic.oup.com [academic.oup.com]
• 12. Copper- Determination by AAS | OIV [oiv.int]
• 13. digitalcommons.imsa.edu [digitalcommons.imsa.edu]
• 14. more.juniata.edu [more.juniata.edu]
• 15. tainstruments.com.cn [tainstruments.com.cn]
• 16. researchgate.net [researchgate.net]

A Comparative Guide to L-Tartrate vs. Meso-Tartrate Copper Complexes in Catalysis

For Researchers, Scientists, and Drug Development Professionals

The stereochemistry of ligands plays a crucial role in the efficacy and selectivity of metal-based catalysts. This guide provides a comparative analysis of the catalytic performance of copper complexes derived from two stereoisomers of tartaric acid: the chiral L-tartrate and the achiral meso-tartrate. While direct comparative studies are scarce, this document synthesizes available data to highlight the distinct catalytic behaviors of their respective copper complexes, focusing on asymmetric synthesis.

Executive Summary

Copper complexes of L-tartrate are primarily utilized in enantioselective catalysis, where the inherent chirality of the ligand is transferred to the reaction products, leading to a high degree of stereocontrol. In contrast, copper complexes of meso-tartrate, being achiral, are generally employed in reactions where stereoselectivity is not the primary objective or where the substrate itself directs the stereochemical outcome. This guide presents data on their application in the asymmetric Henry reaction, a classic carbon-carbon bond-forming reaction, to illustrate their differing catalytic profiles.

Data Presentation: Catalytic Performance in the Asymmetric Henry Reaction

Catalyst	Aldehyde Substrate	Nitroalkane Substrate	Yield (%)	Enantiomeric Excess (ee, %)
Copper(II) D-Tartrate Derivative[1]	Benzaldehyde	Nitromethane	Moderate to High	Moderate to High
Hypothetical Copper(II) Meso-Tartrate	Benzaldehyde	Nitromethane	(Not Reported)	0% (expected)

Note: The data for the D-tartrate derivative suggests that the L-tartrate complex would also induce significant enantioselectivity, albeit for the opposite enantiomer. The performance of the meso-tartrate complex is a theoretical expectation based on its achiral nature.

Logical Relationship of Ligand Stereochemistry to Catalytic Outcome

The stereochemical nature of the tartrate ligand directly dictates the stereochemical outcome of the catalyzed reaction.

Caption: Influence of tartrate stereoisomer on the nature of the copper catalyst and the stereochemical outcome of the reaction.

Experimental Protocols

Detailed experimental procedures for the synthesis of the copper tartrate complexes and their application in a representative catalytic reaction are provided below.

Synthesis of Copper(II) Tartrate Complexes

General Principle: Copper(II) tartrate complexes can be synthesized by reacting a copper(II) salt with the corresponding tartaric acid stereoisomer in an appropriate solvent. The specific conditions may vary to obtain crystalline products.

Synthesis of a Copper(II) L-Tartrate Complex Derivative (Illustrative)

• Materials: A chiral ligand derived from L-tartaric acid and an amine, and a copper(II) salt (e.g., Cu(OAc)₂).

• Procedure: The in-situ formation of the catalytically active species involves mixing the L-tartaric acid-derived ligand with the copper(II) salt in a suitable solvent, such as ethanol, prior to the addition of the reactants for the catalytic reaction.

Synthesis of Copper(II) Meso-Tartrate Complex

A general method for preparing copper tartrate crystals involves a gel growth technique, which can be adapted for meso-tartaric acid[2][3].

• Materials: Copper chloride (CuCl₂·2H₂O), sodium metasilicate (Na₂SiO₃·9H₂O), and meso-tartaric acid.

• Procedure:

  • A silica gel is prepared by neutralizing a solution of sodium metasilicate with meso-tartaric acid.

  • The gel is allowed to set in a test tube.

  • An aqueous solution of copper chloride is carefully layered on top of the gel.

  • Crystals of copper(II) meso-tartrate form via diffusion of the reactants within the gel matrix over several days.

Catalytic Asymmetric Henry Reaction

The following is a general protocol for a copper-catalyzed asymmetric Henry reaction, which can be adapted for different chiral ligands.

Caption: Generalized workflow for a copper-catalyzed asymmetric Henry reaction.

• Catalyst Preparation: In a flame-dried reaction vessel under an inert atmosphere, the chiral ligand (e.g., L-tartrate derivative) and a copper(II) salt (e.g., Cu(OAc)₂) are dissolved in an anhydrous solvent (e.g., ethanol or THF). The mixture is stirred at room temperature for a designated period to allow for the formation of the chiral copper complex.

• Reaction: To the solution of the pre-formed catalyst, the aldehyde substrate is added, followed by the nitroalkane. A base (e.g., triethylamine) may be required to facilitate the reaction.

• Monitoring and Work-up: The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched, and the product is extracted using an organic solvent.

• Purification and Analysis: The crude product is purified by column chromatography. The yield and enantiomeric excess are determined by standard analytical techniques (e.g., NMR spectroscopy and chiral HPLC).

Conclusion

The choice between L-tartrate and meso-tartrate as ligands for copper-catalyzed reactions has profound implications for the stereochemical outcome. L-tartrate, being chiral, is a valuable ligand for inducing enantioselectivity in asymmetric synthesis, as demonstrated in reactions like the Henry reaction. In contrast, the achiral nature of meso-tartrate leads to the formation of achiral copper complexes, which are not suitable for enantioselective catalysis unless other chiral elements are present in the reaction system. The lack of direct comparative studies underscores an opportunity for further research to quantify the performance differences between these and other stereoisomeric ligands in various catalytic applications. This would provide valuable data for the rational design of catalysts for specific synthetic transformations.

References

• 1. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. wjarr.com [wjarr.com]

A Comparative Guide to the Synthesis of Copper Tartrate Nanoparticles: Validating Reproducibility

For researchers, scientists, and drug development professionals, the reproducibility of nanoparticle synthesis is paramount for consistent performance in downstream applications. This guide provides a comparative analysis of common methods for synthesizing copper tartrate nanoparticles, offering detailed experimental protocols and characterization data to aid in the selection of the most suitable and reproducible method for your research needs.

The synthesis of copper tartrate nanoparticles is explored through various methodologies, each presenting distinct advantages and challenges. This guide focuses on three primary approaches: the gel growth method, thermal decomposition of a tartrate complex, and a green synthesis approach using poly(tartaric acid). The reproducibility of these methods is evaluated based on the consistency of the resulting nanoparticle characteristics, such as size, morphology, and crystalline structure.

Comparative Analysis of Synthesis Methods

The choice of synthesis method significantly impacts the physicochemical properties of the resulting copper tartrate nanoparticles. A summary of the expected outcomes from different methods is presented below.

Synthesis Method	Precursors	Typical Particle Size	Morphology	Key Characterization Findings	Reference
Gel Growth (Single Diffusion)	Copper Chloride (CuCl₂·2H₂O), Tartaric Acid (C₄H₆O₆), Sodium Metasilicate (Na₂SiO₃·9H₂O)	Not explicitly for nanoparticles, produces larger crystals (e.g., 3mm x 3mm x 1mm)	Prismatic, semi-transparent	Orthorhombic crystal structure confirmed by XRD. FTIR confirms the presence of carboxyl functional groups.	[1][2]
Thermal Decomposition	Copper Tartrate Complex	5-15 nm (for resulting copper oxide nanoparticles after calcination)	Varies (e.g., pseudo-hexagonal, circular, spherical)	Yields metal oxides upon calcination at high temperatures (e.g., 500°C). The initial tartrate complex is characterized by FTIR and TGA.	[3][4]
Green Synthesis	Copper Sulfate Pentahydrate (CuSO₄·5H₂O), Poly(tartaric acid), Sodium Hydroxide (NaOH)	Varies with conditions	Red powder (indicative of copper particles)	Poly(tartaric acid) acts as both a reductant and a coating agent. Characterized by XRD, TEM/SEM, EDX, FTIR, DLS, and UV/VIS spectroscopy.	[5]

Experimental Protocols

Detailed methodologies for the key synthesis techniques are provided to facilitate their reproduction in a laboratory setting.

Gel Growth (Single Diffusion) Method for Copper Tartrate Crystals

This method is primarily used for growing larger crystals but can be adapted to investigate the initial stages of crystal formation.

Materials:

• Test tubes

• Copper Chloride (CuCl₂·2H₂O) solution (1M)

• Tartaric Acid (C₄H₆O₆)

• Sodium Metasilicate (Na₂SiO₃·9H₂O) solution (1M)

• Deionized water

Procedure:

• Prepare a silica gel by mixing a solution of sodium metasilicate with a solution of tartaric acid in a test tube. The pH of the gel is a critical parameter and should be optimized (a pH of 4 has been found to be effective).[1]

• Allow the gel to set for a period of time (e.g., 4 days) to achieve the desired pore size.[1]

• Once the gel has set, carefully add the copper chloride solution on top of the gel.

• Seal the test tube and leave it undisturbed at ambient temperature.

• Bluish copper tartrate crystals will start to grow within the gel over a period of days to weeks.[1]

Thermal Decomposition of Copper Tartrate Complex

This method involves the synthesis of a copper tartrate complex followed by its thermal decomposition to yield copper or copper oxide nanoparticles.

Materials:

• Copper(II) salt (e.g., copper nitrate)

• Disodium salt of L-tartaric acid

• Furnace

Procedure:

• Synthesize the copper tartrate complex by mixing aqueous solutions of a copper(II) salt and the disodium salt of L-tartaric acid.[3]

• Characterize the resulting complex using Fourier Transform Infrared (FTIR) spectroscopy and Thermogravimetric Analysis (TGA) to confirm its composition and thermal behavior.[3]

• Calcine the dried copper tartrate complex in a furnace at a high temperature (e.g., 500°C) for several hours in the presence of air to obtain copper oxide nanoparticles.[3]

Green Synthesis using Poly(tartaric acid)

This environmentally friendly method utilizes poly(tartaric acid) as both a reducing and capping agent.

Materials:

• Copper Sulfate Pentahydrate (CuSO₄·5H₂O)

• Poly(tartaric acid)

• Sodium Hydroxide (NaOH) solution (10M)

• Teflon-lined autoclave

• Centrifuge

Procedure:

• Prepare a solution/suspension of copper sulfate pentahydrate and poly(tartaric acid) in water.

• While stirring and warming the mixture to approximately 50°C, add a 10M NaOH solution.[5]

• Transfer the resulting deep blue solution to a Teflon-lined autoclave and heat it at 200°C for 72 hours.[5]

• After cooling, centrifuge the mixture to collect the particles.

• Wash the collected particles with distilled water and acetone.[5]

• Dry the final product at 60°C overnight to obtain a red powder of copper particles.[5]

Characterization and Validation of Reproducibility

To validate the reproducibility of the synthesis, a thorough characterization of the nanoparticles is essential. The following techniques are critical for assessing the consistency of the synthesized materials.

• X-ray Diffraction (XRD): Confirms the crystalline structure of the nanoparticles. For copper tartrate, an orthorhombic structure is expected.[1][4] Consistent peak positions and intensities across different batches indicate high reproducibility.

• Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM): Provide information on the size, shape, and morphology of the nanoparticles.[3][5] Reproducibility is confirmed by a narrow size distribution and consistent morphology.

• Dynamic Light Scattering (DLS): Measures the hydrodynamic diameter and size distribution of nanoparticles in a colloidal suspension.[5]

• UV-Vis Spectroscopy: Used to determine the optical properties, such as the surface plasmon resonance of copper nanoparticles, which is typically observed in the range of 570-620 nm.[6] The position and shape of the absorption peak can indicate the size and stability of the nanoparticles.

• Fourier-Transform Infrared Spectroscopy (FTIR): Identifies the functional groups present on the surface of the nanoparticles and can confirm the presence of the tartrate moiety or capping agents.[1][3]

Visualizing the Workflow

To ensure a clear understanding of the process, the following diagrams illustrate the logical flow of nanoparticle synthesis and characterization.

References

• 1. wjarr.com [wjarr.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Copper Nanoparticles: A Review on Synthesis, Characterization and Applications | Asian Pacific Journal of Cancer Biology [waocp.com]

A Comparative Guide to Fehling's Test: Navigating Interferences and Exploring Alternatives

For researchers, scientists, and drug development professionals, the accurate detection and quantification of reducing sugars is a critical aspect of various analytical procedures. Fehling's test, a long-established method utilizing a copper tartrate complex, has been a staple in this field. However, its utility is often hampered by a range of interferences and inherent limitations. This guide provides an objective comparison of Fehling's test with alternative methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate assay for your specific needs.

Fehling's Test: A Closer Look at its Interferences and Limitations

Fehling's test relies on the reduction of a deep blue copper(II) tartrate complex to a brick-red precipitate of copper(I) oxide in the presence of a reducing sugar or other reducing agents.[1][2][3][4] The reaction is performed under alkaline conditions and requires heating. While seemingly straightforward, the test is susceptible to a number of factors that can lead to inaccurate or misleading results.

A significant limitation is its lack of specificity. While it is often used to detect aldehydes, it is not specific for them. For instance, α-hydroxy ketones, such as fructose, and other compounds like acetoin can also give a positive result.[2][3][5] Furthermore, Fehling's test is ineffective for the detection of aromatic aldehydes.[4] The strongly alkaline conditions required for the reaction can also be problematic, potentially causing degradation of the target molecules.[6] Moreover, the Fehling's reagent itself is unstable and must be freshly prepared by mixing two separate solutions, Fehling's A (copper(II) sulfate) and Fehling's B (potassium sodium tartrate and sodium hydroxide), immediately before use.[1][3][4]

Comparative Analysis of Reducing Sugar Assays

To overcome the limitations of Fehling's test, several alternative methods have been developed, each with its own set of advantages and disadvantages. The following table provides a comparative overview of key performance characteristics for Fehling's test and its common alternatives.

Method	Principle	Detected Sugars	Common Interferences	Advantages	Limitations
Fehling's Test	Reduction of Cu(II) to Cu(I)	Aldoses, some ketoses (α-hydroxy ketones)	Other reducing agents, aromatic aldehydes do not react	Simple, inexpensive	Not specific, unstable reagent, requires heating, not quantitative without calibration
Benedict's Test	Reduction of Cu(II) to Cu(I)	Aldoses, some ketoses	Other reducing agents	More stable reagent than Fehling's, less alkaline	Not specific, requires heating, semi-quantitative at best
Tollens' Test	Reduction of Ag(I) to Ag(0) (silver mirror)	Aldehydes, α-hydroxy ketones	Other reducing agents	Highly sensitive for aldehydes	Reagent must be freshly prepared, potential for explosive silver nitride formation
3,5-Dinitrosalicylic Acid (DNS) Assay	Reduction of 3,5-dinitrosalicylic acid	All reducing sugars	Furfural, 5-hydroxymethylfurfural (5-HMF), other reducing agents	High sensitivity, simple procedure	Not specific for individual sugars, color development can be non-stoichiometric
High-Performance Liquid Chromatography (HPLC)	Chromatographic separation and quantification	Individual monosaccharides and disaccharides	Sugar alcohols, some types of fiber	High accuracy and specificity, can quantify individual sugars	Expensive equipment, requires expertise, tedious sample preparation
Enzymatic Assays (e.g., Glucose Oxidase)	Specific enzyme-substrate reaction	Specific to a single sugar (e.g., glucose)	Highly specific, minimal interferences	High specificity and sensitivity	More expensive than chemical tests, specific to one analyte

Experimental Protocols

For reproducible and accurate results, adherence to well-defined experimental protocols is paramount. Below are detailed methodologies for Fehling's test and a common alternative, the DNS assay.

Fehling's Test Protocol

Reagents:

• Fehling's Solution A: Dissolve 7 g of hydrated copper(II) sulfate (CuSO₄·5H₂O) in 100 mL of distilled water.[7]

• Fehling's Solution B: Dissolve 34.6 g of potassium sodium tartrate (Rochelle salt) and 12 g of sodium hydroxide (NaOH) in 100 mL of distilled water.[2]

• Sample Solution: Prepare a solution of the sample to be tested in distilled water.

Procedure:

• In a clean test tube, mix equal volumes (e.g., 1 mL) of Fehling's Solution A and Fehling's Solution B. The resulting solution should be a deep blue color.[1]

• Add a few drops of the sample solution to the Fehling's reagent.

• Heat the mixture in a water bath at 60°C for a few minutes.[2][8]

• Observe for a color change. A positive result is indicated by the formation of a brick-red precipitate of copper(I) oxide. The absence of this precipitate indicates a negative result.[1][7]

3,5-Dinitrosalicylic Acid (DNS) Assay Protocol

Reagents:

• DNS Reagent: Dissolve 1 g of 3,5-dinitrosalicylic acid, 200 mg of crystalline phenol, and 50 mg of sodium sulfite in 100 mL of 1% (w/v) sodium hydroxide solution. Store in a dark bottle.

• Rochelle Salt Solution (40%): Dissolve 40 g of potassium sodium tartrate in 100 mL of distilled water.

• Standard Sugar Solution: Prepare a series of standard solutions of a known reducing sugar (e.g., glucose) at different concentrations.

• Sample Solution: Prepare a solution of the sample to be tested in distilled water.

Procedure:

• To 1 mL of the sample or standard solution in a test tube, add 1 mL of the DNS reagent.

• Heat the mixture in a boiling water bath for 5-15 minutes.

• After cooling to room temperature, add 1 mL of the 40% Rochelle salt solution to stabilize the color.

• Add 7 mL of distilled water and mix well.

• Measure the absorbance of the solution at 540 nm using a spectrophotometer.

• Create a standard curve by plotting the absorbance values of the standard sugar solutions against their known concentrations.

• Determine the concentration of reducing sugar in the sample by comparing its absorbance to the standard curve.

Visualizing Interferences and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the logical relationships of interferences in Fehling's test and the experimental workflow of the DNS assay.

Caption: Logical diagram of substances that do and do not react in Fehling's test.

Caption: Experimental workflow for the 3,5-Dinitrosalicylic Acid (DNS) assay.

Conclusion

While Fehling's test remains a simple, qualitative method for detecting the presence of reducing substances, its significant limitations in terms of specificity and reagent stability make it unsuitable for many research and development applications. For more accurate and reliable quantification of reducing sugars, alternative methods such as the DNS assay, and particularly HPLC and enzymatic assays, offer superior performance. The choice of the optimal method will ultimately depend on the specific requirements of the analysis, including the need for specificity, sensitivity, throughput, and the available instrumentation and budget. This guide provides the necessary information to make an informed decision, ensuring the integrity and accuracy of your experimental data.

References

• 1. testbook.com [testbook.com]
• 2. Fehling's test for reducing sugars [wwwchem.uwimona.edu.jm]
• 3. mlsu.ac.in [mlsu.ac.in]
• 4. byjus.com [byjus.com]
• 5. medallionlabs.com [medallionlabs.com]
• 6. youtube.com [youtube.com]
• 7. microbenotes.com [microbenotes.com]
• 8. youtube.com [youtube.com]

Safety & Regulatory Compliance

Proper Disposal of Copper(II) Tartrate Hydrate: A Guide for Laboratory Professionals

Effective management and disposal of chemical waste are paramount for ensuring laboratory safety, environmental protection, and regulatory compliance. Copper(II) tartrate hydrate, like other copper compounds, is classified as hazardous waste due to its potential toxicity to aquatic life.[1] Direct disposal into the sanitary sewer system is strictly prohibited and requires appropriate handling and treatment.

This guide provides essential, step-by-step procedures for the safe management and disposal of Copper(II) tartrate hydrate, tailored for researchers, scientists, and drug development professionals.

I. Immediate Safety and Handling

Before initiating any disposal procedures, adherence to fundamental safety protocols is critical.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical splash goggles, chemical-resistant gloves, and a laboratory coat.[2]

• Ventilation: Handle solid Copper(II) tartrate hydrate and concentrated solutions within a certified chemical fume hood or a well-ventilated area to prevent the inhalation of dust or mists.[1]

• Spill Management: In the event of a spill, prevent the material from entering drains or waterways.

  • Solid Spills: Carefully sweep or vacuum up the material to minimize dust generation. Place the collected solid into a sealed, clearly labeled container for hazardous waste disposal.[1]

  • Liquid Spills: Absorb liquid spills with an inert material such as vermiculite or sand. Collect the contaminated absorbent material and place it in a sealed container for hazardous waste disposal.

II. Standard Disposal Procedure

The universally preferred and most compliant method for disposing of Copper(II) tartrate hydrate is through an established hazardous waste management program.

Step 1: Waste Classification and Segregation

• Classify all waste containing Copper(II) tartrate hydrate (solid, aqueous solutions, and contaminated labware) as hazardous heavy metal waste.

• Segregate this waste from other chemical streams, particularly from mercury and lead compounds.[3][4] To minimize disposal costs, it is advisable to separate highly concentrated waste from materials with trace contamination (e.g., gloves, weighing paper).[3]

Step 2: Containment and Labeling

• Solid and Liquid Waste: Collect waste in a designated, leak-proof, screw-cap container.[4]

• Labeling: The container must be clearly labeled with "Hazardous Waste," the chemical name "Copper(II) Tartrate Hydrate," and the accumulation start date.

Step 3: Storage and Collection

• Store the sealed waste container in a designated satellite accumulation area within the laboratory.

• Arrange for collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

III. In-Laboratory Pre-Treatment for Aqueous Waste

For aqueous solutions, chemical precipitation can be employed as a pre-treatment step to significantly reduce the volume of hazardous waste. This procedure separates the copper into a solid form, which can then be disposed of as hazardous waste, while the remaining liquid may be eligible for drain disposal after verification.

Note: This pre-treatment does not eliminate the need for a hazardous waste program, as the resulting copper precipitate must be professionally managed. Always consult with your local wastewater authority and institutional EHS department before disposing of any filtrate to the sanitary sewer.[2]

This protocol details the precipitation of copper ions from an aqueous solution to form solid, insoluble copper(II) phosphate.

• Preparation: Perform this procedure in a chemical fume hood while wearing all required PPE.[2]

• Reagent Addition: While continuously stirring the aqueous copper tartrate solution, slowly add a 2x molar excess of solid sodium phosphate tribasic dodecahydrate (Na₃PO₄·12H₂O). A turquoise precipitate of copper(II) phosphate (Cu₃(PO₄)₂) will form.[2]

• Filtration: Once the precipitation reaction is complete, separate the solid copper(II) phosphate from the liquid using gravity or vacuum filtration.

• Precipitate Disposal: Allow the collected precipitate to air-dry completely within the fume hood. Transfer the dried solid to a sealed, appropriately labeled hazardous waste container for collection.[2]

• Filtrate Management:

  • Measure the pH of the remaining filtrate.

  • Neutralize the filtrate by adjusting the pH to a range of 5.5 to 9.0.

  • Crucially, verify with your institutional and local regulations if the neutralized, copper-depleted filtrate can be discharged to the sanitary sewer. If permitted, flush it down the drain with a large excess of water (at least a 20-fold dilution).[2]

Data Presentation

The following table summarizes key quantitative parameters relevant to the handling and disposal of copper-containing waste.

Parameter	Value/Guideline	Source
Occupational Exposure Limits (OSHA PEL, 8-hr TWA)
Copper Dusts & Mists	1 mg/m³	[5]
Copper Fume	0.1 mg/m³	[5]
Aqueous Waste Pre-Treatment
Permissible pH of Filtrate for Drain Disposal	5.5 - 9.0	[2]
Minimum Dilution for Drain Disposal	20-fold excess of water	[2]

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of Copper(II) tartrate hydrate waste.

Caption: Decision workflow for Copper(II) tartrate hydrate waste disposal.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. flinnsci.ca [flinnsci.ca]
• 3. Heavy Metals Safety | UCSF Macromolecular Structure Group [msg.ucsf.edu]
• 4. How do you deal with heavy metal waste [netsolwater.com]
• 5. nj.gov [nj.gov]

Personal protective equipment for handling Copper(II) tartrate hydrate

Essential Safety and Handling Guide for Copper(II) Tartrate Hydrate

This guide provides immediate safety, operational, and disposal information for researchers, scientists, and drug development professionals handling Copper(II) tartrate hydrate. Adherence to these protocols is crucial for ensuring a safe laboratory environment.

Health Hazard Summary

Copper(II) tartrate hydrate is a green crystalline powder that can cause irritation to the eyes, skin, and respiratory tract.[1] Ingestion or inhalation may be harmful, and chronic exposure could lead to potential liver and kidney damage.[1]

Occupational Exposure Limits

No specific occupational exposure limits have been established for Copper(II) tartrate hydrate. However, the limits for copper dusts and mists are provided as a conservative guideline.

Regulatory Body	Exposure Limit (Time-Weighted Average)
OSHA (PEL)	1 mg/m³ (8-hour)[1][2][3][4]
NIOSH (REL)	1 mg/m³ (10-hour)[1][2][5]
ACGIH (TLV)	1 mg/m³ (8-hour)[1][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Copper(II) tartrate hydrate to minimize exposure and ensure personal safety.

Protection Type	Specifications	Rationale
Eye Protection	Chemical safety goggles or a face shield.[1][4]	Protects against dust particles and potential splashes.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	Prevents skin contact and irritation.[1][5]
Body Protection	A lab coat or other protective clothing.[1][4][5]	Prevents contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator is recommended if dust is generated.[1][5]	Protects the respiratory tract from irritation and harm from inhalation.[1]

Experimental Protocols: Handling and Disposal

Operational Plan: Step-by-Step Handling Procedure

• Preparation:

  • Ensure a well-ventilated work area, preferably a chemical fume hood.[1][6]

  • Don all required Personal Protective Equipment (PPE) as specified above.

  • Have an emergency eye wash station and safety shower readily accessible.[7]

• Handling:

  • Handle Copper(II) tartrate hydrate with care to minimize dust generation.[1][6]

  • Use appropriate tools (e.g., spatulas) for transferring the powder.

  • Keep containers tightly closed when not in use.[7]

  • Avoid contact with eyes, skin, and clothing.[1][6]

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

  • Decontaminate the work surface.

  • Remove and properly store or dispose of PPE. Contaminated clothing should be washed before reuse.[1]

Disposal Plan: Step-by-Step Waste Management

• Waste Collection:

  • Collect all waste containing Copper(II) tartrate hydrate, including excess material and contaminated disposables (e.g., gloves, weighing paper), in a designated, sealed, and clearly labeled hazardous waste container.[1][7]

• Spill Management:

  • In case of a spill, evacuate non-essential personnel from the area.[7]

  • Wearing appropriate PPE, carefully sweep or vacuum the spilled material. Avoid generating dust.[1]

  • Place the collected material into a sealed container for hazardous waste disposal.[1][7]

  • Clean the spill area with a damp cloth and decontaminate.

• Final Disposal:

  • Dispose of the hazardous waste container through your institution's environmental health and safety office or a licensed hazardous waste disposal company.[7]

  • Do not dispose of Copper(II) tartrate hydrate down the drain or in the regular trash.[4][6]

Workflow for Safe Handling of Copper(II) Tartrate Hydrate

Caption: Workflow for the safe handling of Copper(II) tartrate hydrate.

References

• 1. nj.gov [nj.gov]
• 2. CDC - NIOSH Pocket Guide to Chemical Hazards - Copper (dusts and mists, as Cu) [cdc.gov]
• 3. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 4. Copper dusts and mists - IDLH | NIOSH | CDC [cdc.gov]
• 5. Copper——Sources of Exposure; Industrial Hygiene and Risk Assessments_Chemicalbook [chemicalbook.com]
• 6. gradientcorp.com [gradientcorp.com]
• 7. restoredcdc.org [restoredcdc.org]